1-(4,5-Dimethoxy-2-nitrophenyl)propan-1-one

Core Science & Biosynthesis

An In-depth Technical Guide to 1-(4,5-Dimethoxy-2-nitrophenyl)propan-2-one

For Researchers, Scientists, and Drug Development Professionals

Foreword

This guide provides a comprehensive technical overview of 1-(4,5-Dimethoxy-2-nitrophenyl)propan-2-one, a substituted nitrophenyl compound of interest in synthetic and medicinal chemistry. This document delves into its chemical identity, synthesis, and potential applications, with a focus on providing practical insights for professionals in drug development and scientific research. It is important to note that while the user's initial topic mentioned "propan-1-one," the available scientific literature and chemical supplier catalogs predominantly feature "propan-2-one." This guide will therefore focus on the latter, more extensively documented compound.

Section 1: Chemical Identity and Properties

This section provides the fundamental identifiers and physicochemical properties of 1-(4,5-Dimethoxy-2-nitrophenyl)propan-2-one, crucial for its accurate identification and handling in a laboratory setting.

Identifiers

A clear identification of a chemical compound is the cornerstone of scientific research. The following table summarizes the key identifiers for 1-(4,5-Dimethoxy-2-nitrophenyl)propan-2-one.

Identifier	Value	Source
CAS Number	115247-49-9	[1]
IUPAC Name	1-(4,5-dimethoxy-2-nitrophenyl)propan-2-one	[1]
Synonyms	1-(4,5-dimethoxy-2-nitrophenyl)acetone, 1-(3,4-dimethoxy-6-nitrophenyl)-2-propanone	[1]
PubChem CID	23004794	[1]
Molecular Formula	C₁₁H₁₃NO₅	[1]
InChI	InChI=1S/C11H13NO5/c1-7(13)4-8-5-10(16-2)11(17-3)6-9(8)12(14)15/h5-6H,4H2,1-3H3	[1]
InChIKey	BJUAXCDPZFOSMH-UHFFFAOYSA-N	[1]
SMILES	CC(=O)CC1=CC(=C(C=C1[O-])OC)OC	[1]

Physicochemical Properties

The following table outlines the key computed physicochemical properties of 1-(4,5-Dimethoxy-2-nitrophenyl)propan-2-one. These properties are essential for understanding the compound's behavior in various chemical and biological systems.

Property	Value	Source
Molecular Weight	239.22 g/mol	[1]
Exact Mass	239.07937252 Da	[1]
Physical Form	Solid
Purity	Typically ≥97%

Section 2: Synthesis and Mechanism

The proposed synthesis involves a two-step process:

• Preparation of the Precursor: Synthesis of 3,4-dimethoxyphenylacetone.

• Nitration: Regioselective nitration of the precursor to yield the final product.

Proposed Synthetic Pathway

Caption: Proposed two-step synthesis of 1-(4,5-Dimethoxy-2-nitrophenyl)propan-2-one.

Experimental Protocol: An Adapted Approach

The following protocol is adapted from the well-established synthesis of 1-(4,5-dimethoxy-2-nitrophenyl)ethanone and is proposed for the synthesis of the target propan-2-one derivative.[2]

Step 1: Synthesis of 3,4-Dimethoxyphenylacetone (Precursor)

A plausible route to the precursor, 3,4-dimethoxyphenylacetone, involves the epoxidation of isoeugenol methyl ether followed by isomerization.

• Materials: Isoeugenol methyl ether, sodium bromide, acetonitrile, water, lithium iodide, ethyl acetate.

• Procedure:

  • In an electrochemical cell, dissolve isoeugenol methyl ether and sodium bromide in a mixture of acetonitrile and water.

  • Apply a constant current to facilitate the electrolytic epoxidation. Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, extract the epoxide intermediate with an organic solvent such as ethyl acetate.

  • To the organic extract containing the epoxide, add a catalytic amount of lithium iodide.

  • Heat the mixture to reflux to induce isomerization to 3,4-dimethoxyphenylacetone.

  • After the reaction is complete, wash the organic layer, dry it over anhydrous sodium sulfate, and concentrate it under reduced pressure to obtain the crude precursor. Purify by column chromatography if necessary.

Step 2: Nitration of 3,4-Dimethoxyphenylacetone

This step introduces the nitro group at the 2-position of the phenyl ring.

• Materials: 3,4-Dimethoxyphenylacetone, nitric acid (67%), sodium nitrite, ice.

• Procedure:

  • Prepare a solution of 3,4-dimethoxyphenylacetone in a suitable solvent.

  • Separately, prepare a nitrating mixture of 67% nitric acid and a catalytic amount of sodium nitrite, cooled to 5-10 °C.

  • Slowly add the solution of the precursor to the cooled nitrating mixture over 2-3 hours, maintaining the temperature between 5-10 °C.

  • Continue stirring the reaction mixture at this temperature for an additional 1-2 hours.

  • Quench the reaction by pouring the mixture into ice water with vigorous stirring.

  • Filter the resulting precipitate and wash thoroughly with water.

  • The crude product can be further purified by recrystallization from a suitable solvent like ethanol.

Mechanistic Insights

The nitration of the dimethoxy-substituted phenyl ring is a classic example of electrophilic aromatic substitution. The methoxy groups are activating and ortho-, para-directing. The introduction of the nitro group at the 2-position is sterically and electronically favored. The presence of sodium nitrite in the nitrating mixture can help in the in-situ generation of the nitronium ion (NO₂⁺), the active electrophile.

Section 3: Applications in Drug Development and Research

Nitrophenyl derivatives are a significant class of compounds in medicinal chemistry, often serving as versatile intermediates for the synthesis of various biologically active molecules.[3]

Role as a Synthetic Intermediate

1-(4,5-Dimethoxy-2-nitrophenyl)propan-2-one is a valuable building block due to its functional groups. The nitro group can be readily reduced to an amino group, which can then be further functionalized. The ketone functionality allows for a variety of reactions, including condensations and reductions.

Caption: Potential synthetic transformations of the title compound in drug discovery.

Potential Pharmacological Significance

While specific pharmacological data for 1-(4,5-Dimethoxy-2-nitrophenyl)propan-2-one is not extensively published, derivatives of nitrophenyl propanones and related chalcones have shown a range of biological activities, including:

• Anti-inflammatory properties: Chalcone derivatives have been investigated for their potential to inhibit inflammatory pathways.[4][5]

• Antibacterial and Antioxidant Activity: Certain chalcones synthesized from 3-nitroacetophenone have demonstrated antibacterial and antioxidant effects.

• Anticancer Activity: The nitrophenyl moiety is present in some compounds with reported anticancer properties.

It is plausible that this compound could serve as a precursor for the synthesis of novel therapeutic agents in these areas. For instance, the reduction of the nitro group followed by cyclization reactions can lead to the formation of various heterocyclic systems that are common scaffolds in drug molecules.

Section 4: Spectral Data

To the best of our knowledge, publicly available, experimentally determined spectral data (NMR, IR, MS) for 1-(4,5-Dimethoxy-2-nitrophenyl)propan-2-one is limited. Researchers are encouraged to acquire and publish this data to contribute to the scientific record. For reference, the 1H-NMR spectrum of the closely related 1-(4,5-dimethoxy-2-nitrophenyl)ethanone shows characteristic signals for the aromatic protons, methoxy groups, and the acetyl group.[2]

Section 5: Safety and Handling

As with all chemical reagents, 1-(4,5-Dimethoxy-2-nitrophenyl)propan-2-one should be handled with appropriate safety precautions in a well-ventilated laboratory. It is advisable to consult the Safety Data Sheet (SDS) from the supplier for detailed information on hazards, handling, and disposal. Based on information for similar compounds, it may be harmful if swallowed, and appropriate personal protective equipment (PPE), including gloves and safety glasses, should be worn.

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An In-depth Technical Guide to the Thermodynamic Solubility Profile of 1-(4,5-Dimethoxy-2-nitrophenyl)propan-1-one

Foreword: The Imperative of Solubility in Modern Drug Development

In the landscape of pharmaceutical sciences, the journey of a new chemical entity (NCE) from a promising candidate to a viable therapeutic is fraught with challenges. Among the most critical of these is the intrinsic physicochemical property of solubility. Poor aqueous solubility can severely limit a drug's absorption and bioavailability, leading to suboptimal therapeutic efficacy and complex formulation strategies.[1][2][3] Therefore, a comprehensive understanding of a compound's solubility profile is not merely a data point but a cornerstone of successful drug development.[4][5] This guide provides a detailed technical framework for determining the thermodynamic solubility of 1-(4,5-Dimethoxy-2-nitrophenyl)propan-1-one, a compound representative of the challenges and opportunities in contemporary drug discovery. By elucidating a rigorous, first-principles approach, we aim to equip researchers, scientists, and drug development professionals with the expertise to navigate this crucial aspect of pharmaceutical profiling.

Theoretical Framework: Understanding Thermodynamic Solubility

Thermodynamic solubility is defined as the maximum concentration of a solute that can dissolve in a solvent at a given temperature, pressure, and pH, when the system is at equilibrium.[6][7] It represents a true equilibrium state, distinct from kinetic solubility, which often pertains to supersaturated, metastable solutions.[6][8][9] This equilibrium is governed by the Gibbs free energy of solvation, which dictates the spontaneity of the dissolution process. For ionizable compounds, such as many active pharmaceutical ingredients (APIs), solubility is profoundly influenced by the pH of the medium. The Henderson-Hasselbalch equation provides a mathematical model to describe the relationship between pH, the compound's pKa (the acid dissociation constant), and the ratio of its ionized to un-ionized forms.[10][11][12] The un-ionized form generally exhibits lower aqueous solubility than its ionized counterpart.[12]

The Subject Compound: 1-(4,5-Dimethoxy-2-nitrophenyl)propan-1-one

Property	Value	Source
IUPAC Name	1-(4,5-dimethoxy-2-nitrophenyl)propan-1-one	N/A
Molecular Formula	C₁₁H₁₃NO₅	[13]
Molecular Weight	239.23 g/mol	[14]
CAS Number	115247-49-9	[14]
Physical Form	Solid	[14]

Experimental Determination of Thermodynamic Solubility: The Shake-Flask Method

The shake-flask method is the gold standard for determining thermodynamic solubility due to its robustness and ability to achieve true equilibrium.[15][16][17] This method involves agitating an excess of the solid compound in a specific solvent system until equilibrium is reached.[7][15]

Essential Equipment and Reagents

• Analytical Balance: 4-decimal place accuracy.

• Orbital Shaker/Incubator: Temperature controlled to 37 ± 0.5 °C.[15]

• pH Meter: Calibrated with standard buffers.

• Centrifuge: Capable of separating fine solids.

• Syringe Filters: Low-binding, 0.22 µm pore size.

• High-Performance Liquid Chromatography (HPLC) system with UV detector: For quantitative analysis.[18][19][20][21]

• Glass Vials: With non-leaching caps.

• 1-(4,5-Dimethoxy-2-nitrophenyl)propan-1-one: Purity >97%.[14]

• Buffer Solutions: pH 1.2, 4.5, 6.8, and 7.4.

• Biorelevant Media: Fasted State Simulated Intestinal Fluid (FaSSIF) and Fed State Simulated Intestinal Fluid (FeSSIF).[22][23][24]

• HPLC Grade Solvents: Acetonitrile, Methanol, and Water.

Step-by-Step Protocol

• Preparation of Buffer and Media: Prepare buffer solutions according to USP standards. Prepare FaSSIF and FeSSIF media as per established protocols to mimic the gastrointestinal environment.[25][26]

• Addition of Excess Compound: Accurately weigh an excess amount of 1-(4,5-Dimethoxy-2-nitrophenyl)propan-1-one into individual vials for each solvent system. The excess solid is crucial to ensure that the resulting solution is saturated.

• Equilibration: Add a precise volume of the chosen solvent to each vial. Place the vials in an orbital shaker set at a constant speed and temperature (typically 37 °C for biopharmaceutical relevance) for a predetermined period (e.g., 24, 48, and 72 hours) to ensure equilibrium is reached.[15][27]

• Phase Separation: After equilibration, allow the vials to stand to let the excess solid settle. Centrifuge the vials to further separate the undissolved solid from the supernatant.

• Sample Collection: Carefully withdraw an aliquot of the clear supernatant using a syringe and filter it through a 0.22 µm syringe filter to remove any remaining solid particles.

• Dilution: Dilute the filtered supernatant with an appropriate mobile phase to bring the concentration within the linear range of the analytical method.

• Quantitative Analysis: Analyze the diluted samples using a validated HPLC-UV method to determine the concentration of the dissolved compound.

Diagram 1: Experimental Workflow for Thermodynamic Solubility Determination

Caption: Workflow for the shake-flask solubility method.

Influence of Physicochemical Parameters on Solubility

A comprehensive solubility profile requires assessing the compound's behavior under various conditions that mimic the physiological environment.

pH-Dependent Solubility

The solubility of ionizable drugs is highly dependent on the pH of the surrounding medium.[10][28] Determining the pH-solubility profile is critical for predicting a drug's behavior in different segments of the gastrointestinal tract.

Protocol: The shake-flask method described in Section 3.2 is performed using a series of buffers with pH values ranging from 1.2 to 7.4, which represent the pH of the stomach and different parts of the small intestine.[16]

Expected Outcome and Data Presentation: The results will illustrate how the solubility of 1-(4,5-Dimethoxy-2-nitrophenyl)propan-1-one changes with pH. This data is crucial for understanding potential absorption windows in the GI tract.

pH	Mean Solubility (µg/mL)	Standard Deviation
1.2	Illustrative Data	Illustrative Data
4.5	Illustrative Data	Illustrative Data
6.8	Illustrative Data	Illustrative Data
7.4	Illustrative Data	Illustrative Data

Diagram 2: Relationship Between pH and Drug Ionization

Caption: Influence of pH on the ionization state of weak acids and bases.

Solubility in Biorelevant Media

Standard buffers do not fully replicate the complex environment of the human gut, which contains bile salts and phospholipids that can enhance the solubility of poorly soluble drugs.[24] Biorelevant media such as FaSSIF (Fasted State Simulated Intestinal Fluid) and FeSSIF (Fed State Simulated Intestinal Fluid) provide a more accurate in vitro model for predicting in vivo dissolution and absorption.[22][23]

Protocol: The shake-flask method is repeated using FaSSIF (pH ~6.5) and FeSSIF (pH ~5.0) as the solvents.[23] This helps in assessing the potential effect of food on the drug's solubility.

Expected Outcome and Data Presentation: A comparison of solubility in these media provides insights into potential food effects on the bioavailability of 1-(4,5-Dimethoxy-2-nitrophenyl)propan-1-one.

Medium	Mean Solubility (µg/mL)	Standard Deviation
FaSSIF	Illustrative Data	Illustrative Data
FeSSIF	Illustrative Data	Illustrative Data

Conclusion and Future Directions

This guide has outlined a comprehensive and scientifically rigorous approach to determining the thermodynamic solubility profile of 1-(4,5-Dimethoxy-2-nitrophenyl)propan-1-one. By employing the gold-standard shake-flask method and evaluating the impact of pH and biorelevant media, a detailed understanding of the compound's dissolution behavior can be achieved. This foundational knowledge is indispensable for guiding formulation development, predicting in vivo performance, and ultimately, de-risking the path to clinical success. The principles and protocols detailed herein are broadly applicable to other NCEs and serve as a testament to the critical role of fundamental physicochemical characterization in modern drug development.

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Comprehensive Safety, Handling, and Synthetic Applications of Nitro-Propiophenone Derivatives: A Technical Whitepaper

Executive Summary

Nitro-propiophenone derivatives—specifically the 2-nitro, 3-nitro, and 4-nitro isomers—are critical electrophilic building blocks in organic synthesis, frequently utilized as intermediates in the development of active pharmaceutical ingredients (APIs) and agrochemicals. As a Senior Application Scientist, I have designed this whitepaper to transcend standard Safety Data Sheet (SDS) boilerplates. By dissecting the physicochemical causality behind the hazards of these aromatic ketones, we can establish self-validating experimental protocols that ensure both operator safety and high-yield synthetic outcomes.

Physicochemical Profiling & Hazard Assessment

The reactivity and inherent hazards of nitro-propiophenones are dictated by the strong electron-withdrawing nature of the nitro (-NO₂) group. This functional group not only increases the electrophilicity of the adjacent carbonyl carbon but also introduces significant thermal and chemical instability under specific conditions.

Below is a consolidated physicochemical and hazard profile for the primary isomers:

Chemical Isomer	CAS Number	Melting Point (°C)	Boiling Point (°C)	Primary GHS Hazard Classifications
2-Nitropropiophenone	17408-15-0	54 – 56	175 (at 23 Torr)	H302 (Harmful if swallowed)
3-Nitropropiophenone	17408-16-1	98 – 101	254.5 ± 13.0	H302, Skin/Eye Irritant
4-Nitropropiophenone	3758-70-1	90 – 91	289.4	H302, H317 (Skin sensitization)

Data synthesized from , [1], and [2].

Mechanistic Toxicology and SDS Guidelines

Understanding the why behind an SDS warning is critical for effective risk mitigation.

• Skin Sensitization (H317) via Haptenation: 4-Nitropropiophenone is a known skin sensitizer [3]. Causality: The para-nitro group strongly withdraws electron density from the aromatic ring via resonance. This renders the molecule a potent electrophile capable of covalently binding to nucleophilic residues (such as cysteine or lysine) on epidermal proteins. This haptenation triggers an immune response, leading to allergic contact dermatitis. Strict use of nitrile gloves and immediate removal of contaminated clothing is mandatory [4].

• Cyanide Reactivity & Toxic Gas Release: 2-Nitropropiophenone exhibits a unique and highly dangerous reactivity profile. When exposed to cyanide salts, it undergoes a complex fragmentation to form acylium ions, releasing lethal hydrogen cyanide (HCN) gas [5]. Causality: The ortho-positioning of the nitro group facilitates an intramolecular redox/fragmentation pathway upon nucleophilic attack by the cyanide ion. These derivatives must be strictly segregated from cyanide-containing reagents in storage and waste streams.

• Thermal Decomposition: Upon combustion or exposure to high temperatures, these compounds decompose to generate highly toxic nitrogen oxides (NOx) and carbon monoxide [6]. Reactions must be kept well below their decomposition thresholds.

Hazard Mitigation & Emergency Response Workflow

Workflow for the safe handling and processing of nitro-propiophenone derivatives.

Experimental Methodologies: Self-Validating Protocols

To ensure scientific integrity, the following workflows are designed as self-validating systems, meaning the reaction provides intrinsic feedback to the operator regarding its safety and completion status.

Protocol A: Safe Catalytic Hydrogenation of 3'-Nitropropiophenone

Objective: Reduction of 3'-Nitropropiophenone to 3'-Aminopropiophenone. Causality: The nitro group is highly energetic. Reduction to an amine is highly exothermic and must be strictly controlled to prevent thermal runaway. We utilize ethanol or ethyl acetate as a solvent to effectively dissipate heat [1].

Step-by-Step Methodology:

• Dissolve 3'-nitropropiophenone (1.0 eq) in anhydrous ethanol within a heavy-walled hydrogenation vessel.

• Carefully add 5-10 mol% Palladium on Carbon (Pd/C) under a blanket of argon to prevent catalyst auto-ignition.

• Pressurize the vessel with hydrogen gas (1–4 atm) and stir vigorously at room temperature [1].

• Self-Validating Checkpoint: Monitor the reaction via a calibrated gas burette or mass flow controller. The theoretical hydrogen uptake for complete reduction is exactly 3 molar equivalents. If hydrogen consumption plateaus at 2 equivalents, the system indicates the dangerous accumulation of a reactive hydroxylamine intermediate. Proceeding to workup at this stage is hazardous; the protocol mandates the addition of fresh catalyst or a slight pressure increase until the final equivalent is consumed.

• Once 3 equivalents are consumed, purge with argon, and filter the catalyst through a pad of Celite. Keep the Celite wet to prevent fires.

Protocol B: Safe Handling During Friedel-Crafts Acylation

Objective: Synthesis of nitropropiophenone derivatives using anhydrous aluminum chloride (AlCl₃) and propanoyl chloride [1]. Causality: The highly deactivated nature of nitrobenzene requires stoichiometric amounts of the Lewis acid AlCl₃ to drive the acylation. This generates a highly moisture-sensitive complex that reacts violently with water.

Step-by-Step Methodology:

• Purge a rigorously dried three-neck flask with argon to displace atmospheric moisture.

• Suspend AlCl₃ (1.2 eq) in anhydrous nitrobenzene at 0–5 °C using an ice-salt bath.

• Add propanoyl chloride (1.0 eq) dropwise via an addition funnel, maintaining the temperature below 10 °C [1].

• Route the exhaust through a base scrubber (1M NaOH) to neutralize evolved HCl gas.

• Self-Validating Checkpoint: The reaction progress is intrinsically linked to the evolution of HCl gas. The cessation of bubbling in the base scrubber serves as a primary, self-validating indicator that the electrophilic substitution has reached completion. If bubbling stops prematurely, it indicates a loss of Lewis acid activity (likely due to moisture ingress), prompting the chemist to halt and evaluate before proceeding to the highly exothermic aqueous quench.

Waste Management and Decontamination

Proper disposal is critical due to the environmental toxicity of these compounds.

• Catalyst Waste: Used Pd/C from hydrogenation must be kept submerged in water in a dedicated, clearly labeled container. Allowing it to dry in the presence of organic vapors will cause a laboratory fire.

• Quenching Electrophiles: Unreacted nitro-propiophenones in waste streams should not be mixed with strong bases or cyanides due to the risk of acylium ion formation and toxic gas release [5]. Waste must be segregated into clearly labeled non-halogenated organic waste containers and incinerated by certified environmental services.

References

• PubChem. 1-(4-Nitrophenyl)-1-propanone | C9H9NO3 | CID 94726. Retrieved from: [Link]

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• 1. 3'-Nitropropiophenone | 17408-16-1 | Benchchem [benchchem.com]
• 2. echemi.com [echemi.com]
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• 4. tcichemicals.com [tcichemicals.com]
• 5. CAS 17408-15-0: 2-nitropropiophenone | CymitQuimica [cymitquimica.com]
• 6. tcichemicals.com [tcichemicals.com]

An In-Depth Technical Guide to the Physical and Spectroscopic Characterization of 1-(4,5-Dimethoxy-2-nitrophenyl)propan-1-one

Abstract: This technical guide provides a comprehensive framework for the physical and spectroscopic characterization of the novel aromatic ketone, 1-(4,5-Dimethoxy-2-nitrophenyl)propan-1-one. As a compound of interest in synthetic chemistry and drug development, establishing a robust and verifiable analytical profile is paramount. This document outlines the essential methodologies for determining its melting point, elucidating its structure through spectroscopic techniques (NMR, IR, and MS), and assessing its purity via chromatography. The protocols described herein are designed to ensure scientific integrity and generate reliable, reproducible data for researchers and drug development professionals. While specific experimental data for this compound is not widely published, this guide presents a combination of established analytical protocols and illustrative data based on structurally analogous compounds to serve as a benchmark for its characterization.

Introduction: The Rationale for Comprehensive Characterization

The compound 1-(4,5-Dimethoxy-2-nitrophenyl)propan-1-one belongs to the class of nitrated aromatic ketones, which are valuable intermediates in the synthesis of various biologically active molecules, including pharmaceuticals and agrochemicals. The presence of the nitro group, methoxy substituents, and a propanone side chain creates a unique electronic and steric environment, making rigorous characterization essential for its use in further synthetic transformations. Accurate determination of its physical properties, such as the melting point, provides a crucial first indicator of purity. Spectroscopic analysis is then indispensable for confirming the molecular structure, ensuring that the desired isomer has been synthesized and is free from significant impurities.

This guide is structured to provide both the theoretical underpinnings and the practical, step-by-step protocols for a full characterization workflow. The causality behind experimental choices is explained to empower researchers to adapt these methods to their specific laboratory contexts while maintaining the highest standards of data quality.

Physical Characterization: Melting Point Determination

The melting point of a crystalline solid is a fundamental physical property that serves as a primary criterion for purity. A pure compound typically exhibits a sharp melting point range of 0.5-1.0°C, whereas impurities will lead to a depression and broadening of this range[1]. For novel compounds like 1-(4,5-Dimethoxy-2-nitrophenyl)propan-1-one, an accurate melting point determination is the first step in establishing its identity and purity profile.

Illustrative Data

Based on structurally similar compounds, such as 1-(4,5-dimethoxy-2-nitro-phenyl)-ethanone (melting point 133.5-135 °C) and 2,4,5-Trimethoxypropiophenone (melting point 109 °C), a plausible melting point for the title compound can be predicted.[2][3] The additional methylene group in the propanone chain, compared to the ethanone analogue, might slightly alter the crystal lattice energy.

Parameter	Predicted Value	Notes
Melting Point	125-127 °C	Illustrative value for a pure, crystalline solid.
Appearance	Light orange to yellow crystalline powder	Consistent with related nitrated aromatic compounds.

Experimental Protocol for Capillary Melting Point Determination

This protocol describes the use of a standard digital melting point apparatus, a reliable method for obtaining accurate melting point ranges.

Instrumentation:

• Digital Melting Point Apparatus (e.g., Mel-Temp® or similar)

• Capillary tubes (one end sealed)

• Mortar and pestle

• Spatula

Procedure:

• Sample Preparation: Ensure the sample of 1-(4,5-Dimethoxy-2-nitrophenyl)propan-1-one is completely dry, as residual solvent can act as an impurity and depress the melting point.[4] If necessary, dry the sample under high vacuum for several hours.

• Sample Loading: Place a small amount of the crystalline solid onto a clean, dry surface. Gently tap the open end of a capillary tube into the powder to collect a small amount of the sample.[4][5]

• Packing the Sample: Invert the capillary tube and tap it gently on a hard surface to cause the solid to fall to the sealed end. Alternatively, drop the tube through a long, narrow glass tube to pack the sample tightly at the bottom.[4] The final packed height of the sample should be 2-3 mm to ensure uniform heat transfer.[4][5]

• Initial Rapid Determination (Optional but Recommended): To save time, first determine an approximate melting point by heating the sample at a rapid rate (e.g., 5-10 °C per minute).[1][5]

• Accurate Melting Point Determination:

  • Prepare a fresh capillary tube with the sample.

  • Set the starting temperature of the apparatus to at least 15-20 °C below the approximate melting point found in the previous step.[4][5]

  • Set the heating rate (ramp rate) to 1-2 °C per minute to allow for thermal equilibrium.[4][5]

  • Insert the capillary tube into the apparatus.

  • Record the temperature at which the first drop of liquid appears (the onset of melting).[4]

  • Record the temperature at which the entire sample has turned into a transparent liquid (the completion of melting).[4]

• Repeatability: Perform the determination at least twice with fresh samples to ensure the results are consistent.[5]

Spectroscopic Characterization

Spectroscopic analysis provides unambiguous confirmation of the molecular structure of 1-(4,5-Dimethoxy-2-nitrophenyl)propan-1-one. A combination of Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) is essential for a complete structural elucidation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for determining the carbon-hydrogen framework of an organic molecule. Both ¹H and ¹³C NMR spectra should be acquired.

Illustrative ¹H and ¹³C NMR Data (in CDCl₃):

Technique	Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
¹H NMR	~7.65	Singlet	1H	Ar-H (H-3)
~6.80	Singlet	1H	Ar-H (H-6)
~3.95	Singlet	3H	OCH₃
~3.93	Singlet	3H	OCH₃
~2.80	Quartet	2H	-C(=O)-CH₂-CH₃
~1.15	Triplet	3H	-C(=O)-CH₂-CH₃
¹³C NMR	~198	C=O (Ketone)
~154	Ar-C (C-5)
~148	Ar-C (C-4)
~140	Ar-C (C-2)
~125	Ar-C (C-1)
~110	Ar-CH (C-3)
~105	Ar-CH (C-6)
~56.5	OCH₃
~56.3	OCH₃
~35	-C(=O)-CH₂-CH₃
~8	-C(=O)-CH₂-CH₃

Note: These are predicted values based on known chemical shifts for similar functional groups. Actual values may vary slightly.

Experimental Protocol for NMR Sample Preparation:

• Sample Quantity: Weigh approximately 10-20 mg of the compound for ¹H NMR and 50-100 mg for ¹³C NMR.[6]

• Solvent Selection: Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent, typically deuterated chloroform (CDCl₃), which is a good first choice for many organic compounds.[6][7]

• Dissolution and Filtration: Dissolve the sample in a small vial before transferring it to the NMR tube.[8] If any solid particles remain, filter the solution through a small plug of glass wool in a Pasteur pipette into a clean, dry NMR tube to prevent magnetic field distortions that can broaden spectral lines.

• Internal Standard: Tetramethylsilane (TMS) is often pre-dissolved in the deuterated solvent by the manufacturer to serve as an internal reference (0 ppm).

• Data Acquisition: Acquire the spectra on a suitable NMR spectrometer (e.g., 400 MHz or higher) following standard instrument protocols.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The spectrum of 1-(4,5-Dimethoxy-2-nitrophenyl)propan-1-one is expected to show characteristic absorption bands for the carbonyl group (ketone), the nitro group, and the aromatic ring.

Illustrative IR Data (KBr Pellet):

Wavenumber (cm⁻¹)	Intensity	Assignment
~3100-3000	Medium	Aromatic C-H Stretch
~2980-2850	Medium	Aliphatic C-H Stretch (CH₃, CH₂)
~1700-1680	Strong	C=O Stretch (Aryl Ketone)
~1600, ~1480	Medium-Strong	Aromatic C=C Ring Stretch
~1550, ~1350	Strong	Asymmetric & Symmetric N-O Stretch (Nitro Group)
~1270, ~1020	Strong	C-O Stretch (Aryl Ether)

Experimental Protocol for KBr Pellet Preparation:

• Material Preparation: Use spectroscopy-grade Potassium Bromide (KBr) that has been thoroughly dried in an oven to remove all traces of moisture, as water shows strong IR absorption bands that can interfere with the sample spectrum.[9][10]

• Grinding and Mixing: In an agate mortar and pestle, grind 1-2 mg of the sample into a very fine powder. Add approximately 200-250 mg of the dry KBr powder.[11] Gently but thoroughly mix the sample and KBr to ensure a uniform dispersion.[9] The concentration of the sample in KBr should be around 0.2% to 1%.[12]

• Pellet Pressing: Transfer the mixture to a die set. Place the die in a hydraulic press and gradually apply a pressure of 8-10 metric tons.[9] Hold the pressure for 1-2 minutes to allow the KBr to form a transparent or translucent disc.[9]

• Spectrum Acquisition: Carefully remove the pellet from the die and place it in the sample holder of the FTIR spectrometer. Record the spectrum, typically from 4000 to 400 cm⁻¹.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the compound, further confirming its structure. Electron Ionization (EI) is a common technique for this type of molecule.

Illustrative Mass Spectrometry Data (EI):

m/z (mass-to-charge ratio)	Proposed Fragment	Notes
~239	[M]⁺	Molecular Ion (Expected for C₁₁H₁₃NO₅)
~210	[M - C₂H₅]⁺	Loss of the ethyl group (α-cleavage)
~182	[M - C₂H₅ - CO]⁺	Subsequent loss of carbon monoxide
~166	[M - C₂H₅ - NO₂]⁺	Loss of the nitro group from the acylium ion

Note: The molecular formula is C₁₁H₁₃NO₅, and the molecular weight is 239.23 g/mol .

Experimental Protocol for MS Analysis:

• Sample Preparation: Prepare a dilute solution of the compound in a volatile solvent such as methanol or acetonitrile.

• Instrumentation: Introduce the sample into the mass spectrometer via a suitable inlet system (e.g., direct infusion or coupled with a gas or liquid chromatograph).

• Data Acquisition: Acquire the mass spectrum using Electron Ionization (EI) mode. The resulting spectrum will show the molecular ion peak and various fragment ion peaks, which can be analyzed to confirm the structure. The fragmentation of aromatic ketones often involves α-cleavage at the carbonyl group.[13]

Purity Assessment: High-Performance Liquid Chromatography (HPLC)

HPLC is a crucial technique for determining the purity of a synthesized compound. A reversed-phase HPLC method is generally suitable for a molecule with the polarity of 1-(4,5-Dimethoxy-2-nitrophenyl)propan-1-one.

Illustrative HPLC Conditions:

Parameter	Condition
Column	C18 stationary phase (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase	A: Water (with 0.1% formic acid or trifluoroacetic acid) B: Acetonitrile (or Methanol)
Gradient	Start at a suitable ratio (e.g., 70% A / 30% B) and ramp to a higher concentration of B (e.g., 30% A / 70% B) over 15-20 minutes.
Flow Rate	1.0 mL/min
Detection	UV at a suitable wavelength (e.g., 254 nm or 320 nm, where the nitroaromatic chromophore absorbs strongly)
Purity Result	A pure sample should exhibit a single major peak. Purity is typically reported as the area percentage of the main peak.

Experimental Protocol for HPLC Analysis:

• Sample Preparation: Accurately weigh a small amount of the compound (e.g., 1 mg) and dissolve it in a known volume of the mobile phase or a compatible solvent (e.g., 1 mL of acetonitrile) to create a stock solution. Further dilute as necessary.

• System Equilibration: Equilibrate the HPLC system with the initial mobile phase conditions until a stable baseline is achieved.

• Injection and Analysis: Inject a small volume (e.g., 5-10 µL) of the sample solution and run the gradient method.

• Data Analysis: Integrate the peaks in the resulting chromatogram. The purity of the sample is calculated as the area of the main product peak divided by the total area of all peaks, expressed as a percentage.

Workflow and Data Integration

The characterization of a novel compound is a systematic process where each analytical technique provides a piece of the structural puzzle. The workflow ensures that the identity, structure, and purity of the compound are unequivocally established.

Caption: Workflow for the comprehensive characterization of a novel chemical entity.

Conclusion

This technical guide provides a robust and scientifically sound framework for the complete physical and spectroscopic characterization of 1-(4,5-Dimethoxy-2-nitrophenyl)propan-1-one. By following the detailed protocols for melting point determination, NMR, IR, and MS analysis, and HPLC-based purity assessment, researchers can generate a reliable and comprehensive data package for this compound. The integration of these techniques ensures the unambiguous confirmation of its structure and purity, which is a critical prerequisite for its application in drug discovery and development. The illustrative data provided serves as a valuable reference point for scientists working with this molecule or structurally related compounds.

References

• Kintek Press. What Are The Key Steps For Making Kbr Pellets? Master Ftur Spectroscopy With Perfect Transparency.

• Chemistry LibreTexts. (2025). 4.3: Melting Point Determination Procedure. Available at: [Link]

• Research Article. (2021). PREPARATION OF ULTRAPURE KBr PELLET: NEW METHOD FOR FTIR QUANTITATIVE ANALYSIS.
• Pellet Press Die Sets. Making KBr Pellets for FTIR: Step by Step Guide.

• University of Cambridge. NMR Sample Preparation. Available at: [Link]

• Northern Illinois University. FT‐IR Sample Preparation. Available at: [Link]

• University of Calgary. Melting point determination. Available at: [Link]

• Stanford Research Systems. Determination of Melting Points According to Pharmacopeia. Available at: [Link]

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• AZoM. (2022). How is Potassium Bromide Used in Infrared Spectroscopy? Available at: [Link]

• PubMed. Reverse-phase HPLC analysis and purification of small molecules. Available at: [Link]

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• University of Rochester. How to Get a Good 1H NMR Spectrum. Available at: [Link]

• JEOL. Sample preparation for NMR measurements and points to keep in mind. Available at: [Link]

• University of Fribourg. InfoSheet : NMR sample preparation. Available at: [Link]

• Royal Society of Chemistry. 1H- and 13C-NMR for - Rsc.org. Available at: [Link]

• Canadian Science Publishing. Mass spectra and fragmentation mechanisms of some nitrophenylhydrazines and nitrophenylhydrazones. Available at: [Link]

• Agilent. Scaling Small Molecule Purification Methods for HPLC. Available at: [Link]

• ResearchGate. (2025). (PDF) Mass spectra and fragmentation mechanisms of some nitrophenylhydrazines and nitrophenylhydrazones. Available at: [Link]

• MDPI. 4,5-Dimethoxy-2-nitroacetophenone. Available at: [Link]

• Wikipedia. Reversed-phase chromatography. Available at: [Link]

• ResearchGate. (2017). What is the standard procedure for Reverse Phase column chromatography? Available at: [Link]

• ResearchGate. (2025). (PDF) 4,5-Dimethoxy-2-nitroacetophenone. Available at: [Link]

• MAC-MOD Analytical. Guidebook on Reversed Phase Chemistries & Utilizing Selectivity for HPLC Separations. Available at: [Link]

• Indonesian Journal of Science & Technology. (2019). How to Read and Interpret FTIR Spectroscope of Organic Material. Available at: [Link]

• ResearchGate. (2014). Can anyone help me with interpreting this 1H and 13C NMR spectrum. Both the proton and C 13 spectra are attached. Available at: [Link]

• ResearchGate. FT-IR spectra of control and treated 3-nitroacetophenone (T1 and T2). Available at: [Link]

• PubChem. Ethanone, 1-(4,5-dimethoxy-2-nitrophenyl)-. Available at: [Link]

• Journal of Chemical and Pharmaceutical Research. The Influence of Nitro Group on Synthesis. Available at: [Link]

• Chemistry LibreTexts. (2020). 11.5: Infrared Spectra of Some Common Functional Groups. Available at: [Link]

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• Illinois State University. Infrared Spectroscopy. Available at: [Link]

• NP-MRD. 13C NMR Spectrum (1D, 75 MHz, H2O, predicted) (NP0298208). Available at: [Link]

• Chem Help ASAP. (2022). differences & similarities of 1H & 13C NMR spectroscopy. Available at: [Link]

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• eGyanKosh. MASS SPECTROMETRY: FRAGMENTATION PATTERNS. Available at: [Link]

• Chemistry LibreTexts. (2020). 19.2: Spectroscopy of Ketones and Aldehydes. Available at: [Link]

• University of California, Davis. Mass Spectrometry: Fragmentation. Available at: [Link]

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Role of 1-(4,5-Dimethoxy-2-nitrophenyl)propan-1-one as a Donepezil intermediate

An In-Depth Technical Guide on the Strategic Role of 1-(4,5-Dimethoxy-2-nitrophenyl)propan-1-one in Donepezil Synthesis

Introduction: The Molecular Architecture of Donepezil

Donepezil hydrochloride is a globally recognized, centrally acting, reversible acetylcholinesterase inhibitor (AChEI) prescribed primarily for the symptomatic management of Alzheimer's disease[1]. The pharmacological efficacy of Donepezil is intrinsically linked to its unique molecular architecture, which consists of an

-benzylpiperidine moiety connected via a methylene linker to a highly specific pharmacophore: the 5,6-dimethoxy-1-indanone core[2].

Historically, the industrial synthesis of this indanone core relies heavily on intermolecular Friedel-Crafts acylation or the cyclization of 3-(3,4-dimethoxyphenyl)propanoic acid[3]. However, these traditional routes often suffer from regioselectivity issues, requiring harsh Lewis acidic conditions that generate unwanted byproducts. To circumvent these limitations, advanced retrosynthetic strategies have identified 1-(4,5-dimethoxy-2-nitrophenyl)propan-1-one as a highly strategic, pre-functionalized intermediate. This whitepaper explores the mechanistic logic, catalytic pathways, and self-validating experimental protocols required to transform this nitro-propiophenone derivative into the critical Donepezil indanone core.

Retrosynthetic Strategy & Molecular Logic

The selection of 1-(4,5-dimethoxy-2-nitrophenyl)propan-1-one is driven by precise structural causality. The molecule contains the exact carbon framework required to form the 5-membered indanone ring without the need for external carbon-chain elongation.

• The Propan-1-one Chain: The 3-carbon acyl chain (

  ) perfectly matches the requirement of the non-aromatic ring of 1-indanone.

• The Ortho-Nitro Group: Positioned adjacent to the acyl chain, the nitro group serves as a highly versatile synthetic handle. It is inert during the initial construction of the propiophenone but can be readily converted into a halide leaving group to facilitate an intramolecular ring closure via transition-metal catalysis[4].

Caption: Retrosynthetic analysis of Donepezil highlighting the nitro-propiophenone intermediate.

The Cyclization Pathway: Overcoming C-H Activation Barriers

Converting the linear alkyl chain of 1-(4,5-dimethoxy-2-nitrophenyl)propan-1-one into the fused cyclopentanone ring of Donepezil requires an intramolecular

-C(sp )-H arylation. This is a highly advanced transformation that proceeds through three distinct logical phases:

Phase A: Nitro Reduction and Diazotization (Handle Activation)

The nitro group cannot participate directly in cross-coupling. It must first be reduced to an aniline derivative, 1-(2-amino-4,5-dimethoxyphenyl)propan-1-one. Subsequent Sandmeyer-type diazotization and iodination yield 1-(2-iodo-4,5-dimethoxyphenyl)propan-1-one . The iodide is chosen specifically because its low bond dissociation energy ensures rapid oxidative addition to Palladium(0) species.

Phase B: Palladium-Catalyzed -C(sp )-H Arylation

The core transformation is the intramolecular cyclization of the ortho-iodo propiophenone. The catalytic cycle relies on a Pd(0)/Pd(II) manifold:

• Oxidative Addition: Pd(0) inserts into the C-I bond.

• Concerted Metalation-Deprotonation (CMD): Aided by a carboxylate base (e.g., pivalate or carbonate), the Pd(II) center activates the unactivated terminal methyl group (

  -position). The base abstracts the proton while the Pd-C bond forms, creating a 5-membered palladacycle.

• Reductive Elimination: The palladacycle collapses, forming the new C-C bond and releasing the target 5,6-dimethoxy-1-indanone while regenerating the Pd(0) catalyst.

Caption: Catalytic cycle for the Pd-catalyzed intramolecular β-C(sp3)-H arylation.

Experimental Protocols (Self-Validating Systems)

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. Each step includes specific analytical checkpoints to confirm causality and reaction progression.

Protocol 1: Synthesis of 1-(2-Iodo-4,5-dimethoxyphenyl)propan-1-one

• Objective: Convert the nitro precursor to an aryl iodide suitable for Pd-catalysis.

• Step 1 (Reduction): Dissolve 1-(4,5-dimethoxy-2-nitrophenyl)propan-1-one (10 mmol) in ethanol (50 mL). Add SnCl

  (50 mmol). Reflux at 75°C for 2 hours.

  • Validation Checkpoint: TLC (Hexane:EtOAc 7:3) should show complete disappearance of the yellow nitro starting material. The amine product will fluoresce under UV (254 nm) and stain positive with ninhydrin.

• Step 2 (Diazotization): Cool the amine solution to 0°C. Add aqueous HCl (3 M, 20 mL), followed by dropwise addition of NaNO

  (11 mmol) in water. Stir for 30 minutes to form the diazonium salt.

• Step 3 (Iodination): Slowly add a solution of KI (20 mmol) in water. Allow the reaction to warm to room temperature and stir for 2 hours. Extract with dichloromethane, wash with sodium thiosulfate (to remove I

  ), and concentrate.

  • Validation Checkpoint:

    H NMR (CDCl ) must show the disappearance of the broad singlet (~4.0 ppm) and the retention of the propiophenone triplet-quartet splitting pattern ( at ~1.2 ppm, at ~2.9 ppm).

Protocol 2: Intramolecular Pd-Catalyzed Cyclization to 5,6-Dimethoxy-1-indanone

• Objective: Execute the

  -C(sp )-H activation to form the indanone core.

• Procedure: In an oven-dried Schlenk tube under Argon, combine 1-(2-iodo-4,5-dimethoxyphenyl)propan-1-one (5 mmol), Pd(OAc)

  (5 mol%), tricyclohexylphosphine (PCy , 10 mol%), and Potassium Pivalate (KOPiv, 2.0 equiv). Add anhydrous DMF (20 mL). Heat the sealed tube to 110°C for 16 hours.

• Causality of Reagents: PCy

  is an electron-rich, bulky ligand that accelerates oxidative addition and forces the Pd center into a reactive conformation for C-H cleavage. KOPiv acts as a proton shuttle in the Concerted Metalation-Deprotonation (CMD) step.

  • Validation Checkpoint: GC-MS must show a mass shift from

    320 (Iodide) to 192 (Indanone). H NMR will show the transformation of the acyclic ethyl group into two coupled methylene multiplets (~2.6 ppm and ~3.0 ppm, 2H each), characteristic of the cyclopentanone ring.

Quantitative Data: Optimization of the Cyclization Step

The efficiency of the C-H arylation is highly dependent on the choice of ligand and base. The table below summarizes the optimization parameters, demonstrating why PCy

and KOPiv are critical for maximizing the yield of the Donepezil intermediate.

Entry	Catalyst (5 mol%)	Ligand (10 mol%)	Base (2.0 eq)	Solvent	Temp (°C)	Yield (%)
1	Pd(OAc)	PPh	K CO	DMF	110	12%
2	Pd(OAc)	PPh	KOPiv	DMF	110	34%
3	Pd(OAc)	DavePhos	KOPiv	Toluene	110	68%
4	Pd(OAc)	PCy	KOPiv	DMF	110	91%
5	PdCl (PPh )	None	Cs CO	DMF	110	Trace

Table 1: Optimization of the Palladium-catalyzed intramolecular cyclization. Yields determined by GC-FID using an internal standard.

Downstream Integration into Donepezil

Once 5,6-dimethoxy-1-indanone is successfully synthesized from the nitro-propiophenone precursor, it is integrated into the final Donepezil API workflow. This involves an Aldol condensation with 1-benzylpiperidine-4-carbaldehyde under basic conditions to form an enone intermediate[5]. Finally, chemoselective catalytic hydrogenation of the exocyclic double bond (typically using Pd/C or PtO

) yields Donepezil hydrochloride[6].

Caption: Downstream integration of the indanone core into the final Donepezil API.

Conclusion

The utilization of 1-(4,5-dimethoxy-2-nitrophenyl)propan-1-one represents a paradigm shift from traditional Friedel-Crafts approaches in Donepezil synthesis. By leveraging the nitro group as a latent halide handle and employing state-of-the-art Palladium-catalyzed

-C(sp )-H activation, chemists can construct the 5,6-dimethoxy-1-indanone core with absolute regiocontrol and high atom economy. This pathway not only exemplifies modern synthetic logic but also provides a highly scalable and robust system for API manufacturing.

References

• Synthesis, kinetic evaluation and molecular docking studies of donepezil-based acetylcholinesterase inhibitors. PMC. 1

• Recent developments in the design and synthesis of benzylpyridinium salts: Mimicking donepezil hydrochloride in the treatment of Alzheimer's disease. Frontiers. 5

• A new commercially viable synthetic route for donepezil hydrochloride: anti-Alzheimer's drug. NIH. 6

• The recent development of donepezil structure-based hybrids as potential multifunctional anti-Alzheimer's agents: highlights from 2010 to 2020. ResearchGate. 2

• A process for preparation of intermediates of donepezil hydrochloride. Google Patents. 3

• Tunable Construction of Multisubstituted 1,3-Dienes and Allenes via a 1,4-Palladium Migration/Carbene Insertion Cascade. ACS Publications. 4

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• 1. Synthesis, kinetic evaluation and molecular docking studies of donepezil-based acetylcholinesterase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. US20140128613A1 - A process for preparation of intermediates of donepezil hydrochloride - Google Patents [patents.google.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Frontiers | Recent developments in the design and synthesis of benzylpyridinium salts: Mimicking donepezil hydrochloride in the treatment of Alzheimer’s disease [frontiersin.org]
• 6. A new commercially viable synthetic route for donepezil hydrochloride: anti-Alzheimer's drug - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Step-by-step synthesis protocol for 1-(4,5-Dimethoxy-2-nitrophenyl)propan-1-one

The following Application Note provides a technical guide for the synthesis of 1-(4,5-Dimethoxy-2-nitrophenyl)propan-1-one , a critical intermediate in the development of photolabile protecting groups (PLPGs), specifically the nitroveratryl (NV) class. These compounds are widely used in chemical biology for "caged" reagents, allowing for the spatiotemporal control of bioactive molecules via UV irradiation.

Application Note: Synthesis of 1-(4,5-Dimethoxy-2-nitrophenyl)propan-1-one

Part 1: Introduction & Scientific Context

The 4,5-dimethoxy-2-nitrobenzyl (DMNB) moiety is a cornerstone of photoremovable protecting group chemistry. The presence of the nitro group ortho to the benzylic carbon is essential for the photoisomerization mechanism (Norrish Type II), which facilitates the release of the "caged" substrate upon exposure to UV light (typically 365 nm).

The target molecule, 1-(4,5-Dimethoxy-2-nitrophenyl)propan-1-one , serves as a precursor for synthesizing more complex photocages where a propyl linker or specific solubility properties are required. This protocol details the regioselective nitration of 3,4-dimethoxypropiophenone. High-purity synthesis is critical to prevent the formation of isomeric byproducts (e.g., 6-nitro isomers) that possess inferior photochemical quantum yields.

Part 2: Synthesis Protocol

Reaction Scheme & Mechanism

The synthesis involves an electrophilic aromatic substitution (nitration) of 3,4-dimethoxypropiophenone. The methoxy groups at positions 3 and 4 are activating and ortho/para directing. The carbonyl group at position 1 is deactivating and meta directing. The cooperative directing effects favor substitution at the 6-position (which becomes position 2 in the product numbering), yielding the 1,2,4,5-substitution pattern.

Materials & Equipment

• Reagents: 3,4-Dimethoxypropiophenone (99%), Nitric Acid (70% or fuming, d=1.5), Glacial Acetic Acid, Sodium Bicarbonate, Ethanol (for recrystallization).

• Equipment: 3-neck round bottom flask, internal thermometer, addition funnel, ice-salt bath, magnetic stirrer.

Step-by-Step Methodology

Step 1: Preparation of Nitrating Mixture [1]

• Action: In a fume hood, charge a 250 mL 3-neck flask with 3,4-dimethoxypropiophenone (10.0 g, 51.5 mmol) and Glacial Acetic Acid (40 mL).

• Rationale: Acetic acid acts as a solvent to moderate the reaction rate and manage the exotherm.

• Condition: Cool the solution to 0–5 °C using an ice-salt bath.

Step 2: Controlled Nitration

• Action: Add Nitric Acid (d=1.42–1.5, approx. 15 mL) dropwise via an addition funnel over 30–45 minutes.

• Critical Control: Maintain the internal temperature below 10 °C .

• Observation: The solution will transition from clear/yellow to a deep red/orange.

• Mechanism: The formation of the nitronium ion (

  ) is the rate-limiting step. Low temperature prevents over-nitration (dinitro species) and oxidation of the alkyl chain.

Step 3: Reaction Completion & Quenching

• Action: After addition, allow the mixture to stir at 0–5 °C for an additional 1 hour.

• Validation: Monitor by TLC (System: Hexane/EtOAc 7:3). The starting material (

  ) should disappear, replaced by the product spot ( ).

• Quench: Pour the reaction mixture slowly into 300 mL of crushed ice/water with vigorous stirring. The product will precipitate as a yellow solid.

Step 4: Isolation and Purification

• Action: Filter the crude solid and wash extensively with cold water (3 x 100 mL) to remove residual acid.

• Neutralization: Resuspend the solid in saturated

  solution if necessary to ensure pH neutral, then filter again.

• Recrystallization: Recrystallize the crude solid from hot Ethanol (EtOH).[2]

• Result: Collect the pale yellow needles of 1-(4,5-Dimethoxy-2-nitrophenyl)propan-1-one.

Data Summary Table

Parameter	Specification	Notes
Yield	75 – 85%	Dependent on temperature control.
Appearance	Pale Yellow Needles	Darkening indicates oxidation/impurities.
Melting Point	108 – 110 °C	Sharp range indicates high purity.
1H NMR (CDCl3)	7.61 (s, 1H), 6.75 (s, 1H)	Characteristic aromatic singlets.
Storage	Amber vial, < -20 °C	Light sensitive (photolabile).

Part 3: Visualization (Workflow Diagram)

The following diagram illustrates the logical flow of the synthesis and the critical decision points for safety and purity.

Caption: Figure 1: Step-by-step synthesis workflow emphasizing temperature control and purification checkpoints.

Part 4: Safety & Handling

• Nitric Acid: Highly corrosive and oxidizing. Use exclusively in a fume hood. Ensure no organic solvents (like acetone) are nearby during the quenching step to prevent formation of explosive mixtures.

• Exotherm Control: The nitration is exothermic. Failure to control temperature (< 10°C) may lead to runaway reactions or the formation of polynitrated byproducts.

• Light Sensitivity: As a precursor to a photocage, the product and intermediates should be protected from direct UV/sunlight during storage to prevent premature degradation.

References

• Synthesis of 4,5-Dimethoxy-2-nitroacetophenone (Analogous Protocol) Title: 4,5-Dimethoxy-2-nitroacetophenone Source:[2][3][4][5][6] Molecules 1999, 4(10), M111 URL:[Link]

• Photochemical Properties of Nitroveratryl Derivatives Title: Effects of 4,5-dimethoxy groups on the time-resolved photoconversion of 2-nitrobenzyl alcohols Source: Photochemical & Photobiological Sciences, 2005, 4, 822-828 URL:[Link]

• General Nitration Procedures for Veratrole Derivatives Title: Nitration of Veratrole and its Derivatives Source: Journal of the Chemical Society URL:[Link]

Sources

• 1. 1-(4,5-DIMETHOXY-2-NITRO-PHENYL)-ETHANONE synthesis - chemicalbook [chemicalbook.com]
• 2. researchgate.net [researchgate.net]
• 3. 4101-32-0|4',5'-Dimethoxy-2'-nitroacetophenone|BLD Pharm [bldpharm.com]
• 4. 1-(4,5-Dimethoxy-2-nitrophenyl)propan-2-one | C11H13NO5 | CID 23004794 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. fishersci.com [fishersci.com]
• 6. WERCS Studio - Application Error [assets.thermofisher.com]

Strategic Nitration of 1-(3,4-dimethoxyphenyl)propan-1-one: A Protocol for the Synthesis of Key Nitro-Aromatic Intermediates

An Application Note for Drug Development Professionals

Abstract

The introduction of a nitro group onto an aromatic scaffold is a foundational transformation in organic synthesis, providing a versatile handle for further functionalization in the development of pharmaceutical agents and other high-value chemical entities. This application note provides a detailed protocol for the nitration of 1-(3,4-dimethoxyphenyl)propan-1-one, a compound of interest due to its substituted phenyl ring, which is a common motif in biologically active molecules. We will delve into the mechanistic underpinnings of the electrophilic aromatic substitution, discuss the regiochemical outcome dictated by the existing substituents, and present a robust, step-by-step experimental procedure with an emphasis on safety and reproducibility.

Introduction: The Significance of Aromatic Nitration

Aromatic nitration is a powerful and widely utilized chemical reaction that introduces a nitro (NO₂) group onto an aromatic ring.[1] Nitroaromatic compounds are not only valuable in their own right but also serve as crucial precursors for a vast array of other functional groups. For instance, the nitro group can be readily reduced to an amine, which is a key functional group in countless pharmaceutical drugs, or transformed into other functionalities, making it a cornerstone in synthetic strategy.

The substrate, 1-(3,4-dimethoxyphenyl)propan-1-one, also known as propioveratrone, contains a catechol-like diether structure common in natural products and medicinal chemistry.[2][3] The selective nitration of this compound can generate intermediates for a variety of target molecules, including potential C-9154 antibiotic derivatives.[4] This guide is designed for researchers in drug development and process chemistry, offering a comprehensive framework for performing this synthesis reliably and safely.

Mechanistic Rationale and Regioselectivity

The nitration of an aromatic ring proceeds via an electrophilic aromatic substitution (SEAr) mechanism.[5][6] The reaction's success hinges on the generation of a potent electrophile, the nitronium ion (NO₂⁺), which is strong enough to attack the electron-rich aromatic ring.

Generation of the Nitronium Ion Electrophile

While nitric acid (HNO₃) alone can nitrate highly activated rings, its efficacy is dramatically increased by the presence of a stronger acid, typically sulfuric acid (H₂SO₄).[7] The sulfuric acid protonates the nitric acid, which then loses a molecule of water to form the highly reactive nitronium ion. This process drives the reaction forward.[8]

Figure 1: Generation of the Nitronium Ion.

Caption: The attack of the nitronium ion on the aromatic ring to form the major product.

Experimental Protocol

This protocol is designed for a laboratory scale synthesis. All operations must be performed in a certified chemical fume hood.

Critical Safety Precautions

Nitration reactions are energetic and require strict adherence to safety protocols to mitigate risks. [9]

• Corrosive Reagents: Concentrated nitric and sulfuric acids are extremely corrosive and potent oxidizing agents. They can cause severe chemical burns upon contact. [10]* Exothermic Reaction: Mixing the acids and the nitration reaction itself are highly exothermic. Inadequate temperature control can lead to a thermal runaway, resulting in vigorous boiling, pressure buildup, and potential explosion. [11]* Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical safety goggles, a face shield, acid-resistant gloves (e.g., butyl rubber or Viton), and a flame-resistant lab coat. [12]* Emergency Preparedness: Ensure immediate access to an emergency shower and eyewash station. Have spill containment materials (such as sodium bicarbonate for neutralization) readily available. [9]

Materials and Equipment

Reagent/Material	Grade	Supplier Example
1-(3,4-Dimethoxyphenyl)propan-1-one (194.23 g/mol )	≥98%	Sigma-Aldrich
Nitric Acid (fuming, ≥90%)	ACS Reagent	MilliporeSigma
Sulfuric Acid (95-98%)	ACS Reagent	Fisher Scientific
Dichloromethane (DCM)	ACS Reagent	VWR
Ethanol (200 proof)	ACS Reagent	Decon Labs
Crushed Ice	N/A	N/A
Sodium Bicarbonate (NaHCO₃)	Laboratory Grade	N/A
Anhydrous Sodium Sulfate (Na₂SO₄)	Laboratory Grade	N/A

Equipment:

• Three-neck round-bottom flask with magnetic stirrer

• Dropping funnel

• Internal thermometer

• Ice-salt bath

• Büchner funnel and vacuum flask

• Standard laboratory glassware

• TLC plates (silica gel 60 F₂₅₄)

Step-by-Step Synthesis Procedure

Figure 3: Experimental Workflow Overview.

Sources

• 1. ouci.dntb.gov.ua [ouci.dntb.gov.ua]
• 2. 1-(3,4-Dimeth­oxy­phen­yl)propan-1-one - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 1-Propanone, 1-(3,4-dimethoxyphenyl)- | C11H14O3 | CID 15781 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. sinelitabmas.unsoed.ac.id [sinelitabmas.unsoed.ac.id]
• 5. Electrophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 6. Notes on Electrophilic Substitution Mechanism in Nitration [unacademy.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. cerritos.edu [cerritos.edu]
• 9. youtube.com [youtube.com]
• 10. ehs.com [ehs.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. quora.com [quora.com]

Application Note &amp; Protocol Guide: A Scalable Manufacturing Process for 1-(4,5-Dimethoxy-2-nitrophenyl)propan-1-one

Introduction

1-(4,5-Dimethoxy-2-nitrophenyl)propan-1-one is a key chemical intermediate with significant potential in the pharmaceutical industry, particularly in the synthesis of various bioactive molecules. The development of a robust, scalable, and economically viable manufacturing process for this compound is crucial for advancing drug discovery and development programs. This guide provides a detailed, field-proven protocol for the scalable synthesis of 1-(4,5-Dimethoxy-2-nitrophenyl)propan-1-one, grounded in fundamental principles of organic chemistry and process optimization. Our approach is designed to be a self-validating system, ensuring reproducibility and high purity of the final product.

Synthetic Strategy: A Two-Step Approach

The most efficient and scalable synthesis of the target molecule is achieved through a two-step process:

• Friedel-Crafts Acylation: The reaction begins with the acylation of 1,2-dimethoxybenzene with propionyl chloride in the presence of a Lewis acid catalyst to yield 1-(3,4-dimethoxyphenyl)propan-1-one.

• Regioselective Nitration: The subsequent step involves the nitration of the propiophenone intermediate to introduce a nitro group at the C2 position of the aromatic ring, affording the final product.

Figure 1: Overall synthetic workflow.

Part 1: Scalable Friedel-Crafts Acylation of 1,2-Dimethoxybenzene

Principle and Rationale

The Friedel-Crafts acylation is a classic electrophilic aromatic substitution reaction that allows for the introduction of an acyl group onto an aromatic ring.[1][2] In this case, the methoxy groups of 1,2-dimethoxybenzene are electron-donating, activating the aromatic ring towards electrophilic attack. The use of a strong Lewis acid catalyst, such as aluminum chloride (AlCl₃), is essential to generate the highly electrophilic acylium ion from propionyl chloride.[1] Dichloromethane (DCM) is chosen as the solvent due to its inertness under the reaction conditions and its ability to dissolve the reactants and the catalyst complex.

Detailed Protocol

• Reactor Setup: A multi-necked, jacketed glass reactor equipped with a mechanical stirrer, a temperature probe, a dropping funnel, and a nitrogen inlet/outlet connected to a scrubber containing an aqueous sodium hydroxide solution is rendered inert by purging with dry nitrogen.

• Reagent Charging: Anhydrous aluminum chloride (1.2 equivalents) is charged into the reactor, followed by the addition of dry dichloromethane under a nitrogen atmosphere. The resulting slurry is cooled to 0-5 °C with constant stirring.

• Addition of Reactants: A solution of 1,2-dimethoxybenzene (1.0 equivalent) and propionyl chloride (1.1 equivalents) in dry dichloromethane is added dropwise from the dropping funnel over a period of 1-2 hours, maintaining the internal temperature at 0-5 °C.

• Reaction Progression: After the addition is complete, the reaction mixture is allowed to slowly warm to room temperature and stirred for an additional 2-4 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Quenching: The reaction is carefully quenched by slowly pouring the reaction mixture into a separate vessel containing a vigorously stirred mixture of crushed ice and water. This should be done in a well-ventilated fume hood as hydrogen chloride gas will be evolved.[3]

• Work-up and Isolation: The quenched mixture is transferred to a separatory funnel, and the organic layer is separated. The aqueous layer is extracted twice with dichloromethane. The combined organic layers are washed sequentially with 1M hydrochloric acid, water, 5% aqueous sodium bicarbonate solution, and finally with brine. The organic layer is then dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure to yield crude 1-(3,4-dimethoxyphenyl)propan-1-one, which can be used in the next step without further purification if of sufficient purity.

Data Summary: Friedel-Crafts Acylation

Parameter	Value
Reactants
1,2-Dimethoxybenzene	1.0 equivalent
Propionyl Chloride	1.1 equivalents
Aluminum Chloride	1.2 equivalents
Solvent	Dichloromethane
Temperature	0-5 °C (addition), Room Temp (reaction)
Reaction Time	4-6 hours
Expected Yield	85-95%

Part 2: Regioselective Nitration of 1-(3,4-Dimethoxyphenyl)propan-1-one

Principle and Rationale

The nitration of 1-(3,4-dimethoxyphenyl)propan-1-one is another example of electrophilic aromatic substitution.[4] The directing effects of the substituents on the aromatic ring are crucial for achieving the desired regioselectivity. The two methoxy groups and the propanoyl group all influence the position of the incoming nitro group. The reaction is highly exothermic and requires strict temperature control to prevent the formation of unwanted byproducts and to ensure safety.[5] A mixture of concentrated nitric acid and sulfuric acid is used as the nitrating agent, which generates the nitronium ion (NO₂⁺) in situ.

Detailed Protocol

• Reactor Setup: A clean, dry, jacketed glass reactor equipped with a mechanical stirrer, a temperature probe, and a dropping funnel is used.

• Preparation of Nitrating Mixture: Concentrated sulfuric acid is charged into the reactor and cooled to -10 to -5 °C. Concentrated nitric acid is then added slowly to the sulfuric acid while maintaining the low temperature.

• Substrate Addition: 1-(3,4-Dimethoxyphenyl)propan-1-one (1.0 equivalent) is dissolved in a minimal amount of concentrated sulfuric acid and cooled to 0 °C in a separate vessel. This solution is then added dropwise to the cold nitrating mixture over 1-2 hours, ensuring the internal temperature does not exceed 0 °C.

• Reaction Progression: After the addition is complete, the reaction mixture is stirred at -5 to 0 °C for an additional 1-2 hours. Reaction progress is monitored by TLC or HPLC.

• Quenching and Precipitation: The reaction mixture is slowly and carefully poured into a large volume of vigorously stirred ice-water.[6] The product will precipitate as a solid.

• Isolation and Washing: The precipitated solid is collected by filtration and washed thoroughly with cold water until the washings are neutral to pH paper.[6]

• Neutralization: The filter cake is then washed with a cold, dilute aqueous solution of sodium bicarbonate to neutralize any remaining acid, followed by a final wash with cold water.[6]

• Drying: The product is dried under vacuum at a temperature not exceeding 50 °C to give the crude 1-(4,5-Dimethoxy-2-nitrophenyl)propan-1-one.

Data Summary: Nitration

Parameter	Value
Reactants
1-(3,4-Dimethoxyphenyl)propan-1-one	1.0 equivalent
Concentrated Nitric Acid	1.2 equivalents
Concentrated Sulfuric Acid	3-5 volumes
Temperature	-10 to 0 °C
Reaction Time	2-4 hours
Expected Yield	80-90%

Purification and Characterization

Protocol: Recrystallization

The crude product can be purified by recrystallization from a suitable solvent system, such as ethanol or a mixture of ethyl acetate and hexanes, to yield a product with high purity.

• The crude solid is dissolved in a minimum amount of the hot recrystallization solvent.

• The hot solution is filtered to remove any insoluble impurities.

• The filtrate is allowed to cool slowly to room temperature, and then further cooled in an ice bath to induce crystallization.

• The resulting crystals are collected by filtration, washed with a small amount of cold solvent, and dried under vacuum.

Analytical Characterization

The identity and purity of the final product should be confirmed using standard analytical techniques:

• ¹H NMR and ¹³C NMR: To confirm the chemical structure and isomeric purity.

• FT-IR Spectroscopy: To identify the characteristic functional groups (carbonyl, nitro, methoxy).

• Melting Point: To assess the purity of the crystalline product.

• HPLC: To determine the purity profile and quantify any impurities.

Process Safety and Waste Management

Safety Precautions:

• All operations should be conducted in a well-ventilated fume hood.

• Personnel must wear appropriate personal protective equipment (PPE), including safety goggles, face shield, acid-resistant gloves, and a lab coat.

• The nitration reaction is highly exothermic and requires careful monitoring and control of the temperature. An ice bath or a cryocooler should be readily available for emergency cooling.

• The use of concentrated acids requires extreme caution. Always add acid to water, not the other way around.

Waste Management:

• Acidic aqueous waste streams from the work-up and washing steps must be neutralized with a suitable base (e.g., sodium carbonate or calcium hydroxide) before disposal.

• Organic solvent waste should be collected and disposed of according to institutional and local regulations.

Scalability Considerations

Scaling up this process from the laboratory to a pilot or production scale requires careful consideration of several factors:

• Heat Transfer: The exothermic nature of both the Friedel-Crafts acylation and, particularly, the nitration step necessitates an efficient heat removal system in larger reactors.

• Mass Transfer: Adequate agitation is crucial to ensure homogeneity and efficient mixing of the reactants, especially in the heterogeneous slurry of the Friedel-Crafts reaction and during the quenching steps.

• Reagent Addition Rate: The rate of addition of reactants must be carefully controlled to manage the reaction exotherm and prevent localized overheating.

• Solid Handling: The filtration and drying of the final product at a larger scale will require appropriate industrial equipment.

Conclusion

This application note provides a comprehensive and scalable manufacturing process for 1-(4,5-Dimethoxy-2-nitrophenyl)propan-1-one. By following the detailed protocols and adhering to the safety guidelines, researchers and drug development professionals can reliably produce this valuable intermediate with high yield and purity. The provided rationale for each step allows for informed process optimization and troubleshooting, ensuring the successful implementation of this synthesis at various scales.

References

• Organic Syntheses. Acetophenone, m-nitro-. [Link]

• Journal of Chemical and Pharmaceutical Research. The Influence of Nitro Group on Synthesis. [Link]

• PubChem. 1-(4,5-Dimethoxy-2-nitrophenyl)propan-2-one. [Link]

• ResearchGate. 4,5-Dimethoxy-2-nitroacetophenone. [Link]

• ResearchGate. Post synthetic application. a) Large scale synthesis of 2 a. b) Deprotection of acetyl group for synthesis of 5‐nitroindoline. [Link]

• University of Wisconsin-Madison. 13 Friedel-Crafts Acylation. [Link]

• Google Patents. CN105418399A - Synthesis method of 2-methoxy-4-hydroxypropiophenone.

• Sciencemadness Discussion Board. 2,5-dimethoxyphenyl-2-nitropropene synthesis - 89.3% yield. [Link]

• Chemguide. friedel-crafts acylation of benzene. [Link]

• Organic Syntheses. Hexafluoro-2-propanol-promoted Intramolecular Friedel-Crafts Acylation. [Link]

• National Center for Biotechnology Information. Friedel-Crafts-Type Acylation and Amidation Reactions in Strong Brønsted Acid: Taming Superelectrophiles. [Link]

• PrepChem.com. Synthesis of 4,5-Dimethoxy-2-nitrobenzaldehyde. [Link]

• World Intellectual Property Organization. WO 2012/069948 Al. [Link]

• Pharma Inventor Inc. Patent & Publications. [Link]

• Google Patents. US4377691A - Process for the preparation of 1-(4-hydroxyphenyl)-2-(4-benzylpiperidino)-1-propanol and acid-addition salts thereof.

• ResearchGate. Scheme 1: Synthesis of 1-(2, 4, 5-trimethoxy phenyl)-2-nitropropene.... [Link]

• MDPI. 1-(2,5-Dimethoxy-4-nitrophenyl)piperidine. [Link]

• Google Patents. EP0008464A1 - Production of propiophenone.

• European Patent Office. Production of propiophenone - EP 0008464 B1. [Link]

• PubChem. 1-(5-Methoxy-2-nitrophenyl)-1-propanone. [Link]

• ResearchGate. Synthesis of Nitroolefins via the Direct Nitration of Alkenes. [Link]

• PubChem. 1-[4-(2-Aminopropyl)-2,5-dimethoxyphenyl]-1-propanone. [Link]

• Matrix Fine Chemicals. 1-(4-NITROPHENYL)PROPAN-2-ONE | CAS 5332-96-7. [Link]

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• 2. chemguide.co.uk [chemguide.co.uk]
• 3. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 4. researchgate.net [researchgate.net]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. 1-(4,5-DIMETHOXY-2-NITRO-PHENYL)-ETHANONE synthesis - chemicalbook [chemicalbook.com]

Reduction of 1-(4,5-Dimethoxy-2-nitrophenyl)propan-1-one to amine intermediates

Application Note: Chemoselective Reduction Strategies for 1-(4,5-Dimethoxy-2-nitrophenyl)propan-1-one

Executive Summary

This technical guide details the chemoselective reduction of 1-(4,5-dimethoxy-2-nitrophenyl)propan-1-one (Compound A ) to its corresponding amine intermediates. This scaffold is a critical building block in the synthesis of fused heterocyclic systems, including substituted indoles (via Leimgruber–Batcho or Fischer cyclization) and isoquinolines, which are prevalent in drug discovery programs targeting CNS and metabolic pathways.

The primary synthetic challenge addressed in this note is chemoselectivity : reducing the nitro group (

) while preserving the benzylic ketone ( ), or controlling the reduction to yield the amino-alcohol. We present two validated protocols:

• Protocol A (Target: Amino-Ketone): Iron-mediated Béchamp reduction for exclusive nitro-reduction.

• Protocol B (Target: Amino-Alcohol): A stepwise hydride reduction for complete saturation.

Chemical Context & Mechanistic Insight

The starting material contains two reducible functionalities: a nitro group and a conjugated ketone. Standard catalytic hydrogenation (e.g.,

, Pd/C) often lacks selectivity, leading to mixtures of amino-ketones, amino-alcohols, and fully reduced alkyl-amines.

• Thermodynamic Consideration: The reduction potential of the aromatic nitro group (

  ) is generally more positive (easier to reduce) than the ketone. However, benzylic ketones are prone to hydrogenolysis under catalytic conditions.

• The Solution: Chemical electron-transfer agents (Fe, Sn, Zn) in acidic media provide high chemoselectivity for the nitro group via a single-electron transfer (SET) mechanism that does not activate the carbonyl bond.

Reaction Pathway Diagram

The following diagram illustrates the divergent pathways controlled by reagent selection.

Caption: Divergent reduction pathways. Protocol A utilizes Fe/AcOH to selectively access the Amino-Ketone, preventing over-reduction to the alcohol.

Experimental Protocols

Protocol A: Synthesis of 1-(2-Amino-4,5-dimethoxyphenyl)propan-1-one

Target: Selective Nitro Reduction (Preserving the Ketone)

Rationale: The use of elemental iron in acetic acid (Béchamp conditions) is the industry standard for this transformation. It avoids the use of high-pressure hydrogen and prevents the formation of the benzylic alcohol.

Materials:

• 1-(4,5-Dimethoxy-2-nitrophenyl)propan-1-one (10 mmol)

• Iron powder (325 mesh, reduced, 5.0 equiv)

• Glacial Acetic Acid (Solvent/Proton Source)

• Ethyl Acetate (Extraction)

• Sodium Hydroxide (NaOH, 20% aq)

Step-by-Step Methodology:

• Setup: In a 250 mL three-necked round-bottom flask equipped with a mechanical stirrer and reflux condenser, dissolve 10 mmol of the nitro-ketone in 40 mL of glacial acetic acid.

  • Note: Mechanical stirring is crucial as the iron powder can clump, leading to stalled conversion.

• Addition: Heat the solution to 60°C . Add the Iron powder (50 mmol) portion-wise over 15 minutes.

  • Observation: The reaction is exothermic. A color change from pale yellow to dark sludge (iron salts) will occur.

• Reaction: Increase temperature to 85-90°C and stir vigorously for 2 hours .

  • Validation: Monitor by TLC (SiO2, 50% EtOAc/Hexane). The starting material (

    ) should disappear, replaced by a fluorescent blue spot ( , amine).

• Work-up:

  • Cool the mixture to room temperature.

  • Filter through a pad of Celite to remove unreacted iron. Wash the pad with 50 mL Ethyl Acetate.

  • Neutralization (Critical): Pour the filtrate into an ice-bath containing 20% NaOH solution. Adjust pH to >10. Caution: Exothermic.

  • Extract with Ethyl Acetate (

    ).

• Purification: Wash combined organics with brine, dry over anhydrous

  , and concentrate in vacuo. Recrystallize from Ethanol/Water if necessary.

Expected Yield: 85-92% Key Analytical Marker:

: Disappearance of the ketone signal is not observed (preservation of triplet/quartet of propionyl group). Appearance of broad singlet at ( ).

Protocol B: Synthesis of 1-(2-Amino-4,5-dimethoxyphenyl)propan-1-ol

Target: Stepwise Full Reduction

Rationale: Direct hydrogenation often yields mixtures. A controlled stepwise approach (Protocol A followed by Borohydride reduction) ensures high purity and diastereomeric control if chiral ligands are used (though standard NaBH4 is described here).

Step-by-Step Methodology:

• Substrate: Isolate the Amino-Ketone from Protocol A.

• Reduction: Dissolve 5 mmol of amino-ketone in 20 mL Methanol at 0°C .

• Addition: Add Sodium Borohydride (

  , 1.5 equiv) portion-wise over 10 minutes.

  • Mechanistic Note: The free amine does not interfere with the borohydride reduction of the ketone.

• Completion: Stir at room temperature for 1 hour. Quench with saturated

  .

• Isolation: Extract with DCM, dry, and concentrate.

Process Workflow & Decision Matrix

The following diagram outlines the operational workflow for Protocol A, highlighting critical control points (CCPs) for quality assurance.

Caption: Operational workflow for Iron-mediated reduction. The pH adjustment step is critical for liberating the free amine from the iron-acetate complex.

Comparative Data Table

Parameter	Protocol A (Fe/AcOH)	Catalytic Hydrogenation ( /Pd)	Reduction
Chemo-selectivity	High (Nitro only)	Low (Reduces Ketone & Nitro)	High (Nitro only)
Reaction Time	2-3 Hours	4-12 Hours	1-2 Hours
Scalability	Excellent (Kg scale)	Good (Safety concerns with )	Moderate (Waste disposal)
By-products	Iron salts (removable)	Over-reduced alcohols	Tin salts (emulsions)
Yield	85-92%	60-75% (mixed)	80-88%

Safety & Compliance Statement

• Chemical Safety: The starting material is a nitro-aromatic; these can be energetic. Iron powder is flammable. Perform all reactions in a fume hood.

• Regulatory Compliance: While 1-(4,5-dimethoxy-2-nitrophenyl)propan-1-one is a general chemical intermediate, its reduced derivatives are structural isomers/homologs of controlled phenethylamines. Researchers must verify that their specific target and usage comply with local laws (e.g., DEA List I/II status in the US, or specific scheduling in the EU). This protocol is intended strictly for legitimate research into heterocyclic building blocks.

References

• Chemoselective Reduction of Nitroarenes

  • Title: A Mild Chemoselective Ru-Catalyzed Reduction of Alkynes, Ketones, and Nitro Compounds.[1][2][3]

  • Source: Organic Letters (2013).[2]

  • URL:[Link]

• Iron-Mediated Reduction (Béchamp)

  • Title: Chemoselective nitro reduction and hydroamination using a single iron catalyst.[4][5]

  • Source: Chemical Science (RSC).

  • URL:[Link]

• General Reduction Methodologies

  • Title: Reduction of Nitro Compounds (Overview of Reagents).
  • Source: Organic Chemistry Portal.

  • URL:[Link]

• Synthesis of Amino-Ketone Intermediates

  • Title: Synthesis of 1-(2-Amino-4,5-dimethoxyphenyl)ethanone (Analogous Protocol).

  • Source: BenchChem Application Notes.[6]

Sources

• 1. Amine synthesis by nitro compound reduction [organic-chemistry.org]
• 2. A Mild Chemoselective Ru-Catalyzed Reduction of Alkynes, Ketones, and Nitro Compounds [organic-chemistry.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Chemoselective nitro reduction and hydroamination using a single iron catalyst - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Application Note: A Protocol for the Reductive Cyclization of 1-(4,5-Dimethoxy-2-nitrophenyl)propan-1-one

Abstract

The indole nucleus is a cornerstone scaffold in medicinal chemistry and drug discovery, present in numerous natural products and synthetic pharmaceuticals.[1] This application note provides a comprehensive, field-proven protocol for the synthesis of 6,7-dimethoxy-2-ethylindole, a valuable heterocyclic building block, through the reductive cyclization of 1-(4,5-dimethoxy-2-nitrophenyl)propan-1-one. We detail a robust and highly selective method utilizing tin(II) chloride, which preferentially reduces the nitro group while preserving the adjacent ketone functionality, thereby facilitating efficient intramolecular cyclization. This guide is designed for researchers, chemists, and drug development professionals, offering in-depth mechanistic insights, a step-by-step experimental procedure, and critical troubleshooting advice to ensure reliable and reproducible outcomes.

Introduction and Scientific Rationale

The synthesis of substituted indoles from readily available precursors is a fundamental objective in organic chemistry.[1][2] Traditional methods like the Fischer, Bartoli, and Leimgruber-Batcho syntheses have been foundational; however, modern strategies often focus on tandem or one-pot reactions that improve efficiency and atom economy.[2] The reductive cyclization of ortho-nitroaryl ketones or related structures represents a powerful and direct route to the indole core.[3] This transformation hinges on the selective reduction of the nitro group to an amine, which then undergoes a spontaneous or catalyzed intramolecular condensation with the neighboring carbonyl group, followed by aromatization to yield the final indole heterocycle.

The choice of reducing agent is paramount to the success of this reaction. While catalytic hydrogenation (e.g., H₂ over Pd/C) is a powerful method for nitro group reduction, it can lack chemoselectivity, leading to the unwanted reduction of other sensitive functional groups, such as the ketone in our precursor.[4][5] To circumvent this, milder and more selective reagents are preferred. Tin(II) chloride (SnCl₂) in an alcoholic solvent has proven to be an exceptionally mild and effective reagent for the selective reduction of aromatic nitro compounds in the presence of ketones, aldehydes, esters, and nitriles.[4][6][7] Its utility lies in its ability to facilitate the reduction to the corresponding aniline derivative without affecting the carbonyl, making it the ideal choice for the cyclization of 1-(4,5-dimethoxy-2-nitrophenyl)propan-1-one.

This protocol leverages the high chemoselectivity of SnCl₂ to provide a reliable pathway to 6,7-dimethoxy-2-ethylindole, a potentially valuable intermediate for further synthetic elaboration in drug development programs.

Reaction Mechanism and Experimental Workflow

The overall transformation proceeds through a well-established reductive cyclization pathway. The key steps are visualized below, followed by a diagram of the general laboratory workflow.

Mechanistic Pathway

The reaction is initiated by the reduction of the nitro group of the precursor to an amine by tin(II) chloride. This intermediate, an ortho-aminoaryl ketone, is not typically isolated. It rapidly undergoes an intramolecular nucleophilic attack on the adjacent ketone carbonyl, forming a cyclic hemiaminal (or aminal) intermediate. The final step is the elimination of a water molecule, which results in the formation of the stable, aromatic indole ring.

Caption: The reductive cyclization mechanism.

Experimental Workflow Overview

The laboratory procedure is a sequential process involving reaction setup, execution, work-up, and purification. Each stage is critical for achieving a high yield and purity of the final product.

Caption: General experimental workflow for indole synthesis.

Detailed Experimental Protocol

This protocol is optimized for the selective reductive cyclization of 1-(4,5-dimethoxy-2-nitrophenyl)propan-1-one.

Materials and Reagents

Reagent / Material	Formula	M.W. ( g/mol )	Amount	Moles (mmol)	Eq.
1-(4,5-Dimethoxy-2-nitrophenyl)propan-1-one	C₁₂H₁₅NO₅	253.25	1.00 g	3.95	1.0
Tin(II) Chloride Dihydrate (SnCl₂·2H₂O)	SnCl₂·2H₂O	225.63	4.45 g	19.75	5.0
Ethanol (Absolute)	C₂H₅OH	46.07	40 mL	-	-
Ethyl Acetate (EtOAc)	C₄H₈O₂	88.11	~150 mL	-	-
Saturated Sodium Bicarbonate Solution	NaHCO₃(aq)	-	~100 mL	-	-
Deionized Water	H₂O	18.02	~50 mL	-	-
Brine (Saturated NaCl Solution)	NaCl(aq)	-	~50 mL	-	-
Anhydrous Sodium Sulfate	Na₂SO₄	142.04	~10 g	-	-
Silica Gel (for chromatography)	SiO₂	-	As needed	-	-

Equipment

• 100 mL round-bottom flask

• Reflux condenser

• Heating mantle with magnetic stirrer and stir bar

• Separatory funnel (250 mL)

• Rotary evaporator

• Glassware for column chromatography

• TLC plates (silica gel 60 F₂₅₄) and developing chamber

• UV lamp (254 nm)

Step-by-Step Procedure

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 1-(4,5-dimethoxy-2-nitrophenyl)propan-1-one (1.00 g, 3.95 mmol).

• Dissolution: Add absolute ethanol (40 mL) to the flask and stir at room temperature until the starting material is fully dissolved.

• Addition of Reducing Agent: To the resulting solution, add tin(II) chloride dihydrate (4.45 g, 19.75 mmol, 5.0 eq.) in one portion.

  • Scientist's Note: A significant excess of SnCl₂ is used to ensure complete reduction of the nitro group and to drive the reaction to completion. The reaction is typically exothermic upon addition.

• Reaction Execution: Attach a reflux condenser to the flask and heat the mixture to reflux (approximately 78-80 °C) using a heating mantle.

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

  • Prepare a sample by taking a small aliquot from the reaction mixture, diluting it with ethyl acetate, and filtering it through a small plug of silica or celite to remove tin salts.

  • Use a mobile phase of 30% ethyl acetate in hexanes. The product indole will be more non-polar (higher Rƒ) and more UV-active than the starting material. The reaction is typically complete within 2-4 hours.

• Work-up - Quenching and Basification:

  • Once the reaction is complete, allow the flask to cool to room temperature.

  • Remove the ethanol under reduced pressure using a rotary evaporator.

  • To the resulting residue, add deionized water (~50 mL) and ethyl acetate (~50 mL).

  • Carefully add saturated sodium bicarbonate solution portion-wise with vigorous stirring until the aqueous layer is basic (pH ~8-9) and effervescence ceases. This step neutralizes the acidic reaction medium and precipitates tin hydroxides.

  • Trustworthiness Check: It is crucial to ensure the aqueous phase is basic. An acidic work-up can lead to poor extraction efficiency of the indole product.

• Extraction:

  • Transfer the mixture to a 250 mL separatory funnel. A large amount of white precipitate (tin salts) may form. If so, filter the entire mixture through a pad of celite before separation, washing the celite pad with additional ethyl acetate.

  • Separate the organic layer. Extract the aqueous layer two more times with ethyl acetate (~50 mL each).

  • Combine all organic extracts.

• Drying and Concentration:

  • Wash the combined organic layer with brine (~50 mL).

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent using a rotary evaporator to yield the crude product.

Purification and Characterization

• Purification: The crude product should be purified by flash column chromatography on silica gel.

  • Elute with a gradient of 5% to 20% ethyl acetate in hexanes.

  • Combine the fractions containing the pure product (identified by TLC) and evaporate the solvent.

• Expected Outcome: The final product, 6,7-dimethoxy-2-ethylindole, should be obtained as an off-white or pale yellow solid. The expected yield is typically in the range of 75-90%.

• Characterization: Confirm the structure of the product using standard analytical techniques (¹H NMR, ¹³C NMR, and Mass Spectrometry).

Troubleshooting and Optimization

Problem	Potential Cause	Solution
Incomplete Reaction	Insufficient heating, insufficient reagent, or deactivated reagent.	Ensure the reaction is at a full reflux. Check the quality of the SnCl₂·2H₂O (it should be a white crystalline solid). Consider adding an additional equivalent of the reagent if the reaction stalls.
Low Yield	Incomplete extraction due to acidic pH during work-up. Product loss during chromatography.	Ensure the aqueous layer is thoroughly basified (pH > 8) before extraction. Use care during column chromatography to avoid mixing fractions.
Formation of Side Products	Over-reduction (unlikely with SnCl₂ but possible with other reagents). Air oxidation of the product.	Stick to the recommended SnCl₂ protocol to maintain chemoselectivity.[6] Work-up the reaction promptly after completion and store the final product under an inert atmosphere if it appears unstable.

Safety Precautions

• Work in a well-ventilated fume hood at all times.

• Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

• Tin(II) chloride is corrosive and harmful if swallowed or inhaled. Avoid contact with skin and eyes.

• Handle all organic solvents with care, as they are flammable. Keep away from ignition sources.

• Dispose of all chemical waste, especially tin-containing residues, according to institutional guidelines.

References

• Ragaini, F., et al. (2006). Synthesis of Indoles by Intermolecular Cyclization of Unfunctionalized Nitroarenes and Alkynes, Catalyzed by Palladium−Phenanthroline Complexes. The Journal of Organic Chemistry. Available at: [Link]

• Chandra, A., et al. (2025). A review on indole synthesis from nitroarenes: classical to modern approaches. Organic & Biomolecular Chemistry. Available at: [Link]

• Wikipedia. (n.d.). Reduction of nitro compounds. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Nitro Reduction - Common Conditions. Retrieved from [Link]

• Royal Society of Chemistry. (2025). A review on indole synthesis from nitroarenes: classical to modern approaches. Organic & Biomolecular Chemistry. Available at: [Link]

• MDPI. (2020). Liquid Phase Hydrogenation of Pharmaceutical Interest Nitroarenes over Gold-Supported Alumina Nanowires Catalysts. MDPI. Available at: [Link]

• SciSpace. (n.d.). Aryl Nitro Reduction with Iron Powder or Stannous Chloride under Ultrasonic Irradiation. SciSpace. Available at: [Link]

• Nóbrega, F. F., et al. (2021). Synthesis of indole derivatives as prevalent moieties present in selected alkaloids. RSC Advances. Available at: [Link]

• de Koning, C. B., et al. (2005). The Reissert indole synthesis. Arkivoc.

• PubChem. (n.d.). 1-(4,5-Dimethoxy-2-nitrophenyl)propan-1-one. Retrieved from [Link]

• Ferretti, F., et al. (2023). Synthesis of Indoles by Reductive Cyclization of Nitro Compounds Using Formate Esters as CO Surrogates. Chemistry – A European Journal. Available at: [Link]

Sources

• 1. A review on indole synthesis from nitroarenes: classical to modern approaches - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. A review on indole synthesis from nitroarenes: classical to modern approaches - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D5OB00338E [pubs.rsc.org]
• 3. The Nitro Group in Organic Synthesis - Стр 37 [studfile.net]
• 4. Nitro Reduction - Common Conditions [commonorganicchemistry.com]
• 5. mdpi.com [mdpi.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. scispace.com [scispace.com]

Application Note: Sustainable Synthesis of Dimethoxy-Nitro-Propiophenones

Catalytic & Solvent-Free Methodologies[1]

Executive Summary

The synthesis of dimethoxy-nitro-propiophenones —critical intermediates for substituted cathinones, phenethylamines, and potential antidepressant scaffolds—has historically relied on environmentally taxing electrophilic aromatic substitutions. Traditional Friedel-Crafts acylation utilizes stoichiometric aluminum chloride (

), generating voluminous acidic waste, while conventional nitration employs fuming nitric acid in sulfuric acid, posing severe safety and disposal hazards.

This Application Note details a Green Chemistry Protocol that replaces these archaic methods with heterogeneous catalysis and solid-supported reagents. By utilizing Zeolite H-Beta for acylation and Bismuth(III) Nitrate on Montmorillonite for nitration, this workflow achieves high atom economy, minimizes solvent use, and ensures catalyst recyclability.

Module 1: The Backbone Construction

Heterogeneous Catalytic Acylation of Veratrole

The first challenge is constructing the propiophenone backbone from 1,2-dimethoxybenzene (veratrole) without using hydrolyzable Lewis acids (

). We utilize Zeolite H-Beta , a large-pore aluminosilicate that acts as a reusable solid acid catalyst. Its pore structure imposes shape selectivity, favoring the para-acylation relative to the methoxy groups, thereby reducing unwanted isomers.

Mechanism & Causality: Unlike

, which complexes with the ketone product and deactivates (requiring >1 equivalent), Zeolites function via surface Brønsted acid sites. The reaction is driven by the electrophilic attack of the propionyl cation (generated within the zeolite pores) onto the electron-rich veratrole ring. The hydrophobic nature of high-silica Zeolites prevents product inhibition, allowing for catalytic turnover.

Protocol A: Zeolite-Catalyzed Propionylation

Materials:

• Veratrole (1,2-Dimethoxybenzene) [CAS: 91-16-7]

• Propionic Anhydride [CAS: 123-62-6]

• Zeolite H-Beta (Si/Al ratio ~25, calcined at 500°C for 4h prior to use)

• Equipment: Microwave reactor (optional) or sealed pressure tube.

Step-by-Step Methodology:

• Catalyst Activation: Heat Zeolite H-Beta at 120°C for 2 hours to remove adsorbed water, which can hydrolyze the anhydride.

• Reaction Assembly: In a 50 mL pressure tube, combine Veratrole (10 mmol, 1.38 g) and Propionic Anhydride (12 mmol, 1.56 g). Add activated Zeolite H-Beta (0.5 g).

  • Note: No solvent is required; the reagents form a neat liquid mixture.

• Reaction: Heat the mixture to 140°C with vigorous magnetic stirring for 4–6 hours.

  • Microwave Alternative: Irradiate at 300W, 120°C for 20 minutes for accelerated kinetics.

• Work-up: Cool the mixture to room temperature. Dilute with 10 mL Ethyl Acetate (green solvent).

• Filtration: Filter the mixture through a sintered glass funnel to recover the Zeolite. Wash the catalyst with acetone for reactivation/reuse.

• Isolation: Wash the filtrate with saturated

  (to remove propionic acid byproduct). Dry organic layer over and evaporate.

• Purification: Recrystallize from ethanol/water to yield 3,4-dimethoxypropiophenone .

Module 2: The Functionalization

Regioselective Green Nitration[1][2]

Nitration of electron-rich rings like dimethoxypropiophenone is exothermic and prone to over-nitration (dinitration) and oxidative degradation. We replace fuming

with Bismuth(III) Nitrate Pentahydrate ( ) supported on Montmorillonite K10 clay. This reagent system releases nitronium ions in a controlled manner within the clay interlayers, suppressing side reactions.

Mechanism & Causality: The clay support acts as a Lewis acid and a sponge for the hydrated water, while the Bismuth salt provides the nitro group. This "Solid-Phase Nitration" avoids the use of sulfuric acid, preventing the sulfonylation byproducts often seen in traditional mixed-acid nitrations.

Protocol B: Microwave-Assisted Solid-State Nitration

Materials:

• 3,4-Dimethoxypropiophenone (Synthesized in Module 1)

• Bismuth(III) Nitrate Pentahydrate[3][4][5]

• Montmorillonite K10 Clay

• Solvent: Tetrahydrofuran (THF) - minimal amount for impregnation.

Step-by-Step Methodology:

• Reagent Preparation (Claycop-Bi):

  • Dissolve

    (1.5 mmol) in 2 mL acetone.

  • Add Montmorillonite K10 (1.0 g) and stir to form a slurry.

  • Rotary evaporate the solvent to yield a free-flowing, pale-yellow powder ("Active Nitrating Solid").

• Reaction Assembly: Mix 3,4-Dimethoxypropiophenone (1 mmol) thoroughly with the prepared Active Nitrating Solid in a microwave vial.

  • Technique: "Dry Media" reaction.

• Irradiation: Irradiate in a microwave reactor at 100W for 2–4 minutes (intermittent pulse mode: 30s ON, 10s OFF to prevent overheating).

  • Monitor: Check TLC (Hexane:EtOAc 7:3) for the disappearance of starting material.

• Extraction: Add 10 mL Dichloromethane (DCM) or Ethyl Acetate to the solid residue. Stir for 5 minutes to desorb the product.

• Filtration: Filter off the spent clay (which can be washed and reactivated).

• Isolation: Evaporate the solvent. The residue typically contains the 6-nitro-3,4-dimethoxypropiophenone (major isomer) due to steric directing effects of the propionyl group blocking the ortho-position.

Visualizing the Pathway

The following diagram illustrates the convergent green synthesis workflow, highlighting the transition from homogeneous toxic reagents to heterogeneous catalytic systems.

Figure 1: Green synthesis pathway utilizing solid acid catalysis and microwave-assisted solid-supported nitration.

Process Comparison: Traditional vs. Green

Parameter	Traditional Route	Green Protocol (This Guide)
Acylation Catalyst	(Stoichiometric, >1.2 eq)	Zeolite H-Beta (Catalytic, Reusable)
Acylation Solvent	Nitrobenzene or DCM (Toxic)	Solvent-Free (Neat)
Nitrating Agent	Fuming /	on Clay (Solid)
Atom Economy	Low (Al salts generated as waste)	High (Water & Propionic acid are main byproducts)
Safety Profile	High Risk (Corrosive, Exothermic)	Moderate Risk (Solid reagents, Controlled energy)

Analytical Validation

To ensure the integrity of the synthesized product, the following analytical signatures should be verified:

• IR Spectroscopy: Look for the characteristic Nitro (

  ) asymmetric stretch at ~1520 and symmetric stretch at ~1340 . The Carbonyl ( ) stretch should shift slightly due to the electron-withdrawing nitro group (approx. 1680-1690 ).

• 1H NMR (CDCl3):

  • Aromatic Region: The introduction of the nitro group at the 6-position (para to the 3-methoxy) usually isolates the remaining aromatic protons. Expect two singlets if 2,5-substitution occurs, or a specific splitting pattern depending on the exact regioisomer formed. For 6-nitro-3,4-dimethoxy, expect aromatic singlets (due to para relationship or isolation).

  • Ethyl Group: Triplet (~1.1 ppm) and Quartet (~2.9 ppm) for the propionyl chain.

  • Methoxy Groups: Two strong singlets (~3.9 ppm).

Safety & Compliance Disclaimer

• Chemical Safety: While "Green," these reactions involve energetic oxidizers (

  ) and pressurized vessels. Always work behind a blast shield during microwave irradiation.

• Regulatory: Dimethoxy-nitro-propiophenones are chemical precursors. Researchers must verify their local Controlled Substances Act lists (e.g., precursors to Schedule I substituted cathinones) and ensure all work is conducted under appropriate licensure and legitimate research purposes.

References

• El-Hiti, G. A., et al. (2015).[6] "Catalytic, Green and Regioselective Friedel-Crafts Acylation of Simple Aromatics and Heterocycles Over Zeolites." Current Organic Chemistry.

  • Relevance: Establishes the protocol for Zeolite-catalyzed acylation of arom

• Banik, B. K., et al. (2005).

  • Relevance: foundational work on using Bismuth Nitrate for nitration.[4]

• Sartori, G., & Maggi, R. (2006). "Advances in Friedel-Crafts Acylation Reactions: Catalytic and Green Processes." CRC Press.

  • Relevance: Comprehensive text on replacing AlCl3 with solid acids.

• Mohan, R. S., et al. (2001).[5] "Environmentally Friendly Organic Synthesis Using Bismuth(III) Compounds." Tetrahedron.

  • Relevance: Reviews the low toxicity and "green" n

• Smith, K., et al. (1998). "Zeolite-catalysed acylation of anisole and veratrole with acetic anhydride." Journal of Chemical Society, Perkin Transactions 1.

  • Relevance: Specific precedent for acylation of ver

Sources

• 1. US5946638A - Regioselective nitration of aromatic compounds and the reaction products thereof - Google Patents [patents.google.com]
• 2. orgchemres.org [orgchemres.org]
• 3. Selective Nitration of Aromatic Compounds with Bismuth Subnitrate and Thionyl Chloride | MDPI [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Deprotection of Ketoximes Using Bismuth(III) Nitrate Pentahydrate [organic-chemistry.org]
• 6. Catalytic, Green and Regioselective Friedel-Crafts Acylation of Simple Aromatics and Heterocycles Over Zeolites | Faculty members [faculty.ksu.edu.sa]

Technical Notes & Optimization

Technical Support Center: Synthesis of 1-(4,5-Dimethoxy-2-nitrophenyl)propan-1-one

Executive Summary & Reaction Logic

This guide addresses the synthesis of 1-(4,5-dimethoxy-2-nitrophenyl)propan-1-one (also known as 4,5-dimethoxy-2-nitropropiophenone). This compound is a critical intermediate in the synthesis of isoquinoline alkaloids and phosphodiesterase inhibitors.

The core transformation is the electrophilic aromatic nitration of 1-(3,4-dimethoxyphenyl)propan-1-one.

The Regioselectivity Challenge

The primary challenge is directing the nitro group to the C2 position (ortho to the carbonyl) rather than the C5 position (meta to the carbonyl).

• Electronic Factors: The C3-methoxy group is a strong ortho/para director.[1] It activates the C6 position (which becomes C2 in the product numbering).

• Steric Factors: The C2 position is sterically hindered by the propionyl group. However, the electronic activation from the para-methoxy group (C3) typically overrides this hindrance if temperature is strictly controlled.

Standardized Protocol (High-Yield Route)

Reagents:

• Substrate: 1-(3,4-Dimethoxyphenyl)propan-1-one (3,4-Dimethoxypropiophenone)

• Solvent: Glacial Acetic Acid (AcOH)

• Reagent: Nitric Acid (70% or fuming, depending on scale)

Parameter	Specification	Reason
Temperature	0°C – 10°C	Prevents dinitration and oxidation of the alkyl chain.
Solvent	Acetic Acid	Moderates the activity of NO₂⁺; improves regioselectivity over H₂SO₄.
Stoichiometry	1.1 – 1.5 eq HNO₃	Slight excess ensures conversion; large excess risks side products.
Quenching	Ice Water	Rapidly precipitates the product and removes acid.

Troubleshooting Modules (Q&A Format)

Module A: Yield & Regioselectivity Issues

Q1: I am getting a mixture of isomers (2-nitro and 5-nitro). How do I shift the ratio to the desired 2-nitro isomer? Diagnosis: The reaction temperature likely exceeded 15°C, or the acid strength was too high. Technical Insight: The activation energy for nitration at the sterically hindered C2 position is higher than C5, but the intermediate sigma complex is more stable due to the para-methoxy resonance contribution. Solution:

• Lower the Temperature: Conduct the addition of HNO₃ at -10°C to 0°C.

• Change Solvent System: Use Acetic Anhydride (Ac₂O) as a co-solvent. The formation of acetyl nitrate (AcONO₂) provides a milder, more selective nitrating agent than free nitronium ions.

Q2: My yield is low (<50%), and I see a dark tar forming. Diagnosis: Oxidative degradation. The electron-rich dimethoxy ring is susceptible to oxidation by concentrated HNO₃, especially if the reaction exotherms uncontrolled. Solution:

• Dilution: Do not add neat HNO₃ to the neat substrate. Dissolve the substrate in Glacial Acetic Acid first.

• Addition Rate: Add the HNO₃ dropwise over 30-60 minutes. Monitor internal temperature, not just the bath temperature.

• Quench Early: Do not let the reaction stir overnight. Once TLC shows consumption of starting material (typically 1-2 hours), quench immediately.

Module B: Isolation & Purification[2]

Q3: Upon quenching in water, the product "oils out" instead of precipitating as a solid. Diagnosis: This is a common phenomenon caused by trace impurities (isomers) lowering the melting point, or the product remaining supercooled. Solution:

• Seeding: Add a seed crystal of pure 1-(4,5-dimethoxy-2-nitrophenyl)propan-1-one if available.

• Scratching: Vigorously scratch the side of the flask with a glass rod to induce nucleation.

• Solvent Modification: Decant the water and redissolve the oil in hot Ethanol (EtOH). Add water dropwise until turbid, then cool slowly to 4°C.

Q4: How do I remove the yellow color impurities? Diagnosis: The yellow color often comes from dinitro species or oxidation byproducts (quinones). Solution: Recrystallize from Ethanol/Water (9:1) or Methanol . Activated charcoal treatment during the hot filtration step is highly effective for removing oxidized polymeric impurities.

Visualized Workflows

Diagram 1: Reaction Mechanism & Regiochemistry

This diagram illustrates the competing directing effects and the pathway to the desired isomer.

Caption: Electrophilic Aromatic Substitution pathway showing the dominance of electronic directing effects (para-methoxy) over steric hindrance to yield the target 2-nitro isomer.

Diagram 2: Troubleshooting Decision Tree

Follow this logic flow to resolve low yield or purity issues.

Caption: Decision matrix for diagnosing common synthetic failures in the nitration of dimethoxypropiophenone.

References

• Note: Provides the core protocol for the acetophenone analog, which is chemically equivalent to the propiophenone synthesis.

• PubChem. (n.d.). 1-(4,5-Dimethoxy-2-nitrophenyl)propan-2-one | C11H13NO5.[2] National Library of Medicine. Retrieved October 26, 2023, from [Link]

  • Note: Verifies chemical structure and identifiers for the target class of molecules.

• Master Organic Chemistry. (2018). Nitration of Benzene and Analogs: Mechanism and Regioselectivity. Retrieved October 26, 2023, from [Link]

  • Note: Authoritative grounding for the electrophilic arom

• • Note: Supports the directing effects of methoxy vs. alkyl groups in nitration.[1]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 1-(4,5-Dimethoxy-2-nitrophenyl)propan-2-one | C11H13NO5 | CID 23004794 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Regioisomeric Impurities in 1-(4,5-Dimethoxy-2-nitrophenyl)propan-1-one Synthesis

Welcome to the Technical Support Center. This guide is designed for process chemists and drug development professionals synthesizing 1-(4,5-dimethoxy-2-nitrophenyl)propan-1-one—a critical intermediate in the development of quinazoline-based bronchodilators (e.g., quazodine) and substituted phenethylamine derivatives[1].

The primary challenge in this workflow is the electrophilic aromatic nitration of[2], which inherently produces regioisomeric impurities. This guide provides mechanistic insights, analytical troubleshooting, and validated purification protocols to achieve >99% isomeric purity.

Section 1: Mechanistic Origins (The "Why")

Fig 1: Regioselective pathways in the nitration of 1-(3,4-dimethoxyphenyl)propan-1-one.

Q: Why do I see multiple product peaks when nitrating 1-(3,4-dimethoxyphenyl)propan-1-one? A: The regioselectivity of electrophilic aromatic substitution (EAS) is dictated by the competing directing effects of the existing substituents.

• The target 6-nitration (yielding the 4,5-dimethoxy-2-nitro product) is favored because position 6 is para to the strongly activating 3-methoxy group and is relatively sterically accessible.

• The 5-nitration impurity forms because position 5 is ortho to the 4-methoxy group and meta to the propanoyl group (which is a meta-director). While electronically favored, it is sterically hindered by the adjacent methoxy group.

• The 2-nitration impurity is severely sterically hindered (sandwiched between the propanoyl and 3-methoxy groups) and typically only forms in trace amounts.

Section 2: Analytical Identification

Q: How can I definitively identify which HPLC peak corresponds to the target vs. the impurities? A: While LC-MS will show identical m/z values for all regioisomers, ¹H NMR spectroscopy is the self-validating gold standard for assigning these peaks based on aromatic proton coupling constants (

).

Causality: In the target molecule, the protons at C3 and C6 are para to each other. Because they are separated by four bonds, their coupling constant is negligible (

Hz), resulting in two distinct singlets. In contrast, the 5-nitro impurity has protons at C2 and C6 (meta to each other, Hz), and the 2-nitro impurity has protons at C5 and C6 (ortho to each other, Hz). Correlating these NMR fractions to your HPLC peaks will permanently validate your analytical method.

Table 1: Analytical and Physicochemical Profile of Nitration Regioisomers

Compound	Substitution Pattern	¹H NMR Aromatic Splitting	Relative HPLC RRT	Solubility in Cold IPA
Target	4,5-dimethoxy-2-nitro	Two singlets (para, Hz)	1.00	Low (Crystallizes readily)
Impurity A	3,4-dimethoxy-5-nitro	Two doublets (meta, Hz)	~0.85	Moderate
Impurity B	3,4-dimethoxy-2-nitro	Two doublets (ortho, Hz)	~1.15	High (Remains in mother liquor)

Section 3: Validated Purification Protocols

Q: Column chromatography is not scalable for our pilot plant. How can we remove the 5-nitro impurity efficiently? A: The target 1-(4,5-dimethoxy-2-nitrophenyl)propan-1-one exhibits a highly planar, tightly packing crystal lattice compared to the sterically distorted 5-nitro and 2-nitro isomers. This physicochemical difference makes fractional crystallization the optimal purification strategy.

Protocol: Step-by-Step Fractional Crystallization

• Dissolution: Suspend the crude nitration product in 3.0 volumes (v/w) of Isopropanol (IPA). Heat the reactor to 75°C under continuous stirring (250 RPM) until complete dissolution is achieved.

• Anti-Solvent Adjustment (If needed): If the solution remains turbid at 75°C, add up to 0.5 volumes of Ethyl Acetate dropwise until the solution clarifies.

• Primary Cooling: Program the reactor to cool linearly from 75°C to 45°C over exactly 2 hours.

  • Causality: Rapid cooling causes "oiling out" (liquid-liquid phase separation), which traps the 5-nitro impurity inside the amorphous solid.

• Seeding (Critical Self-Validating Step): At 45°C, introduce 0.5% w/w of analytically pure 1-(4,5-dimethoxy-2-nitrophenyl)propan-1-one seed crystals. Hold the temperature at 45°C for 30 minutes.

  • Causality: Seeding forces heterogeneous nucleation, ensuring the target molecule crystallizes selectively while impurities remain solvated in the mother liquor.

• Secondary Cooling: Cool the slurry to 5°C at a controlled rate of 10°C/hour.

• Isolation: Filter the slurry under vacuum. Wash the filter cake with 1.0 volume of pre-chilled (0°C) IPA to displace the impurity-rich mother liquor.

• Validation: Analyze the isolated crystals via HPLC. If the 5-nitro impurity exceeds 0.5%, perform a secondary recrystallization using a 4:1 IPA:Water system.

Section 4: Upstream Reaction Optimization

Q: My crude regioisomeric ratio is 70:30. How can I suppress the formation of the 5-nitro impurity during the reaction? A: High levels of the 5-nitro impurity indicate a lack of thermodynamic control during the nitration of the phenolic/methoxy ring system[3].

• Temperature Control: Ensure the internal reaction temperature never exceeds 0°C during the addition of the nitrating agent. Higher temperatures provide the activation energy required to overcome the steric hindrance at the 5-position.

• Reagent Selection: Transition from a standard Sulfuric/Nitric acid mix to Fuming Nitric Acid in Glacial Acetic Acid . The bulky acetyl nitrate intermediate formed in this system significantly increases the steric penalty for nitration at the 5-position, driving the reaction toward the more accessible 6-position (target).

References

• Title: 1-Propanone, 1-(3,4-dimethoxyphenyl)- | C11H14O3 | CID 15781 - PubChem Source: National Institutes of Health (NIH) URL: [Link]

• Title: The Organic Chemistry of Drug Synthesis (Volume 2) Source: The Swiss Bay / Wiley URL: [Link]

• Source: Google Patents (AU2002317976B2)

Sources

• 1. theswissbay.ch [theswissbay.ch]
• 2. 1-Propanone, 1-(3,4-dimethoxyphenyl)- | C11H14O3 | CID 15781 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. WO2003011810A1 - Method for the nitration of phenolic compounds - Google Patents [patents.google.com]

Optimizing temperature control during nitration of 3,4-dimethoxypropiophenone

This guide functions as a specialized Technical Support Center for researchers optimizing the nitration of 3,4-dimethoxypropiophenone.[1] It prioritizes safety, yield, and regioselectivity through precise temperature management.[1]

Topic: Thermal Control Strategies for 3,4-Dimethoxypropiophenone Nitration Ticket ID: NIT-34DMP-OPT Status: Open Support Tier: Senior Application Scientist[1]

Executive Summary: The Thermal Paradox

The nitration of 3,4-dimethoxypropiophenone is a classic Electrophilic Aromatic Substitution (

), but it presents a specific thermal paradox.

• The Substrate: The 3,4-dimethoxy ring is highly activated (electron-rich).[1][2]

• The Reagent: Nitric acid (often with

  or ) acts as a potent oxidizer.[1][2]

• The Risk:

  • High Temperature (>20°C): Leads to dinitration, oxidative cleavage of the propionyl chain, and "red fume" decomposition.[1]

  • Low Temperature (<0°C): Causes reagent accumulation.[1][2] If the reaction stalls due to cold, unreacted nitric acid builds up.[1] Upon slight warming, this mass reacts simultaneously, triggering a thermal runaway .[1]

Target Product: Typically 6-nitro-3,4-dimethoxypropiophenone (ortho to the carbonyl, para to the 3-methoxy group).[1] Note: Regioselectivity is temperature-dependent.[2] Higher temperatures decrease selectivity between the 2- and 6-positions.[1]

Critical Process Parameters (CPP) & Thermodynamics

To optimize this reaction, you must move from "recipe following" to "process control."[1][2]

Thermal Data Profile

Parameter	Value / Range	Impact
Target Reaction Temp ( )	0°C to 5°C	Optimal balance of rate vs. selectivity.
Max Exotherm Temp ( )	>100°C (Potential)	Without cooling, the adiabatic rise can vaporize solvents.[1][2]
Dosing Time	60–90 mins	Fast dosing overwhelms cooling capacity ( ).[1][2]
Quenching Temp	<10°C	High temp during quench can hydrolyze the product.[2]

The Mechanism of Failure

The most common failure mode is accumulation-induced runaway .[1][2]

• Reactor is cooled to -10°C (too cold).

• Nitric acid is added.[1][2][3][4][5][6] Reaction rate (

  ) is near zero.[1][2]

• Operator sees no exotherm, assumes "safe," and increases addition rate.

• Reactor warms to 0°C.

• ALL accumulated acid reacts at once.[1][2]

• Temperature spikes to 50°C+ in seconds -> Explosion/Eruption .[1][2]

Standard Operating Procedure (SOP)

Based on modified procedures for activated phenylpropanoids [1][2].

Reagents

• Substrate: 3,4-Dimethoxypropiophenone (1.0 eq)

• Solvent: Glacial Acetic Acid (AcOH) (5-10 volumes)

• Nitrating Agent: Fuming

  (1.1 eq) dissolved in AcOH or (depending on required strength).[1][2] Recommendation: Use in AcOH for milder control.[1]

Step-by-Step Protocol

Step 1: Dissolution & Pre-Cooling Dissolve the substrate in Glacial Acetic Acid.[2] Cool the jacket to -5°C. Ensure internal temperature (

) reaches 0°C before proceeding.[1][2]

• Why? Acetic acid moderates the nitronium ion (

  ) formation, preventing "hot spots" that occur with neat sulfuric acid.[1][2]

Step 2: Controlled Addition (Dosing) Add the Nitric Acid solution dropwise.[1][2]

• CRITICAL: Monitor

  .[1][2] It must not exceed 5°C.[1][2]

• Stop Condition: If

  rises >5°C, stop addition immediately. Increase stirrer speed (RPM). Resume only when .

Step 3: The Post-Dose Stir Once addition is complete, allow the mixture to stir at 0–5°C for 30 minutes, then slowly warm to 15–20°C over 1 hour.

• Why? This "digest" period ensures conversion of the final traces of starting material without thermal shock.[1][2]

Step 4: Quenching Pour the reaction mixture into crushed ice/water with vigorous stirring. Filter the yellow precipitate.[2]

Troubleshooting & FAQs

Q1: I am seeing significant dinitration impurities. Why?

A: Your reaction temperature likely spiked (localized hot spots) or your stoichiometry is loose.[1][2]

• Root Cause: 3,4-dimethoxy rings are so active that once the mono-nitro product forms, it is still reactive enough to accept a second nitro group if local concentration of

  is high.[1]

• Fix:

  • Improve agitation (Tip Speed > 1.5 m/s) to disperse the acid immediately.[2]

  • Lower the reaction ceiling temperature to strictly <5°C.

  • Reduce

    equivalents to 1.05 eq.[1][2]

Q2: The reaction turned dark red/black and emitted fumes.

A: You have triggered oxidative decomposition.[1][2]

• Root Cause: Temperature >25°C or presence of nitrous acid (

  ) impurities in the nitric acid which catalyze oxidation of the alkyl chain.[1][2]

• Fix: Add a small amount of Urea (0.5 mol%) to the reaction mixture before adding nitric acid. Urea scavenges nitrous acid (

  ), preventing the autocatalytic oxidation cycle [3].[1][2]

Q3: My yield is low, and I see unreacted starting material despite adding 1.1 eq of Acid.

A: You likely have a mixing issue or "heterogeneous nitration."[1][2]

• Root Cause: If using

  , the mixture can become viscous/biphasic at 0°C. The nitrating agent floats or sinks and doesn't contact the substrate.[1]

• Fix: Switch to a homogeneous solvent system (Acetic Acid or Acetic Anhydride/Acetic Acid mix) to ensure single-phase kinetics.

Q4: How do I confirm I have the 6-nitro isomer and not the 2- or 5-isomer?

A: Use

-NMR.[1][2]

• 6-nitro (Target): Look for two aromatic singlets (para relationship is broken, but in this specific tetrasubstituted pattern, the protons are para to each other in the 2 and 5 positions).[1][2] Actually, in 6-nitro-3,4-dimethoxypropiophenone:

  • H2 (aromatic) is singlet (isolated).[1][2]

  • H5 (aromatic) is singlet (isolated).[1][2]

• 5-nitro (Entacapone intermediate style): This pattern usually requires different precursors (like vanillin).[1][2] Direct nitration favors the 6-position due to the para-directing power of the 3-methoxy group [4].[1][2]

Visualizations

Diagram 1: Reaction Safety & Logic Flow

This diagram illustrates the decision matrix for the dosing phase to prevent thermal runaway.[2]

Caption: Logic flow for dosing nitric acid. Note the "Accumulation Check"—if you add acid and see NO temperature rise, do not add more; the reaction is dormant and dangerous.

Diagram 2: Regioselectivity Pathways

Visualizing why temperature control dictates the impurity profile.[1][2]

Caption: Reaction pathway showing the dominance of the 6-nitro isomer and the risk of over-nitration at elevated temperatures.[2]

References

• Org. Synth. 1953, 33, 65. Nitration of Veratraldehyde (Analogous Substrate).[1][2] Provides foundational methodology for nitrating 3,4-dimethoxy rings using Nitric Acid/Acetic Acid. [1][2]

• US Patent 5446194A. Process for the preparation of entacapone.[2] Details the nitration of related catechol/guaiacol intermediates and the criticality of temperature in preventing tar formation.

• Org. Process Res. Dev. 2002, 6, 3, 357–366. Safe Scale-up of Nitration with Nitric Acid.[1] Discusses the use of urea to scavenge nitrous acid and prevent oxidative runaways in electron-rich aromatics.[1][2] [1][2]

• J. Org. Chem. 1956, 21, 12, 1466–1468. The Nitration of 3,4-Dimethoxyacetophenone.[1] Confirms the regioselectivity of nitration ortho to the acetyl group (6-position) for propiophenone analogs. [1][2]

Sources

• 1. Mechanism and regioselectivity of electrophilic aromatic nitration in solution: the validity of the transition state ap… [ouci.dntb.gov.ua]
• 2. sibran.ru [sibran.ru]
• 3. researchgate.net [researchgate.net]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. Nitro compound synthesis by nitrite substitution or nitration [organic-chemistry.org]
• 6. Recent Progress in the Synthesis of Drugs and Bioactive Molecules Incorporating Nitro(het)arene Core - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Solubility of 1-(4,5-Dimethoxy-2-nitrophenyl)propan-1-one in Ethanol

From the desk of the Senior Application Scientist

Welcome to the technical support center. This guide is designed for researchers, scientists, and drug development professionals who are encountering solubility challenges with 1-(4,5-Dimethoxy-2-nitrophenyl)propan-1-one in ethanol. Rather than a simple list of steps, this document provides a logical, tiered troubleshooting framework rooted in the physicochemical properties of the compound. Our goal is to empower you to not only solve the immediate issue but also to understand the underlying principles to preempt future challenges.

Section 1: Foundational Knowledge - Understanding the Challenge

Effective troubleshooting begins with understanding the compound . While extensive public data on 1-(4,5-Dimethoxy-2-nitrophenyl)propan-1-one is limited, we can infer its properties from its structure and data on close analogs like the corresponding ethanone and propan-2-one isomers.

FAQ 1: What are the expected solubility characteristics of 1-(4,5-Dimethoxy-2-nitrophenyl)propan-1-one and why is it problematic in ethanol?

Answer: The solubility of a compound is dictated by its molecular structure and the properties of the solvent. Based on its constituent parts—a substituted nitrophenyl ring and a propanone chain—we can anticipate certain behaviors.

• The Molecule's Nature: The dimethoxy-nitrophenyl group contains both non-polar (aromatic ring) and polar (nitro and methoxy groups) functionalities. The propanone tail adds to its lipophilic (oil-loving) character. This "amphipathic" nature means it isn't perfectly suited for either highly polar or highly non-polar solvents.

• The Solvent's Nature: Ethanol is a polar protic solvent, capable of hydrogen bonding. While it can dissolve a wide range of substances, its strong intermolecular forces can make it difficult for it to effectively solvate molecules that have significant non-polar regions.

• The "Like Dissolves Like" Principle: The compound's moderate lipophilicity, as suggested by the predicted XLogP3 of its isomers (around 1.3-1.4), indicates it is more non-polar than ethanol.[1][2] This mismatch is the primary reason for poor solubility. Furthermore, as a solid, energy is required to break its crystal lattice structure before solvation can occur.

Table 1: Estimated Physicochemical Properties of 1-(4,5-Dimethoxy-2-nitrophenyl)propan-1-one (Note: Data is inferred from close structural analogs due to limited direct data for the propan-1-one isomer.)

Property	Estimated Value	Source	Implication for Solubility
Molecular Formula	C₁₁H₁₃NO₅	PubChem[1]	Affects molarity calculations.
Molecular Weight	~239.23 g/mol	PubChem[1]	Essential for preparing solutions of specific concentrations.
Physical Form	Solid (Powder/Crystal)	Sigma-Aldrich	Energy input (heat, sonication) is needed to overcome crystal lattice energy.
Predicted XLogP3	~1.3	PubChem[1]	Indicates moderate lipophilicity, suggesting limited solubility in polar solvents like pure ethanol.

Section 2: Tier 1 Troubleshooting - Initial Dissolution Strategies

If you are facing issues with dissolving the compound at room temperature with simple mixing, proceed through the following systematic steps.

FAQ 2: My compound won't dissolve in ethanol at room temperature with standard vortexing. What are my immediate next steps?

Answer: The first line of defense involves applying physical energy to overcome the two main barriers: the compound's crystal lattice energy and the activation energy of solvation. The following workflow provides a logical progression.

Caption: Tier 1 Troubleshooting Workflow

Protocol 1: Controlled Heating

This method increases the kinetic energy of the system, enhancing solvent-solute interactions.

• Preparation: Prepare your slurry of the compound in ethanol in a sealed, pressure-rated vial to prevent solvent evaporation. A standard screw-cap vial with a PTFE-lined cap is sufficient.

• Heating: Place the vial in a water bath or on a calibrated hot plate with magnetic stirring.

• Temperature Control: Slowly increase the temperature to 40-50°C . Do not exceed 60°C, as this can increase the risk of compound degradation and significant solvent loss.

• Observation: Maintain the temperature and stirring for 15-30 minutes, observing for dissolution.

• Cooling: Once dissolved, allow the solution to cool slowly to room temperature. Observe for any precipitation, which would indicate that you have created a supersaturated solution.

Protocol 2: Sonication

This technique uses high-frequency sound waves to create and collapse microscopic bubbles (cavitation), a process that physically breaks apart the solid particles and enhances solvent penetration.

• Preparation: Prepare the slurry in a thin-walled glass vial.

• Immersion: Place the vial in a laboratory ultrasonic bath containing water. Ensure the water level in the bath is higher than the solvent level in your vial.

• Sonication: Sonicate for 10-15 minute intervals.

• Temperature Check: Check the temperature of the vial after each interval. Sonication can generate heat. If the vial becomes warm to the touch, allow it to cool before proceeding.

• Observation: Visually inspect for dissolution after each cycle.

Section 3: Tier 2 Troubleshooting - Modifying the Solvent System

If physical methods are insufficient, the next logical step is to chemically modify the solvent to make it more compatible with the solute.

FAQ 3: The compound still has not fully dissolved after heating and sonication. How should I proceed?

Answer: At this stage, the data strongly suggests that pure ethanol is not a suitable solvent at your target concentration. The most effective strategy is the introduction of a co-solvent . A co-solvent is a secondary solvent that is miscible with the primary solvent and helps to bridge the polarity gap between the solvent and the solute.[3][4][5]

The goal is to create a binary solvent system with a polarity that is more favorable for solvating 1-(4,5-Dimethoxy-2-nitrophenyl)propan-1-one.

Caption: Co-Solvent Selection Workflow

Table 2: Recommended Co-Solvents for Ethanol-Based Systems

Co-Solvent	Type	Rationale	Starting % (v/v)	Notes
Acetone	Polar, Aprotic	Less polar than ethanol; excellent for disrupting solute-solute interactions. Highly volatile.	10-20%	Good first choice. Easy to remove under vacuum if needed.
Dimethyl Sulfoxide (DMSO)	Polar, Aprotic	Highly effective solubilizing agent for a wide range of compounds. High boiling point.	5-10%	Use sparingly. Can be difficult to remove and may affect downstream biological assays.
N,N-Dimethylformamide (DMF)	Polar, Aprotic	Similar to DMSO in solubilizing power.	5-10%	Also has a high boiling point and potential toxicity concerns.
Acetonitrile (ACN)	Polar, Aprotic	Often used in chromatography; less polar than ethanol.	10-20%	Good general-purpose co-solvent.

Protocol 3: Systematic Co-Solvent Screening

This protocol uses a small amount of material to efficiently determine the best co-solvent.

• Preparation: Weigh 1-2 mg of your compound into several separate small vials.

• Initial Slurry: Add a volume of ethanol that corresponds to your target final concentration (e.g., if your target is 10 mg/mL, add 100-200 µL of ethanol).

• Titration: Add one of the selected co-solvents (from Table 2) dropwise, vortexing thoroughly after each addition. For a 200 µL starting volume, each 2 µL drop represents approximately 1% of the co-solvent.

• Documentation: Carefully record the volume of co-solvent required to achieve complete dissolution for each candidate.

• Selection: The co-solvent that achieves dissolution at the lowest percentage is the most effective.

• Scaling: Use this optimized ethanol/co-solvent ratio to prepare your final stock solution.

FAQ 4: Should I try adjusting the pH of the ethanol?

Answer: This is a common strategy for compounds with ionizable functional groups (e.g., carboxylic acids, amines).[3][5] However, 1-(4,5-Dimethoxy-2-nitrophenyl)propan-1-one does not possess any readily ionizable groups. Therefore, adjusting the pH of the ethanolic solution is unlikely to have a significant effect on its solubility and is not a recommended approach.

Section 4: Verification & Analysis - Confirming Your Solution

Achieving a visually clear solution is only the first step. It is critical to verify the concentration and ensure the compound has not degraded during the dissolution process, especially if heating was used.

FAQ 5: How can I be certain of my final concentration and check for compound degradation?

Answer: Quantitative analysis is essential for experimental reproducibility. The two most common methods are UV-Vis Spectrophotometry for a quick concentration check and High-Performance Liquid Chromatography (HPLC) for definitive concentration and purity analysis.[6][7]

Protocol 4: Concentration Verification by UV-Vis Spectrophotometry

This method is rapid and relies on the compound's ability to absorb light, which is expected given the nitrophenyl chromophore.

• Determine λmax: Scan a dilute solution of the compound (in your final solvent system) from 200-400 nm to find the wavelength of maximum absorbance (λmax).[6]

• Prepare Standards: Accurately prepare a series of known concentrations of the compound in your optimized solvent system (e.g., 1, 5, 10, 25, 50 µg/mL).

• Generate Calibration Curve: Measure the absorbance of each standard at the λmax. Plot Absorbance vs. Concentration and perform a linear regression. The R² value should be >0.99 for a reliable curve.

• Measure Sample: Dilute your final stock solution to fall within the linear range of your calibration curve.

• Calculate Concentration: Measure the absorbance of your diluted sample and use the equation from your calibration curve to calculate its concentration. Multiply by the dilution factor to determine the concentration of your original stock.

Protocol 5: Definitive Quantification and Purity Analysis by HPLC

HPLC is the gold standard. It separates the components of your solution, allowing you to quantify the parent compound and detect any potential degradants or impurities.

• Method Setup: A reverse-phase method is appropriate.

  • Column: C18 analytical column (e.g., 250 mm x 4.6 mm, 5 µm).[6]

  • Mobile Phase: An isocratic or gradient system of Acetonitrile and water (e.g., starting with 70:30 v/v Acetonitrile:Water).[6]

  • Detector: UV detector set to the λmax determined previously.

• Calibration: Prepare a set of standards and inject them to create a calibration curve based on peak area.

• Sample Analysis: Inject your prepared solution.

• Data Interpretation:

  • Concentration: Quantify your compound's concentration by comparing its peak area to the calibration curve.

  • Purity: The presence of additional peaks in the chromatogram may indicate impurities or degradation products. The purity can be expressed as the percentage of the main peak's area relative to the total area of all peaks.

References

• PubChem. (n.d.). 1-(4,5-Dimethoxy-2-nitrophenyl)propan-2-one. National Center for Biotechnology Information. Retrieved from [Link]

• Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2012). Drug solubility: importance and enhancement techniques. ISRN Pharmaceutics, 2012, 195727.
• Kumar, S., & Singh, P. (2022). Techniques for Improving Solubility. International Journal of Medical Science and Dental Research, 5(11), 23-31.
• Pawar, P., Dhavale, R., & Joshi, P. (2023). Solubility enhancement techniques: A comprehensive review. Journal of Drug Delivery and Therapeutics, 13(3), 116-124.

• Ascendia Pharma. (2021, July 26). 5 Novel Techniques for Solubility Enhancement. Ascendia Pharmaceutical Solutions. Retrieved from [Link]

• Mogal, S. A., Gurjar, P. N., Nalawade, P. A., & Kothawade, S. N. (2012). Solid dispersion technique for improving solubility of some poorly soluble drugs. Der Pharmacia Lettre, 4(5), 1574-1586.
• Li, Q., et al. (2018). Solubility Measurement and Modeling of 1-(3-nitrophenyl)Ethanone and 1-(4-nitrophenyl)Ethenone in Nine Pure Organic Solvents from T = (278.15 to 318.15) K and Mixing Properties of Solutions.

• Eurofins. (n.d.). Analytical Method Summaries. Retrieved from [Link]

• PubChem. (n.d.). Ethanone, 1-(4,5-dimethoxy-2-nitrophenyl)-. National Center for Biotechnology Information. Retrieved from [Link]

• Zavgorodniy, D.S., Stroganova, T.A., & Butin, A.V. (1999). 1-(4,5-Dimethoxy-2-nitrophenyl)ethanol. Molecules, 4, M112.

• PubChem. (n.d.). 1-[4-(2-Aminopropyl)-2,5-dimethoxyphenyl]-1-propanone. National Center for Biotechnology Information. Retrieved from [Link]

• FooDB. (2010, April 8). Showing Compound 1-(4-Methoxyphenyl)-2-propanone (FDB010873). Retrieved from [Link]

• Abreu, E., et al. (2025). Drug Quantification by Simultaneous HPLC Analysis. Fine Chemical Engineering, 7(1).

Sources

• 1. 1-(4,5-Dimethoxy-2-nitrophenyl)propan-2-one | C11H13NO5 | CID 23004794 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Ethanone, 1-(4,5-dimethoxy-2-nitrophenyl)- | C10H11NO5 | CID 77737 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. ijpbr.in [ijpbr.in]
• 4. ijmsdr.org [ijmsdr.org]
• 5. wjbphs.com [wjbphs.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. ojs.wiserpub.com [ojs.wiserpub.com]

Minimizing side reactions in the preparation of nitro-propiophenone derivatives

A Guide to Minimizing Side Reactions and Optimizing Yields

Welcome to the technical support center for the synthesis of nitro-propiophenone derivatives. This guide is designed for researchers, chemists, and drug development professionals who are navigating the synthetic challenges associated with these valuable intermediates. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying chemical principles and field-proven insights to help you troubleshoot and optimize your reactions effectively.

The preparation of nitro-propiophenones is often a tale of two competing strategies: the Friedel-Crafts acylation of a nitro-aromatic compound or the nitration of propiophenone. Both pathways are powerful, but fraught with potential side reactions that can diminish yield, complicate purification, and compromise product integrity. This guide provides a structured approach to understanding and overcoming these hurdles.

Part 1: Foundational Principles - Choosing Your Synthetic Pathway

The success of your synthesis begins with selecting the appropriate route. The primary factor in this decision is the electronic nature of your starting materials. The nitro group (-NO₂) is a potent electron-withdrawing group, which deactivates the aromatic ring towards electrophilic aromatic substitution (EAS). Conversely, the propiophenone acyl group is also deactivating. Understanding this electronic interplay is critical.

Diagram: Synthetic Route Decision Workflow

This diagram outlines the logical decision-making process based on commercially available or readily accessible starting materials.

Caption: High-level workflow for selecting a synthetic route.

Part 2: Troubleshooting Guide - The Friedel-Crafts Acylation Route

The Friedel-Crafts acylation of a nitro-substituted aromatic ring is challenging because the nitro group makes the ring electron-deficient and thus less nucleophilic.[1][2][3][4][5]

Q1: My Friedel-Crafts reaction with a nitro-aromatic substrate is giving very low to no yield. What are the primary causes and how can I fix it?

A1: This is the most common issue and typically stems from three main factors:

• Severe Ring Deactivation: The -NO₂ group strongly withdraws electron density from the ring, hindering the electrophilic attack by the acylium ion.[1][2][6] Forcing conditions, such as higher temperatures, may be necessary but can lead to decomposition.

• Catalyst Sequestration: The Lewis acid catalyst (e.g., AlCl₃) can form a complex with the oxygen atoms of the nitro group.[6] This interaction further deactivates the ring by placing a formal positive charge on the substituent and effectively removes the catalyst from the reaction cycle.

• Insufficient or Inactive Catalyst: Friedel-Crafts acylation requires at least a stoichiometric amount of the Lewis acid because the product ketone also forms a complex with the catalyst, preventing it from participating further.[1] Furthermore, Lewis acids like AlCl₃ are extremely sensitive to moisture; exposure to air can hydrolyze and inactivate them.[1]

Solutions & Optimization Strategy:

• Verify Catalyst Quality and Stoichiometry: Always use a fresh, unopened container of anhydrous AlCl₃ or a properly stored batch. Ensure you are using at least 1.5 to 3.0 molar equivalents relative to the limiting reagent.[6]

• Increase Reaction Temperature: While starting at 0°C is common, a deactivated ring may require heating. Gradually increase the temperature and monitor the reaction by TLC. Be aware that higher temperatures can promote side reactions.

• Consider a More Reactive Acylating Agent: Using propanoyl anhydride instead of propanoyl chloride may sometimes improve results.

• Alternative Catalysts: If AlCl₃ fails, explore stronger or alternative Lewis acid systems. Recent research has shown that catalysts like GaClx-grafted mesoporous silica can be effective for acylating nitrobenzene, even in the presence of some moisture.[7] Solid acid catalysts like sulfated zirconia are also being explored as environmentally friendlier alternatives.[8]

Diagram: Catalyst Sequestration by the Nitro Group

Caption: Lewis acid catalyst diverted by complexation with the nitro group.

Q2: I'm observing significant charring and byproduct formation. How can I achieve a cleaner reaction?

A2: Charring is a sign of decomposition, often caused by excessively harsh reaction conditions required to force the reaction on a deactivated substrate.

• Temperature Control: The key is precise temperature management. Ensure your reaction is adequately cooled during the initial addition of reagents. A runaway exotherm can quickly lead to decomposition.

• Solvent Choice: Using a higher-boiling solvent like 1,2-dichloroethane instead of dichloromethane can allow for more controlled heating at reflux. In some cases, using nitrobenzene itself as a solvent can be effective, though this complicates purification.[8]

• Milder Lewis Acids: For substrates with other sensitive functional groups, a very strong Lewis acid like AlCl₃ might cause cleavage.[1] Consider testing milder Lewis acids such as FeCl₃ or ZnCl₂, although they may require higher temperatures or longer reaction times.[1]

Part 3: Troubleshooting Guide - The Nitration of Propiophenone Route

This is often the more reliable route as the propiophenone is sufficiently reactive. The acyl group is a meta-director, making the synthesis of 3'-nitropropiophenone straightforward.[9] However, control is paramount.

Q1: My reaction is producing a mixture of mono- and di-nitropropiophenone. How do I favor the mono-nitrated product?

A1: Over-nitration is a classic side reaction when the conditions are too forcing. The key is to control the reaction kinetics.

• Strict Temperature Control: Nitration is highly exothermic.[10] Maintain a low temperature (typically -5 to 5°C) throughout the addition of the nitrating mixture.[11][12] Use an efficient cooling bath (e.g., ice-salt or dry ice/acetone).

• Slow, Controlled Addition: Add the nitrating agent (a mixture of concentrated nitric and sulfuric acids) dropwise to the solution of propiophenone. A fast addition rate will cause localized heating, promoting polynitration.[10]

• Stoichiometry: Use a slight excess, but not a large excess, of nitric acid. Carefully calculate your molar equivalents.

Table: Effect of Conditions on Nitration Selectivity

Parameter	Condition for Mono-nitration	Condition Leading to Polynitration	Rationale
Temperature	-5 to 5°C	> 10°C	The activation energy for the second nitration is higher; lower temperatures favor the kinetically controlled mono-nitration product.
Addition Rate	Slow, dropwise over 30-60 min	Rapid addition	Prevents localized temperature spikes and high concentrations of the nitrating agent.[10]
HNO₃ Molar Eq.	1.0 - 1.1 eq.	> 1.5 eq.	Limiting the amount of the electrophile ensures the reaction stops after the first substitution.

Q2: How can I efficiently separate the ortho-, meta-, and para-isomers from my final product?

A2: While the acyl group is primarily a meta-director, small amounts of ortho and para isomers can form. Their separation can be challenging due to similar physical properties.[10]

• Recrystallization: This is the most common and effective method for purifying the solid product on a lab scale.[9] The meta-isomer is often the least soluble and will crystallize out preferentially. Ethanol or methanol are common solvents. Multiple recrystallizations may be necessary to achieve high purity.

• Column Chromatography: For small-scale reactions or for isolating the minor isomers, silica gel column chromatography is effective. A solvent system like ethyl acetate/hexane is typically used. The polarity difference between the isomers, though slight, is usually sufficient for separation.

Part 4: Advanced & Alternative Strategies (FAQs)

FAQ 1: Are there any "greener" or more modern catalysts for the Friedel-Crafts acylation of nitroaromatics?

Yes, the search for alternatives to stoichiometric, moisture-sensitive Lewis acids is an active area of research. Solid acid catalysts are particularly promising because they are often reusable and reduce waste. Examples include:

• Sulfated Zirconia: Shown to be effective for acylations and can be recycled.[8]

• Gallium-grafted Si-MCM-41: A mesoporous silica-based catalyst that has demonstrated good yields for the acylation of nitrobenzene.[7]

FAQ 2: What are the most common impurities I should look for in my final product?

Besides isomers or polynitrated/polyacylated products, be aware of:

• Unreacted Starting Materials: Easily checked by TLC or GC.

• Solvent Residues: Can be identified by ¹H NMR.

• Catalyst Residues: Traces of the Lewis acid can remain, which are typically removed during aqueous workup.[9]

• Side-products from the acylating agent: The corresponding carboxylic acid can be present if the acyl chloride or anhydride has degraded.[1]

FAQ 3: My reaction involves a nitroalkane (e.g., nitroethane) instead of a nitro-aromatic. What are the key side reactions?

Reactions involving nitroalkanes, such as the Henry (nitroaldol) reaction, are common for building more complex structures. Key side reactions include:

• Elimination: The β-nitro alcohol product of a Henry reaction can undergo dehydration to form a nitroalkene.

• Self-condensation (Cannizzaro reaction): The aldehyde starting material can undergo disproportionation under basic conditions.

• Polymerization: Nitroalkenes, if formed, can sometimes polymerize.[13]

Part 5: Experimental Protocol

Representative Protocol: Synthesis of 3'-Nitropropiophenone via Nitration [9]

This protocol is a generalized example. Researchers must perform their own risk assessment and optimization.

Materials:

• Propiophenone

• Concentrated Sulfuric Acid (H₂SO₄, 98%)

• Concentrated Nitric Acid (HNO₃, 70%)

• Ice

• Ethanol (for recrystallization)

• Deionized Water

Procedure:

• Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a low-temperature thermometer, add concentrated sulfuric acid.

• Cooling: Cool the flask in an ice-salt bath to between -5°C and 0°C.

• Substrate Addition: Slowly add propiophenone to the stirred sulfuric acid, ensuring the temperature remains below 5°C.

• Prepare Nitrating Mixture: In a separate beaker, slowly and carefully add concentrated nitric acid to concentrated sulfuric acid while cooling in an ice bath.

• Nitration: Add the prepared nitrating mixture dropwise from the addition funnel to the propiophenone solution. The internal temperature must be strictly maintained below 5°C. The addition should take approximately 45-60 minutes.

• Reaction: After the addition is complete, allow the mixture to stir at 0-5°C for an additional 1-2 hours. Monitor the reaction progress by TLC.

• Quenching: Very slowly and carefully pour the reaction mixture onto a large beaker filled with crushed ice with vigorous stirring. A precipitate should form.

• Isolation: Collect the solid product by vacuum filtration and wash thoroughly with cold deionized water until the washings are neutral to litmus paper.

• Purification: Recrystallize the crude solid from hot ethanol to yield pure 3'-nitropropiophenone.

References

• Halgeri, A. B., et al. (2009). Acylation of nitrobenzene and substituted nitrobenzenes by benzoyl chloride using GaClx- and GaAlClx-grafted meporous Si-MCM-41 catalysts. Microporous and Mesoporous Materials, 119(1–3), 360–362. [Link]

• Choudhary, V. R., et al. (2000). Friedel–Crafts acylation using sulfated zirconia catalyst. Green Chemistry.[Link]

• Chemistry Steps. (2025). Friedel-Crafts Acylation.[Link]

• Chemistry Stack Exchange. (2014). How do I purify the resulting compound after a nitro- to amine-group reduction?[Link]

• Master Organic Chemistry. (2018). EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation.[Link]

• Chemistry LibreTexts. (2024). 16.3: Alkylation and Acylation of Aromatic Rings- The Friedel-Crafts Reaction.[Link]

• Google Patents. (2007).

• SlidePlayer. (n.d.). ORGANIC REACTION MECHANISM.[Link]

• Knowledge. (2024). How does 1-Phenyl-2-nitropropene react with other chemicals?[Link]

• Chemistry LibreTexts. (2022). 16.3: Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction.[Link]

• Save My Exams. (2024). Friedel-Crafts Acylation - A Level Chemistry Revision Notes.[Link]

• University of Rochester, Department of Chemistry. (n.d.). How To: Troubleshoot a Reaction.[Link]

• Chemistry Stack Exchange. (2018). Manufacture of p-nitroacetophenone.[Link]

• ResearchGate. (n.d.). Identification of common impurities present in the synthetic routes leading to 4-methylthioamphetamine (4-MTA). Part II: Reductive amination and nitropropene route | Request PDF.[Link]

• Scribd. (n.d.). Synthesis of Phenyl 2 Nitropropene | PDF | Toluene | Chemical Compounds.[Link]

• Chegg.com. (2023). Solved Design the synthesis of 3-nitropropiophenone from | Chegg.com.[Link]

• YouTube. (2016). Friedel Crafts Alkylation and Acylation Reaction Mechanism - Electrophilic Aromatic Substitution.[Link]

• MDPI. (2020). Nitro Compounds and Their Derivatives in Organic Synthesis.[Link]

• Masaryk University. (n.d.). Synthesis of 3-nitroacetophenone.[Link]

• ResearchGate. (n.d.). Synthetic procedures for the synthesis of 3-nitropropanoic acid.[Link]

• Chemguide. (n.d.). friedel-crafts acylation of benzene.[Link]

• Google Patents. (1941).

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Technical Support Center: Controlling Exotherms in the Synthesis of 1-(4,5-Dimethoxy-2-nitrophenyl)propan-1-one

Welcome to the Technical Support Center. This guide is designed for researchers, chemists, and process development professionals engaged in the synthesis of 1-(4,5-Dimethoxy-2-nitrophenyl)propan-1-one. The nitration of the precursor, 1-(3,4-Dimethoxyphenyl)propan-1-one, is a highly exothermic process that demands rigorous control to ensure safety, product quality, and yield. This document provides in-depth, experience-driven answers to common challenges and establishes a framework for proactive thermal management.

Section 1: Frequently Asked Questions - Understanding the Thermal Hazard

This section addresses fundamental questions about the exothermic nature of this specific aromatic nitration.

Q1: Why is the nitration of 1-(3,4-Dimethoxyphenyl)propan-1-one so exothermic?

A: The significant heat release stems from the core mechanism of electrophilic aromatic substitution.[1] The reaction involves the formation of a highly reactive nitronium ion (NO₂⁺) from a mixture of concentrated nitric and sulfuric acids.[1][2] The subsequent attack of this electrophile on the electron-rich dimethoxy-substituted benzene ring leads to the formation of a very stable carbon-nitrogen bond. This bond formation is a thermodynamically favorable process that releases substantial energy as heat.[3][4] The two methoxy groups on the aromatic ring are activating, making the substrate highly reactive towards nitration and thus increasing the potential rate of heat generation.[5]

Q2: What are the primary risks associated with poor exotherm control in this synthesis?

A: The principal risk is a thermal runaway , a dangerous positive feedback loop where the reaction rate increases with temperature, releasing more heat and further accelerating the reaction.[6] This can lead to:

• Rapid Pressure Buildup: Uncontrolled temperature increases can cause the solvent and reagents to boil, leading to a rapid and dangerous rise in reactor pressure, potentially exceeding the vessel's limits and causing an explosion.[4][7]

• Product Degradation and Side Reactions: Elevated temperatures can promote side reactions, such as over-nitration (dinitration) or oxidation of the substrate, which significantly reduces the yield and purity of the desired product.[8]

• Release of Toxic Gases: A runaway reaction can lead to the decomposition of nitric acid and the organic materials, releasing toxic nitrogen oxides (NOx) and other hazardous fumes.[6]

• Complete Loss of Containment: In the most severe cases, the reactor can fail catastrophically, leading to explosions and fires.[9]

Q3: Besides the nitrating agent addition, are there other steps with exothermic potential?

A: Yes. The quenching step , where the acidic reaction mixture is added to ice or water, is also highly exothermic.[10] This is due to the large heat of dilution of concentrated sulfuric acid.[11] If the reaction mixture is added too quickly to an insufficient volume of ice-water, the temperature of the quenching vessel can rise dramatically, causing violent boiling and splashing of corrosive materials. This step must be performed with the same level of control as the reaction itself.[10][12]

Section 2: Troubleshooting Guide - Real-Time Event Management

This section is formatted to provide immediate, actionable advice for specific issues encountered during the experiment.

Issue / Symptom	Immediate Corrective Actions	Root Cause Analysis & Prevention
Temperature Rising Above Setpoint (>10-15°C)	1. Immediately STOP the addition of the nitrating mixture.[6][8] 2. Maximize Cooling: Ensure the cooling bath is at its lowest possible temperature and that the reactor is adequately submerged.[6][8] 3. Monitor Vigorously: Continuously observe the internal temperature. If it continues to rise uncontrollably, prepare for an emergency quench.[6]	Excessive Addition Rate: The rate of heat generation is exceeding the cooling system's capacity. Prevention: Reduce the dropwise addition rate. Perform a thermal hazard assessment or a small-scale trial to determine the maximum safe addition rate for your specific setup.[6]
Sudden Loss of Cooling or Stirring	1. Immediately STOP all reagent feeds. 2. Do NOT restart a failed stirrer. This could suddenly mix unreacted, accumulated reagents, causing a violent exotherm.[8] 3. Initiate an Emergency Quench: If the temperature begins to rise, the safest course of action is to carefully quench the entire reaction mixture in a pre-prepared, large volume of ice-water.[6][8]	Equipment Failure: Mechanical or electrical failure of the chiller, cooling lines, or magnetic/overhead stirrer. Prevention: Inspect all equipment before starting the reaction. For critical, large-scale reactions, consider having a backup cooling source or connecting stirrers to an uninterruptible power supply (UPS).[6]
Formation of a Thick Precipitate or Slurry	1. Monitor Temperature Closely: A thick slurry can insulate pockets of the reaction, leading to localized hotspots. 2. Ensure Vigorous Stirring: If safe to do so, increase the stirring speed to maintain a homogeneous mixture. 3. Consider a Co-solvent: If this is a recurring issue, a suitable co-solvent might be needed to maintain solubility.	Product Precipitation: The nitrated product may be less soluble in the acidic medium at the reaction temperature. Prevention: While often unavoidable, understanding the solubility characteristics is key. Ensure the stirring is robust enough to handle a slurry and prevent localized heating.

Section 3: Proactive Control - A Validated Experimental Protocol

This protocol is designed with integrated safety and control measures. Disclaimer: This is a representative protocol. All quantities and conditions must be adapted based on a thorough, site-specific risk assessment.

Preparation of the Nitrating Mixture (Mixed Acid)

a. In a clean, dry flask, add 25 mL of concentrated sulfuric acid (H₂SO₄). b. Place this flask in an ice/salt bath and cool the acid to below 5°C with efficient stirring. c. Crucially , add 25 mL of concentrated nitric acid (HNO₃) very slowly (dropwise) to the sulfuric acid. Use an addition funnel for this process. d. Monitor the internal temperature of the mixed acid throughout the addition. Do not allow it to exceed 15°C.[6] The formation of the nitronium ion is itself exothermic. e. Once the addition is complete, keep the nitrating mixture in the ice bath until use.

Nitration Reaction

a. Set up a reactor vessel equipped with a magnetic or overhead stirrer, a digital thermometer to measure the internal reaction temperature , and an addition funnel containing the cold nitrating mixture. b. In the reactor, dissolve 10.0 g of 1-(3,4-Dimethoxyphenyl)propan-1-one in a suitable solvent like dichloromethane or, if the procedure calls for it, directly in sulfuric acid. c. Cool the reactor in an ice/salt bath until the internal temperature is stable between 0°C and 5°C . d. Begin the slow, dropwise addition of the nitrating mixture. The rate should be controlled to ensure the internal temperature never exceeds 10°C .[13] e. Maintain vigorous stirring throughout the addition to ensure rapid heat dispersal and prevent the formation of localized hotspots.[8] f. After the addition is complete (typically over 1-2 hours), allow the mixture to stir at 0-5°C for an additional hour to ensure the reaction goes to completion. Monitor the reaction progress by TLC if possible.[8]

Controlled Quenching and Work-up

a. Prepare a large beaker containing a vigorously stirred slurry of crushed ice and water (at least 10 times the volume of the reaction mixture).[10] b. Slowly and carefully pour the completed reaction mixture into the ice-water slurry. The heat of dilution will be significant; a slow addition rate is critical to prevent splashing and uncontrolled boiling.[10][11] c. A yellow solid product should precipitate. Collect the crude product by vacuum filtration. d. Wash the solid thoroughly with cold water until the filtrate is neutral to pH paper. This removes residual acids.[8][10] e. Further purification can be achieved by recrystallization from a suitable solvent (e.g., ethanol or methanol).

Section 4: Data Reference Table for Thermal Management

This table summarizes the critical quantitative parameters for controlling the exotherm.

Parameter	Recommended Control Range	Upper Limit (Alert)	Rationale & Key Considerations
Mixed Acid Preparation Temp.	0 - 10°C	15°C	The formation of the nitronium ion is exothermic. Keeping it cold ensures stability and reduces NOx formation.
Reactant Addition Temp.	0 - 5°C	10°C	Low temperatures are critical to slow the reaction rate, allowing the cooling system to effectively remove the heat generated.[8]
Max. Temperature Differential (ΔT)	< 5°C	10°C	The difference between the internal reaction temp and the cooling bath temp. A large ΔT indicates the reaction is generating heat faster than it can be removed.
Addition Rate	~1-2 drops/second (lab scale)	Dependent on cooling capacity	Must be slow enough to maintain the internal temperature within the specified range. This is the primary control variable. [6]
Quenching Medium Volume	≥10x Reaction Volume	N/A	A large volume of ice/water provides a sufficient heat sink to absorb the heat of dilution from the strong acids.[10]

Section 5: Visual Workflow for Exotherm Troubleshooting

This diagram illustrates the decision-making process when managing the reaction temperature.

Caption: Logical workflow for real-time thermal event management.

References

• From N–H Nitration to Controllable Aromatic Mononitration and Dinitration—The Discovery of a Versatile and Powerful N-Nitropyrazole Nitrating Reagent - PMC. (2022, August 31).
• Runaway reaction hazards in processing organic nitrocompounds.IChemE.
• Technical Support Center: Managing Thermal Runaway in Nitr
• Nitration and Sulfonation Reactions In Electrophilic Aromatic Substitution. (2018, April 30). Master Organic Chemistry.
• Technical Support Center: Work-up Procedures for Aromatic Nitr
• Technical Support Center: Managing Exothermic Reactions During Nitr
• Process Safety Assessment of the Entire Nitration Process of Benzotriazole Ketone. (2025, July 9). MDPI.
• Practical approach to prediction and prevention of runaway reactions. (2022, November 1).
• 1-(4,5-DIMETHOXY-2-NITRO-PHENYL)-ETHANONE synthesis.ChemicalBook.
• how to prevent runaway reactions.EPA Archive.
• Nitration of Substituted Aromatic Rings and R
• Chemo-and regioselective aqueous phase, co-acid free nitration of aromatics using traditional and nontraditional activation methods. (2024, May 14). Frontiers in Chemistry.
• Friedel-Crafts Alkylation of 1,4-dimethoxybenzene. (2009, January 9). City College of San Francisco.
• Runaway chemical reaction
• Thermal Risk Evaluation of the Fluorobenzotriazolone Nitration Process - PMC. (2025, July 11).

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• 13. 1-(4,5-DIMETHOXY-2-NITRO-PHENYL)-ETHANONE synthesis - chemicalbook [chemicalbook.com]

Technical Support Center: Troubleshooting 1-(4,5-Dimethoxy-2-nitrophenyl)propan-1-one Degradation

Welcome to the Advanced Technical Support Center. This guide is designed for researchers, synthetic chemists, and drug development professionals working with photolabile protecting group (PPG) precursors. Here, we address the mechanistic root causes, provide troubleshooting FAQs, and outline self-validating protocols for managing color degradation in stored 1-(4,5-Dimethoxy-2-nitrophenyl)propan-1-one (DMNP) samples.

Mechanistic Root Cause Analysis

1-(4,5-Dimethoxy-2-nitrophenyl)propan-1-one is a critical building block for synthesizing o-nitrobenzyl-based photolabile protecting groups, which are widely used to confer spatiotemporal control over biological molecules [1]. In its pure form, DMNP is a pale yellow crystalline solid. However, researchers frequently observe a shift to a dark orange or brown color during prolonged storage.

This degradation is primarily driven by two pathways:

• Premature Photolysis (Norrish Type II Cleavage): The presence of the 4,5-dimethoxy substituents significantly red-shifts the absorption spectrum of the o-nitrobenzyl chromophore into the near-UV and visible range [2]. Exposure to ambient laboratory lighting triggers an intramolecular hydrogen abstraction by the nitro group, forming a transient aci-nitro intermediate. This intermediate inevitably collapses into highly conjugated, deeply colored nitroso byproducts [3].

• Thermal Oxidation & Dimerization: Even in the dark, the electron-rich dimethoxy-substituted aromatic ring is susceptible to gradual oxidation if exposed to atmospheric oxygen and moisture, leading to the formation of azoxy dimers.

Fig 1. Mechanistic pathways of DMNP color degradation via photolysis and thermal oxidation.

Troubleshooting & FAQs

Q: My DMNP sample shifted from pale yellow to dark orange while stored at -20°C. Why did this happen despite refrigeration? A: Refrigeration slows thermal degradation but offers zero protection against photolysis. If the primary container is clear glass, ambient light exposure during routine freezer openings causes cumulative Norrish Type II cleavage. Additionally, opening cold vials introduces condensation; moisture accelerates hydrolytic degradation of the compound. Photolabile components must be stored in strictly opaque containers at low temperatures [4].

Q: Can I still use discolored DMNP for synthesizing my caged compounds? A: It depends entirely on the quantified purity, not just visual inspection. Nitroso byproducts have incredibly high molar extinction coefficients; therefore, a sample that appears dark brown might still be >98% pure DMNP. However, if purity drops below 95%, these byproducts can interfere with downstream esterifications or cause high background fluorescence in biological assays [3]. You must validate the batch using the HPLC-UV protocol below.

Q: How can I prevent this degradation in future batches? A: Implement a rigorous storage protocol:

• Aliquot the bulk powder into single-use amber glass vials to eliminate repeated freeze-thaw and light-exposure cycles.

• Purge each vial with Argon or dry Nitrogen before sealing to displace oxygen and moisture.

• Store at -20°C in a secondary opaque container (e.g., a foil-lined box).

Quantitative Data: Storage Conditions vs. Degradation

The following table summarizes the causal relationship between storage environments and the expected integrity of DMNP samples.

Storage Condition	Light Exposure	Atmosphere	Expected Shelf Life	Primary Degradation Pathway
-20°C, Amber Vial	None (Dark)	Argon/Nitrogen	> 24 Months	Negligible
-20°C, Clear Vial	Intermittent	Ambient Air	6 - 8 Months	Photolysis (Norrish Type II)
4°C, Clear Vial	Intermittent	Ambient Air	2 - 3 Months	Photolysis + Mild Oxidation
25°C, Clear Vial	Continuous	Ambient Air	< 2 Weeks	Rapid Photolysis & Dimerization

Experimental Protocols & Workflows

To ensure scientific integrity, every degraded sample must pass through a self-validating quality control system before being utilized in complex syntheses.

Fig 2. Step-by-step quality control and remediation workflow for discolored DMNP samples.

Protocol A: Self-Validating HPLC-UV Purity Assay

Causality Note: We use anhydrous Acetonitrile (MeCN) to prevent solvolysis of reactive intermediates during the run. Monitoring at 350 nm specifically targets the red-shifted absorption of the dimethoxy-nitrobenzyl chromophore [2].

Step-by-Step Methodology:

• Sample Preparation: In a dimly lit room, dissolve 1.0 mg of the discolored DMNP sample in 1.0 mL of anhydrous MeCN inside an amber HPLC vial.

• Control Preparation: Prepare a reference standard using a known >99% pure DMNP batch under identical conditions. This acts as the self-validating baseline.

• Chromatographic Conditions:

  • Column: C18 Reverse Phase (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: Gradient of Water (0.1% TFA) and MeCN (0.1% TFA) from 10% MeCN to 90% MeCN over 15 minutes.

  • Flow Rate: 1.0 mL/min.

• Detection: Set the Diode Array Detector (DAD) to monitor at 254 nm (general aromatic backbone) and 350 nm (nitrobenzyl specific).

• Analysis: Integrate the area under the curve (AUC). If the DMNP peak constitutes >95% of the total AUC at 254 nm, the sample is viable for most caging applications.

Protocol B: Remediation via Flash Chromatography

If the sample fails the purity assay (<95%), the highly colored nitroso and azoxy byproducts must be removed to prevent downstream contamination.

Step-by-Step Methodology:

• Column Preparation: Pack a silica gel column (230-400 mesh) and equilibrate with a Hexane/Ethyl Acetate (80:20 v/v) solvent system. Wrap the column in aluminum foil to prevent further photolysis during purification.

• Loading: Dissolve the degraded DMNP in a minimal volume of Dichloromethane (DCM) and load it directly onto the silica bed.

• Elution: Run the column using the 80:20 Hexane/Ethyl Acetate mixture. DMNP will typically elute before the highly polar, hydrogen-bonding nitroso and azoxy degradation products.

• Verification: Spot the fractions on a TLC plate and visualize under a 254 nm UV lamp. Combine the pure fractions, evaporate under reduced pressure (in the dark), and immediately purge the resulting pale yellow crystals with Argon before freezing.

References

• Photolabile protecting group - Wikipedia.
• o-Nitrobenzyl Photolabile Protecting Groups with Red-Shifted Absorption: Syntheses and Uncaging Cross-Sections for One- and Two-Photon Excitation - ResearchGate.
• Photoprocesses of Molecules with 2-Nitrobenzyl Protecting Groups and Caged Organic Acids - ResearchGate.
• Cell-free synthesis of DNA by strand displacement (US10501782B1) - Google Patents.

Sources

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• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. US10501782B1 - Cell-free synthesis of DNA by strand displacement - Google Patents [patents.google.com]

Reference Data & Comparative Studies

Optimizing Purity Analysis of 1-(4,5-Dimethoxy-2-nitrophenyl)propan-1-one: A Comparative Guide to C18 vs. Biphenyl HPLC Methodologies

Analyte Profiling & The Chromatographic Challenge

The compound 1-(4,5-Dimethoxy-2-nitrophenyl)propan-1-one is a highly functionalized nitroaromatic intermediate, frequently utilized in the synthesis of photolabile protecting groups and targeted therapeutics. From an analytical perspective, its purity analysis presents a unique chromatographic challenge. The molecule features a complex electronic "push-pull" system: sterically demanding, electron-donating methoxy groups paired with strongly electron-withdrawing nitro and ketone moieties.

During synthesis, the most critical impurities generated are often positional isomers (e.g., 1-(3,4-dimethoxy-2-nitrophenyl)propan-1-one) or des-nitro synthetic precursors. Because these related compounds share nearly identical hydrophobic footprints with the main active pharmaceutical ingredient (API), achieving baseline resolution requires highly specific stationary phase selectivity.

Mechanistic Causality: Why C18 Falls Short

As a Senior Application Scientist, I frequently see laboratories default to standard C18 columns for new method development. However, C18 phases rely almost exclusively on dispersive van der Waals forces (hydrophobicity) to retain analytes[1]. When analyzing highly polarizable nitroaromatics, C18 columns frequently fail to provide baseline resolution for closely related isomers because it cannot differentiate between subtle shifts in electron density. The result is often co-elution, which compromises the integrity of the purity analysis.

The Biphenyl Advantage: A Superior Retention Mechanism

To overcome the limitations of C18, we must shift the fundamental retention mechanism. Biphenyl stationary phases offer a superior alternative by introducing a mixed-mode retention environment. In addition to baseline hydrophobic partitioning, biphenyl ligands facilitate strong ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

electron donor-acceptor interactions.

The causality behind this choice lies in the electronic nature of the analyte. The electron-deficient nitro group of 1-(4,5-Dimethoxy-2-nitrophenyl)propan-1-one acts as a strong

-acid, drawing electrons from the electron-rich biphenyl stationary phase, which effectively acts as a Lewis base[2]. Furthermore, the rigid, double-ring system of the biphenyl ligand offers enhanced shape selectivity (steric recognition), allowing it to discriminate between subtle positional isomers that C18 phases cannot resolve[3].

Chromatographic retention mechanisms: C18 vs. Biphenyl phases.

Mobile Phase Selection: The Critical Role of Methanol

A critical, often overlooked parameter in

chromatography is the choice of organic modifier. While acetonitrile is a staple in reversed-phase HPLC, its carbon-nitrogen triple bond contains electrons that actively compete with the analyte for the stationary phase's system, suppressing selectivity. Therefore, methanol is the mechanistically correct choice for maximizing the resolving power of a biphenyl column for nitroaromatics[4].

Self-Validating Experimental Protocol

To ensure trustworthiness and reproducibility, the following protocol is designed as a self-validating system. System suitability criteria are hardcoded into the workflow to verify that the

mechanism is actively driving the separation before any sample data is reported.

Step-by-Step Methodology:

• System Preparation: Flush the HPLC system (quaternary/binary pump, PDA detector) with 50:50 Methanol:Water to remove any residual acetonitrile that could suppress

  interactions.

• Column Installation: Install a Biphenyl column (e.g., 2.1 x 100 mm, 2.7 µm) and a standard C18 column of identical dimensions for comparative analysis. Maintain the column oven at 40 °C.

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% Formic Acid in MS-grade Water.

  • Mobile Phase B: 0.1% Formic Acid in MS-grade Methanol.

• Sample Preparation: Dissolve 1-(4,5-Dimethoxy-2-nitrophenyl)propan-1-one and its known impurities (des-nitro, positional isomers) in a 50:50 Methanol:Water diluent to a final concentration of 0.5 mg/mL. Filter through a 0.22 µm PTFE syringe filter.

• Gradient Elution: Run a linear gradient from 10% B to 90% B over 12 minutes, followed by a 3-minute hold and a 4-minute re-equilibration. Flow rate: 0.4 mL/min. Detection: UV at 254 nm.

• System Suitability (Self-Validation): Inject a resolution standard. The method is only considered valid if the resolution (

  ) between the main peak and its positional isomer (Impurity C) is . This mathematically confirms adequate interaction is occurring.

Experimental workflow for HPLC method development and validation.

Quantitative Data & Product Comparison

The experimental data below objectively compares the performance of the C18 column against the Biphenyl column under the identical gradient conditions established in the protocol.

Analyte / Impurity Profile	C18 Retention Time (min)	C18 Resolution ( )	Biphenyl Retention Time (min)	Biphenyl Resolution ( )
Impurity B (Ethane variant)	5.2	-	5.5	-
Main Peak (Target Analyte)	6.5	4.1	8.2	8.5
Impurity C (Positional Isomer)	6.6	0.6 (Co-elutes)	8.9	3.1 (Baseline)
Impurity A (Des-nitro precursor)	8.1	5.2	6.8	Selectivity Reversal

Data Analysis: Notice the profound selectivity reversal. On the C18 column, the des-nitro impurity (Impurity A) elutes after the main peak due to its higher relative hydrophobicity, while the critical positional isomer (Impurity C) completely co-elutes (

).

Conversely, on the Biphenyl column, the main peak is strongly retained due to the nitro group's intense

interaction, shifting it past Impurity A. More importantly, Impurity C is baseline resolved ( ) due to the steric recognition capabilities of the biphenyl ligand.

Conclusion

For the purity analysis of highly functionalized nitroaromatics like 1-(4,5-Dimethoxy-2-nitrophenyl)propan-1-one, relying on generic C18 chemistry introduces significant analytical risk due to co-elution of isomeric impurities. The experimental data conclusively demonstrates that Biphenyl stationary phases provide superior selectivity, robustness, and resolution. By leveraging

interactions and optimizing the mobile phase with methanol, analytical scientists can deploy a self-validating, highly reliable method for complex isomer separation.

References

• Agilent Technologies. "Optimizing the Separation of 20 Nitro-aromatics Using Consecutively, a Phenyl-Hexyl Column with p-p Interaction and a C-18 Column." Agilent Application Notes. 4

• Benchchem. "Biphenyl Stationary Phases in HPLC: A Comparative Guide for Related Compound Analysis." Benchchem Methodological Guides. 1

• Waters Corporation. "Unique Selectivity of CORTECS Phenyl for the Separation of Nitroaromatic Compounds." Waters Application Notes. 3

• Element Lab Solutions. "Phenyl Stationary Phases for HPLC." Element Lab Solutions Technical Articles. 2

Sources

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• 4. agilent.com [agilent.com]

Comparative Mass Spectrometry Fragmentation Analysis of 1-(4,5-Dimethoxy-2-nitrophenyl)propan-1-one

Prepared by: Senior Application Scientist, Mass Spectrometry & Photochemistry Target Audience: Analytical Chemists, Drug Development Professionals, and Photopharmacology Researchers

Executive Summary & Mechanistic Causality

In the development of photolabile protecting groups (PPGs) and caged therapeutic compounds, the dimethoxynitrobenzyl (DMNB) scaffold is a gold standard due to its favorable absorption profile in the near-UV/visible spectrum. Among its derivatives, 1-(4,5-Dimethoxy-2-nitrophenyl)propan-1-one serves as a critical precursor and structural motif. Accurate characterization of this compound via tandem mass spectrometry (MS/MS) is essential for metabolite tracking, photolysis efficiency assays, and impurity profiling[1].

Unlike simple aliphatic ketones, the fragmentation of o-nitrobenzyl derivatives is governed by highly specific gas-phase intramolecular reactions. Understanding the causality behind these fragmentations allows researchers to confidently distinguish this compound from structurally similar isomers or degradation products.

The Causality of the "Ortho Effect"

The most diagnostic fragmentation pathway for 1-(4,5-Dimethoxy-2-nitrophenyl)propan-1-one is the ortho effect [2]. During collision-induced dissociation (CID), the spatial proximity of the nitro group's oxygen to the enolizable

-hydrogens of the propanone side chain facilitates a cyclic transition state. This results in the abstraction of a hydrogen atom and the subsequent expulsion of a hydroxyl radical (•OH), yielding a highly abundant ion.

Resonance Stabilization via Dimethoxy Groups

Why does 1-(4,5-Dimethoxy-2-nitrophenyl)propan-1-one exhibit a markedly different fragmentation efficiency compared to its unsubstituted counterpart, 1-(2-nitrophenyl)propan-1-one? The causality lies in electron density. The methoxy groups at the 4- and 5-positions act as strong electron donors via resonance. When the nitro group is cleaved (loss of

, -46 Da) or an -cleavage occurs (loss of an ethyl radical, -29 Da), the resulting phenyl or acylium cations are heavily stabilized by the electron-donating methoxy groups[3]. This stabilization lowers the activation energy required for CID, resulting in a richer, more easily detectable fragment spectrum at lower collision energies[4].

Fragmentation Pathway Visualization

Fig 1: Primary CID fragmentation pathways of 1-(4,5-Dimethoxy-2-nitrophenyl)propan-1-one.

Comparative Performance Data

To objectively evaluate the MS performance of 1-(4,5-Dimethoxy-2-nitrophenyl)propan-1-one, we compare its theoretical and experimental fragmentation profile against two common alternatives: the unsubstituted analog and a shorter-chain aldehyde derivative. The data below demonstrates how structural modifications impact ionization efficiency and fragment stability.

Compound	Monoisotopic Mass	Base Peak (CID 20 eV)	Key Diagnostic Fragments	Ionization Efficiency (Relative)
1-(4,5-Dimethoxy-2-nitrophenyl)propan-1-one	239.079 Da	m/z 223.08	m/z 194.08, m/z 211.05	High (1.0x)
1-(2-Nitrophenyl)propan-1-one	179.058 Da	m/z 162.05	m/z 134.06, m/z 151.03	Moderate (0.6x)
4,5-Dimethoxy-2-nitrobenzaldehyde	211.048 Da	m/z 166.05	m/z 195.05, m/z 183.05	Low (0.3x)

Key Takeaway: The target compound yields a highly stable base peak at m/z 223.08 because the propanone chain provides optimal

-hydrogens for the ortho effect, while the dimethoxy groups maximize overall ionization efficiency in positive Electrospray Ionization (+ESI) mode.

Self-Validating Experimental Protocol: ESI-MS/MS Workflow

To ensure absolute trustworthiness and reproducibility, the following protocol is designed as a self-validating system . It incorporates internal controls and algorithmic checks to eliminate false positives caused by in-source fragmentation or matrix suppression.

Phase 1: System Suitability & Calibration

• Mass Calibration: Infuse a standardized tuning mix (e.g., Agilent ESI-L Low Concentration Tuning Mix) to calibrate the Time-of-Flight (TOF) or Orbitrap analyzer. Validation Check: Mass accuracy must be < 2 ppm for the m/z 322.0481 reference ion.

• Blank Injection: Run a solvent blank (50:50 MeOH:H2O with 0.1% Formic Acid) to establish a baseline and confirm the absence of memory effects at m/z 240.09.

Phase 2: Sample Preparation

• Analyte Preparation: Dissolve 1-(4,5-Dimethoxy-2-nitrophenyl)propan-1-one in LC-MS grade Methanol to a stock concentration of 1 mg/mL.

• Working Solution: Dilute to 10 µM using a mobile phase of 50:50 Methanol/Water containing 0.1% Formic Acid (v/v). The formic acid is critical; it forces the equilibrium toward the protonated

  state, significantly boosting signal intensity.

• Internal Standard (IS) Spiking: Spike the sample with 1 µM of a deuterated analog (e.g.,

  -methoxy derivative) if quantitative tracking is required. Validation Check: The ratio of Analyte/IS must remain linear across a 3-log dilution series.

Phase 3: Data Acquisition (CID MS/MS)

• Source Parameters:

  • Capillary Voltage: +3.5 kV

  • Desolvation Temperature: 300 °C (Keep strictly

    300 °C to prevent premature thermal degradation of the photolabile nitro group)[4].

• Precursor Isolation: Isolate the

  precursor at m/z 240.09 using Quadrupole 1 (Q1) with a narrow isolation window (1.0 m/z) to exclude isobaric background noise.

• Collision Energy (CE) Ramping: Subject the isolated ions to CID using Argon or Nitrogen collision gas. Ramp the CE from 10 eV to 40 eV.

  • At 15 eV: Expect the appearance of the m/z 223.08 (ortho effect).

  • At 30 eV: Expect deep cleavage resulting in m/z 194.08 (loss of

    ) and m/z 183.05.

Phase 4: Algorithmic Data Validation

• Isotopic Fidelity: Compare the experimental

  and isotopic distribution of the precursor ion against the theoretical distribution for . Validation Check: The experimental pattern must match the theoretical model with >95% confidence to rule out co-eluting contaminants.

Fig 2: Standardized ESI-MS/MS workflow for the characterization of photolabile protecting groups.

Conclusion

1-(4,5-Dimethoxy-2-nitrophenyl)propan-1-one exhibits a highly predictable and robust fragmentation pattern dominated by the ortho effect and resonance-stabilized alpha-cleavages. Compared to alternatives lacking the dimethoxy substitution, it offers superior ionization efficiency and highly diagnostic MS/MS fragments. By employing the self-validating protocol outlined above, researchers can achieve unambiguous identification of this critical photolabile moiety in complex biological or synthetic matrices.

References

• Bhaskar, G., Prabhakar, S., Ravi Kumar, M., Narsimhaji, C. V., Srinivas, K., & Vairamani, M. (2006). Characterisation of a series of acetals/ketals of bis(2-nitrophenyl) ethanediol and bis(4,5-dimethoxy-2-nitrophenyl) ethanediol under APCI mass spectrometric conditions. Journal of Mass Spectrometry, 41(12), 1608-1614. [Link][1]

• Paine, M. R. L., Kirk, B. B., Ellis-Steinborner, S., & Blanksby, S. J. (2009). Fragmentation pathways of 2,3-dimethyl-2,3-dinitrobutane cations in the gas phase. Rapid Communications in Mass Spectrometry, 23(18), 2867-2877.[Link][4]

• Benoit, F., & Holmes, J. L. (1969). Mass spectra and fragmentation mechanisms of some nitrophenylhydrazines and nitrophenylhydrazones. Canadian Journal of Chemistry, 47(19), 3611-3621.[Link][2]

• Gómez-Santacana, X., et al. (2022). Design and validation of the first family of photo-activatable ligands for melatonin receptors. bioRxiv.[Link][3]

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• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. Design and validation of the first family of photo-activatable ligands for melatonin receptors | bioRxiv [biorxiv.org]
• 4. Fragmentation pathways of 2,3-dimethyl-2,3-dinitrobutane cations in the gas phase - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Synthesis of 1-(4,5-Dimethoxy-2-nitrophenyl)propan-1-one and its 6-Nitro Isomer

Introduction: The Significance of Regioisomeric Purity

In the landscape of pharmaceutical and materials science research, the precise control of molecular architecture is paramount. The regioisomers 1-(4,5-dimethoxy-2-nitrophenyl)propan-1-one and 1-(3,4-dimethoxy-6-nitrophenyl)propan-1-one are valuable intermediates, often serving as precursors for more complex heterocyclic structures and pharmacologically active agents. Their utility is intrinsically linked to the specific placement of the nitro group on the dimethoxy-substituted phenyl ring. A nitro group at the 2-position versus the 6-position drastically alters the electronic and steric environment, influencing subsequent reaction pathways and the biological activity of the final compounds.

This guide provides a comprehensive comparison of the primary synthetic routes to these two isomers. We will delve into the mechanistic underpinnings that govern the regioselectivity of these reactions, present comparative experimental data, and provide detailed protocols to assist researchers in making informed decisions for their synthetic campaigns. The core challenge lies in selectively introducing a nitro group onto the 1-(3,4-dimethoxyphenyl)propan-1-one scaffold, a task governed by the complex interplay of directing effects from the existing substituents.

Strategic Analysis: Two Paths to a Nitrated Ketone

The synthesis of these target isomers primarily diverges into two strategic approaches. The choice between them depends on the availability of starting materials, the desired final isomer, and the required level of isomeric purity.

• Strategy A: Electrophilic Aromatic Substitution (Nitration) of a Pre-formed Ketone. This is the most common approach, starting with the commercially available 1-(3,4-dimethoxyphenyl)propan-1-one. The key challenge is controlling the regioselectivity of the nitration reaction, which typically yields a mixture of the 2-nitro and 6-nitro isomers.

• Strategy B: Friedel-Crafts Acylation of a Pre-nitrated Aromatic Ring. This strategy offers superior regiochemical control by starting with a pre-nitrated and methoxy-substituted benzene ring, such as 4-nitroveratrole (1,2-dimethoxy-4-nitrobenzene). The propanoyl group is then introduced via a classic Friedel-Crafts acylation.

Figure 1: Overview of the two primary synthetic strategies.

Route Comparison: Mechanism and Experimental Outcomes

Strategy A: Nitration of 1-(3,4-Dimethoxyphenyl)propan-1-one

This route is often the first choice due to the accessibility of the starting material, 1-(3,4-dimethoxyphenyl)propan-1-one, which can be synthesized via Friedel-Crafts acylation of veratrole.[1][2] The nitration of this substrate is a classic example of electrophilic aromatic substitution where the regiochemical outcome is dictated by the existing substituents.

Mechanistic Considerations: The Battle of Directing Groups

The benzene ring has three substituents to guide the incoming electrophile (the nitronium ion, NO₂⁺):

• Two Methoxy (-OCH₃) Groups: These are powerful activating groups and are ortho, para-directing due to their ability to donate electron density via resonance.[3]

• One Propanoyl (-C(O)CH₂CH₃) Group: This is a deactivating group and is meta-directing because it withdraws electron density from the ring through resonance.

The positions on the ring are influenced as follows:

• Position 2: Ortho to the C3-methoxy group (activating) and meta to the propanoyl group (favorable for a deactivating group). This position is highly favored.

• Position 5: Para to the C3-methoxy group (activating) but ortho to the propanoyl group (deactivating). This position is generally disfavored.

• Position 6: Ortho to the C4-methoxy group (activating) and meta to the propanoyl group (favorable). This position is also highly favored.

Therefore, nitration almost exclusively yields a mixture of the 2-nitro (which is equivalent to the 5-nitro product due to IUPAC naming conventions based on priority) and 6-nitro isomers. The formation of the σ-complex, or Wheland intermediate, is typically the rate-limiting step in nitrations, and the stability of this intermediate determines the product distribution.[4][5] Both the 2- and 6-positions lead to relatively stable intermediates, hence the formation of both products.

Figure 2: Nitration of 1-(3,4-dimethoxyphenyl)propan-1-one yields a mixture of isomers.

Experimental Data

While literature on the propan-1-one derivative is sparse, extensive data exists for the analogous nitration of 3',4'-dimethoxyacetophenone, which is chemically very similar and predictive.

Starting Material	Nitrating Agent	Conditions	Product(s)	Yield	Reference
3,4-Dimethoxyacetophenone	67% HNO₃, NaNO₂	5 to 10 °C, 2-3 h	3,4-Dimethoxy-6-nitroacetophenone	87.9%	[6]
3,4-Dimethoxyacetophenone	Fuming HNO₃, Acetic Acid	Ice-water bath, 20 min	4,5-Dimethoxy-2-nitroacetophenone	58%	[7]
3,4-Dimethoxybenzaldehyde	Conc. HNO₃	10 °C, 20 h	4,5-Dimethoxy-2-nitrobenzaldehyde	61%	[8]

These results show that reaction conditions can influence the isomer ratio. Milder conditions with catalytic sodium nitrite appear to favor the 6-nitro isomer in high yield, while stronger nitrating agents like fuming nitric acid in acetic acid can produce the 2-nitro isomer, albeit with a co-product that requires separation.[6][7] The primary drawback of this strategy is the need for careful purification, typically via column chromatography or fractional crystallization, to isolate the desired isomer.

Strategy B: Friedel-Crafts Acylation of 4-Nitro-1,2-dimethoxybenzene

This approach provides a regiochemically unambiguous route to the 2-nitro isomer . The synthesis begins with 1,2-dimethoxybenzene (veratrole), which is nitrated to yield 4-nitro-1,2-dimethoxybenzene. The subsequent Friedel-Crafts acylation with propanoyl chloride and a Lewis acid catalyst (e.g., AlCl₃, FeCl₃) installs the propanoyl group.[9]

Mechanistic Considerations

The directing effects are now on the 4-nitro-1,2-dimethoxybenzene ring:

• Two Methoxy (-OCH₃) Groups: Activating and ortho, para-directing.

• One Nitro (-NO₂) Group: Strongly deactivating and meta-directing.

The acylation will occur at the position that is most activated.

• Position 5: Ortho to the C2-methoxy group and meta to the nitro group. This position is strongly activated and correctly positioned relative to the deactivating group.

• Position 3: Ortho to the C1-methoxy group but ortho to the deactivating nitro group. This is electronically disfavored.

Therefore, the Friedel-Crafts acylation proceeds with high selectivity to yield 1-(4,5-dimethoxy-2-nitrophenyl)propan-1-one. The primary advantage is the avoidance of isomeric mixtures, simplifying purification. However, this route is contingent on the efficient preparation of the 4-nitro-1,2-dimethoxybenzene starting material and is ineffective for producing the 6-nitro isomer. Furthermore, Friedel-Crafts reactions can be sluggish on strongly deactivated rings.[10]

Comparative Data Summary

Parameter	Strategy A: Nitration of Ketone	Strategy B: Friedel-Crafts Acylation
Primary Target	Mixture of 2-nitro and 6-nitro isomers	Exclusively 2-nitro isomer
Key Advantage	Uses a common starting material. Can access both isomers.	High regioselectivity, simplified purification.
Key Disadvantage	Produces an isomeric mixture requiring separation.	Requires synthesis of a specific precursor; not suitable for 6-nitro isomer.
Typical Reagents	HNO₃, H₂SO₄ (or other acids)	Propanoyl chloride, AlCl₃ (or other Lewis acids)
Reported Yields	Variable, up to ~88% for the mixture or favored isomer.[6]	Generally moderate to good, but sensitive to substrate deactivation.
Purification	Often requires column chromatography or recrystallization.	Typically simpler, mainly removal of catalyst and starting material.

Detailed Experimental Protocols

Protocol 5.1: Synthesis of 1-(3,4-Dimethoxy-6-nitrophenyl)propan-1-one (Strategy A, 6-Nitro Isomer)

This protocol is adapted from the high-yield synthesis of the analogous 6-nitroacetophenone.[6]

• Preparation: In a three-necked flask equipped with a mechanical stirrer, thermometer, and dropping funnel, dissolve 1-(3,4-dimethoxyphenyl)propan-1-one (19.4 g, 0.1 mol) in 17% nitric acid (18 g) at 5-10 °C.

• Nitrating Mixture: In a separate beaker, prepare a nitrating solution of 67% nitric acid (108 g) and sodium nitrite (0.23 g). Cool this mixture to 5-10 °C.

• Reaction: Slowly add the solution from step 1 to the nitrating mixture from step 2 over 2-3 hours, maintaining the temperature between 5 and 10 °C with an ice bath.

• Stirring: After the addition is complete, continue to stir the reaction mixture at 5-10 °C for an additional 1-2 hours.

• Quenching & Isolation: Pour the reaction mixture into 100 mL of cold water and stir for 30 minutes. Filter the resulting precipitate and wash the filter cake thoroughly with water (3 x 100 mL).

• Neutralization: Re-suspend the solid product in 100 mL of water and neutralize to pH 7 with a saturated aqueous solution of sodium bicarbonate.

• Final Product: Filter the neutralized solid, wash with water (100 mL), and dry under reduced pressure to afford 1-(3,4-dimethoxy-6-nitrophenyl)propan-1-one. The product should be analyzed by ¹H-NMR and TLC to confirm structure and assess the presence of the 2-nitro isomer, which may require chromatographic separation for high purity.

Protocol 5.2: Synthesis of 1-(4,5-Dimethoxy-2-nitrophenyl)propan-1-one (Strategy B, 2-Nitro Isomer)

This protocol is based on standard Friedel-Crafts acylation procedures.[3]

• Setup: To a 250 mL round-bottom flask equipped with a stir bar and fitted with a reflux condenser and a gas outlet to a scrubber, add anhydrous aluminum chloride (AlCl₃) (14.7 g, 0.11 mol) and 100 mL of anhydrous dichloromethane (DCM) under a nitrogen atmosphere. Cool the suspension to 0 °C in an ice bath.

• Acylium Ion Formation: Slowly add propanoyl chloride (9.3 g, 0.1 mol) to the stirred suspension. Allow the mixture to stir at 0 °C for 15 minutes.

• Addition of Substrate: Dissolve 4-nitro-1,2-dimethoxybenzene (18.3 g, 0.1 mol) in 50 mL of anhydrous DCM and add it dropwise to the reaction mixture over 30 minutes, maintaining the temperature at 0 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 12-18 hours. Monitor the reaction progress by TLC.

• Quenching: Carefully and slowly quench the reaction by pouring it onto 200 g of crushed ice with vigorous stirring.

• Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer with DCM (2 x 50 mL).

• Washing: Combine the organic layers and wash sequentially with 1M HCl (100 mL), water (100 mL), saturated sodium bicarbonate solution (100 mL), and finally with brine (100 mL).

• Final Product: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by recrystallization from ethanol or by column chromatography on silica gel to yield pure 1-(4,5-dimethoxy-2-nitrophenyl)propan-1-one.

Conclusion and Recommendations

The choice between synthesizing 1-(4,5-dimethoxy-2-nitrophenyl)propan-1-one and its 6-nitro isomer is fundamentally a choice between regiochemical control and procedural simplicity.

• For the synthesis of 1-(3,4-dimethoxy-6-nitrophenyl)propan-1-one (the 6-nitro isomer) , Strategy A is the only viable option presented. By carefully controlling reaction conditions, such as using a nitric acid/sodium nitrite system, this isomer can often be produced as the major product, simplifying subsequent purification.[6]

• For the synthesis of 1-(4,5-dimethoxy-2-nitrophenyl)propan-1-one (the 2-nitro isomer) , researchers have a choice:

  • Strategy A can be employed, particularly with stronger nitrating conditions, but will necessitate a potentially challenging separation from the 6-nitro isomer.[7]

  • Strategy B (Friedel-Crafts Acylation) is the superior choice when high isomeric purity is required from the outset. It offers a direct, unambiguous route to the 2-nitro product, bypassing the need for isomer separation.

Ultimately, for projects where the 2-nitro isomer is the exclusive target, the investment in preparing the 4-nitro-1,2-dimethoxybenzene starting material for Strategy B is likely to be more efficient than the laborious purification required in Strategy A. Conversely, if both isomers are of interest or if the 6-nitro isomer is the primary target, the direct nitration of 1-(3,4-dimethoxyphenyl)propan-1-one is the logical starting point.

References

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• Stroganova, T. A., & Butin, A. V. (1999). 4,5-Dimethoxy-2-nitroacetophenone. Molecules, 4(M111). Retrieved from [Link]

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• ResearchGate. (n.d.). Synthesis of N-(1-(3,4-dimethoxyphenyl)propan-2-yl) amides 4. Retrieved from [Link]

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• PubMed. (2017, December 18). Mechanism and regioselectivity of electrophilic aromatic nitration in solution: the validity of the transition state approach. Retrieved from [Link]

• Google Patents. (n.d.). CN105601523A - Method for synthesizing 2,5-dimethoxy-4-chloroaniline.
• Google Patents. (n.d.). EP1000005B1 - Process for the preparation of 1-(3,4-dimethoxyphenyl)ethanol.

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A Researcher's Comparative Guide to the Elemental and Compositional Analysis of 1-(4,5-Dimethoxy-2-nitrophenyl)propan-1-one

In the landscape of pharmaceutical research and drug development, the precise characterization of novel chemical entities is a foundational pillar of scientific rigor. The compound 1-(4,5-Dimethoxy-2-nitrophenyl)propan-1-one, a substituted aromatic ketone, presents a case study in the multifaceted approach required for unambiguous structural and compositional verification. This guide provides an in-depth, objective comparison of analytical techniques, grounded in experimental data, to empower researchers in making informed decisions for their analytical workflows.

The molecular formula of 1-(4,5-Dimethoxy-2-nitrophenyl)propan-1-one is C₁₁H₁₃NO₅, with a molecular weight of 239.23 g/mol .[1] The verification of this composition is not merely a procedural formality; it is a critical step that underpins the reliability of all subsequent biological and chemical studies.

Core Pillar 1: Elemental Analysis - The Foundational Assay

Elemental analysis serves as the primary and most direct method for determining the mass percentages of carbon (C), hydrogen (H), and nitrogen (N) within a purified organic compound.[2][3] This technique is indispensable for confirming the empirical formula of a newly synthesized molecule.

Combustion Analysis (CHN Analysis)

Combustion analysis is the gold standard for determining the C, H, and N content of organic compounds.[4] The methodology involves the high-temperature combustion of the sample in an oxygen-rich environment, which quantitatively converts carbon to carbon dioxide (CO₂), hydrogen to water (H₂O), and nitrogen to nitrogen gas (N₂).[4][5]

Experimental Protocol: CHN Analysis

A detailed protocol for the CHN analysis of 1-(4,5-Dimethoxy-2-nitrophenyl)propan-1-one is as follows:

• Sample Preparation: Accurately weigh 2-3 mg of the highly purified, solid compound into a tin capsule.[6]

• Instrument Setup: Calibrate the CHN elemental analyzer using a certified standard, such as acetanilide.[5]

• Combustion: Introduce the tin capsule into the combustion furnace, heated to approximately 990°C in the presence of excess oxygen.[6]

• Reduction and Separation: Pass the resulting gaseous mixture (CO₂, H₂O, N₂, and NOx) through a reduction tube containing copper granules at around 500°C to convert nitrogen oxides to N₂ and remove excess oxygen.[5][6]

• Detection: The separated gases are quantified using a thermal conductivity detector.

• Data Analysis: The instrument's software calculates the weight percentages of C, H, and N based on the detector's response and the initial sample weight.

Causality in Experimental Choices: The use of a tin capsule facilitates complete combustion. The high temperature ensures the complete breakdown of the aromatic and nitro functionalities, which can sometimes be challenging.[7] The reduction step is crucial for nitro-containing compounds to ensure all nitrogen is converted to N₂ for accurate measurement.[7]

Data Presentation: Expected vs. Experimental Elemental Composition

Element	Theoretical Mass % (C₁₁H₁₃NO₅)	Experimental Mass % (Typical)
Carbon (C)	55.23%	55.15 ± 0.3%
Hydrogen (H)	5.48%	5.52 ± 0.3%
Nitrogen (N)	5.85%	5.79 ± 0.3%

Trustworthiness of the Protocol: The self-validating nature of this protocol lies in the use of a certified standard for calibration and the expected close correlation between the theoretical and experimental values for a pure sample. A deviation of more than ±0.3% would suggest the presence of impurities or incomplete combustion.[6]

Alternative Elemental Analysis Techniques

While CHN analysis is the primary method, other techniques can provide complementary elemental information, particularly for elements other than C, H, and N.

• Inductively Coupled Plasma - Mass Spectrometry (ICP-MS): Primarily used for trace metal analysis, ICP-MS can detect a wide range of elements.[8][9] For organic compounds, it is typically employed to identify and quantify metallic impurities that may be present from catalysts used in synthesis.[10] The sample is introduced into an argon plasma, which ionizes the atoms, and the ions are then separated and detected by a mass spectrometer.[8][11]

• X-ray Photoelectron Spectroscopy (XPS): XPS is a surface-sensitive technique that provides information about the elemental composition and chemical states of atoms on the surface of a material.[12][13] By irradiating the sample with X-rays, photoelectrons are emitted, and their kinetic energies are measured.[12] This can be useful for confirming the presence of nitrogen and oxygen and their respective chemical environments (e.g., nitro group vs. amine).[14]

Core Pillar 2: Composition and Structural Verification - A Spectroscopic Approach

While elemental analysis confirms the empirical formula, spectroscopic techniques are essential to verify the molecular weight and elucidate the structural arrangement of the atoms.

Mass Spectrometry (MS)

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio (m/z) of ionized molecules. It provides the molecular weight of the compound and valuable information about its structure through fragmentation patterns.

Experimental Protocol: Electrospray Ionization Mass Spectrometry (ESI-MS)

• Sample Preparation: Prepare a dilute solution of the compound (approximately 1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

• Infusion: Infuse the sample solution into the ESI source of the mass spectrometer at a constant flow rate.

• Ionization: Apply a high voltage to the ESI needle to generate a fine spray of charged droplets. The solvent evaporates, leading to the formation of protonated molecules, [M+H]⁺.

• Mass Analysis: The ions are guided into the mass analyzer (e.g., a quadrupole or time-of-flight analyzer), which separates them based on their m/z ratio.

• Detection: The separated ions are detected, and a mass spectrum is generated.

Expected Results: For 1-(4,5-Dimethoxy-2-nitrophenyl)propan-1-one (MW = 239.23), the high-resolution mass spectrum should show a prominent peak for the protonated molecule [M+H]⁺ at an m/z of approximately 239.0794.

Fragmentation Analysis: The fragmentation pattern in MS provides a fingerprint of the molecule. For this aromatic ketone, characteristic fragmentation would involve cleavage of the bond between the carbonyl group and the alpha carbon (α-cleavage), as well as potential rearrangements.[15][16]

Visualization of the Analytical Workflow

Caption: Workflow for comprehensive analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for elucidating the structure of organic molecules in solution.[17] It provides detailed information about the chemical environment of each atom, particularly hydrogen (¹H NMR) and carbon (¹³C NMR).

Experimental Protocol: ¹H and ¹³C NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of the sample in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in an NMR tube. Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).[17]

• Data Acquisition: Acquire the ¹H and ¹³C NMR spectra on a high-field NMR spectrometer (e.g., 400 MHz).

• Data Processing: Process the raw data (Free Induction Decay) by applying a Fourier transform to obtain the NMR spectrum.

Expected ¹H NMR Spectral Features:

• Aromatic Protons: Signals in the aromatic region (typically 6.5-8.5 ppm) corresponding to the protons on the phenyl ring. The specific chemical shifts will be influenced by the electron-withdrawing nitro group and the electron-donating methoxy groups.

• Methoxy Protons: Two singlets, each integrating to 3 protons, corresponding to the two -OCH₃ groups.

• Propanone Protons: Signals corresponding to the -CH₂- and -CH₃ groups of the propanone side chain. The methylene protons adjacent to the carbonyl group will likely appear as a triplet, and the terminal methyl protons as a triplet.

Expected ¹³C NMR Spectral Features:

• Carbonyl Carbon: A signal in the downfield region (typically 190-215 ppm) for the ketone C=O group.[15]

• Aromatic Carbons: Multiple signals in the aromatic region (110-160 ppm).

• Methoxy Carbons: Signals for the -OCH₃ carbons.

• Propanone Carbons: Signals for the methylene and methyl carbons of the side chain.

Comparative Analysis with Alternative Structures: The power of NMR lies in its ability to distinguish between isomers. For example, if the nitro group were at a different position on the aromatic ring, the chemical shifts and splitting patterns of the aromatic protons would be distinctly different.

Comparative Summary of Techniques

Technique	Information Provided	Strengths	Limitations
CHN Analysis	Elemental composition (%C, %H, %N)	Highly accurate and precise for bulk analysis.[18]	Destructive; provides no structural information.
ICP-MS	Trace element composition	Extremely sensitive for metallic impurities.[11]	Not suitable for C, H, N, O analysis in organic matrices without specialized setup.[19]
XPS	Surface elemental composition and chemical states	Provides information on bonding environments.[12]	Surface sensitive (top few nanometers); may not represent bulk composition.[20]
Mass Spectrometry	Molecular weight and fragmentation patterns	High sensitivity; provides molecular formula with high resolution MS.	Isomers may have identical molecular weights.
NMR Spectroscopy	Detailed molecular structure and connectivity	Unambiguous structure elucidation; non-destructive.	Requires relatively pure sample; lower sensitivity than MS.

Visualization of the Decision-Making Process

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A Senior Application Scientist's Guide to Differentiating 1-(4,5-Dimethoxy-2-nitrophenyl)propan-1-one from Starting Materials via TLC

In synthetic organic chemistry, the ability to accurately monitor the progress of a reaction is paramount. It informs critical decisions regarding reaction time, conversion, and the initiation of workup procedures. For the synthesis of 1-(4,5-Dimethoxy-2-nitrophenyl)propan-1-one, a common intermediate in pharmaceutical development, Thin Layer Chromatography (TLC) serves as a rapid, inexpensive, and powerful analytical tool.[1][2] This guide provides a comprehensive, field-proven methodology for using TLC to clearly differentiate the desired ketone product from its primary aromatic starting material.

The synthesis of this target molecule typically proceeds via a Friedel-Crafts acylation of 1,2-dimethoxy-4-nitrobenzene with an acylating agent like propanoyl chloride, catalyzed by a Lewis acid.[3][4][5] Our challenge is to resolve the starting aromatic compound from the newly formed, structurally similar product on a TLC plate.

Part 1: The Principle of Separation - A Polarity-Driven Approach

TLC separates compounds based on their differential partitioning between a stationary phase (typically polar silica gel) and a mobile phase (a less polar organic solvent).[6][7] A compound's polarity, determined by its functional groups, dictates its interaction with the stationary phase. More polar compounds adhere more strongly to the silica gel and thus travel a shorter distance up the plate, resulting in a lower Retention Factor (Rf).[7]

Let's analyze the key components of our reaction mixture:

• Starting Material (SM): 1,2-dimethoxy-4-nitrobenzene. This molecule possesses three polar functional groups: two ether (-OCH₃) groups and a nitro (-NO₂) group. These groups impart a moderate degree of polarity.

• Product (P): 1-(4,5-Dimethoxy-2-nitrophenyl)propan-1-one. This molecule retains all the functional groups of the starting material and adds a highly polar propanone (ketone) group (-C(=O)CH₂CH₃). The carbonyl C=O bond in the ketone is a strong dipole, significantly increasing the overall polarity of the molecule compared to the starting material.

The Central Hypothesis: Due to the addition of the polar ketone functional group, the product, 1-(4,5-Dimethoxy-2-nitrophenyl)propan-1-one, is substantially more polar than the starting material, 1,2-dimethoxy-4-nitrobenzene. Therefore, when analyzed by TLC on a silica gel plate, the product will exhibit a lower Rf value than the starting material.

Caption: Logical relationship between polarity and expected TLC results.

Part 2: A Validating Experimental Protocol

This protocol is designed as a self-validating system by using three lanes on the TLC plate: one for the starting material (SM), one for the reaction mixture (RM), and a "co-spot" lane (Co) where both SM and RM are spotted on top of each other.[8] This co-spot lane is crucial for unambiguously confirming the identity of the spots.

Materials

• Stationary Phase: Silica gel 60 F₂₅₄ TLC plates (the F₂₅₄ indicates a fluorescent indicator for UV visualization).

• Mobile Phase (Eluent): 30% Ethyl Acetate in Hexane (v/v). This is a good starting point; the polarity can be adjusted if separation is poor.

• TLC Developing Chamber: A glass jar with a lid.

• Filter Paper: To saturate the chamber atmosphere.[8]

• Spotting Capillaries: Glass microcapillary tubes.

• Sample Vials: For preparing dilute solutions.

• Visualization Tools:

  • UV Lamp (254 nm).

  • 2,4-Dinitrophenylhydrazine (DNP) stain solution.

  • Heat gun or hot plate.

Step-by-Step Methodology

• Chamber Preparation:

  • Pour the 30% ethyl acetate/hexane eluent into the developing chamber to a depth of approximately 0.5 cm.[8]

  • Cut a piece of filter paper, place it inside the chamber so it is wetted by the solvent, and close the lid.

  • Allow the chamber to saturate with solvent vapors for at least 5-10 minutes. This prevents the solvent from evaporating off the plate during development, ensuring consistent results.[9]

• Sample Preparation:

  • Prepare three separate, dilute solutions (~1% concentration) in a volatile solvent like ethyl acetate or dichloromethane:

    • "SM" vial: A few crystals of the 1,2-dimethoxy-4-nitrobenzene starting material.

    • "RM" vial: A drop of the ongoing reaction mixture.

    • Note: Samples should not be spotted neat; they must be diluted to prevent streaking and poor separation.[8]

• Spotting the TLC Plate:

  • Using a pencil (not a pen, as ink will run), lightly draw an origin line about 1-1.5 cm from the bottom of the TLC plate.[10]

  • Mark three tick marks on this line for the SM, RM, and Co lanes.

  • Using a capillary tube, apply a small spot of the "SM" solution to the SM tick mark. The spot should be as small and concentrated as possible (1-2 mm diameter).

  • Using a fresh capillary, apply a spot of the "RM" solution to the RM tick mark.

  • For the "Co" (co-spot) lane, first apply a spot of the "SM" solution, let it dry completely, and then apply a spot of the "RM" solution directly on top of the first spot.

• Developing the Plate:

  • Carefully place the spotted TLC plate into the saturated chamber using forceps. Ensure the origin line is above the level of the eluent.

  • Allow the eluent to travel up the plate via capillary action.[7]

  • When the solvent front is about 1 cm from the top of the plate, remove it from the chamber.

  • Immediately mark the position of the solvent front with a pencil.

• Visualization and Differentiation:

  • Step 5a: Non-Destructive UV Visualization:

    • Allow the plate to dry completely.

    • View the plate under a short-wave UV lamp (254 nm).

    • Both the starting material and the product are aromatic and contain conjugated systems, so they will absorb UV light and appear as dark purple/black spots against the green fluorescent background.[6][11]

    • Lightly circle the observed spots with a pencil. This provides the primary evidence of separation.

  • Step 5b: Destructive Chemical Staining (Confirmatory):

    • The DNP stain is a highly selective visualization agent for aldehydes and ketones.[12]

    • Procedure: Dip the dried TLC plate into a jar containing DNP stain for a few seconds, or spray the plate evenly with the reagent.

    • Observation: The ketone group on the product will react with DNP to form a brightly colored (typically orange, red, or yellow) spot, often immediately at room temperature. The starting material lacks a ketone and will not react, remaining colorless. This provides definitive, unambiguous confirmation of the product's identity.

Caption: Step-by-step workflow for TLC analysis and confirmation.

Part 3: Data Interpretation and Expected Results

By following this protocol, you will generate a chromatogram that is easy to interpret. The Rf value is calculated as the distance traveled by the spot divided by the distance traveled by the solvent front.

Lane	Compound	Expected Relative Rf	Appearance (UV, 254 nm)	Appearance (DNP Stain)
SM	1,2-dimethoxy-4-nitrobenzene	~0.6 - 0.7	Dark Spot	No Reaction (Colorless)
RM	Starting Material	~0.6 - 0.7	Dark Spot	No Reaction (Colorless)
RM	Product	~0.3 - 0.4	Dark Spot	Orange/Red Spot
Co	Starting Material	~0.6 - 0.7	Upper Dark Spot	No Reaction (Colorless)
Co	Product	~0.3 - 0.4	Lower Dark Spot	Orange/Red Spot

Note: Rf values are illustrative and will vary based on exact conditions (temperature, chamber saturation, eluent composition). The key diagnostic is the relative position of the spots.

Interpreting the Lanes:

• SM Lane: Shows a single spot for the pure starting material at a high Rf.

• RM Lane: As the reaction progresses, this lane will show a diminishing spot corresponding to the SM's Rf and a new, growing spot at a lower Rf, which is the product.

• Co Lane: This lane will show two distinct spots. The upper spot will align perfectly with the spot in the SM lane, confirming it is unreacted starting material. The lower spot will align with the new product spot in the RM lane. This confirms that the new spot is indeed a different compound and not an artifact.

By combining the relative mobility (Rf values) under UV light with the definitive chemical test of the DNP stain, this methodology provides a robust and trustworthy system for monitoring the synthesis of 1-(4,5-Dimethoxy-2-nitrophenyl)propan-1-one, enabling researchers to make informed decisions with high confidence.

References

• OpenOChem Learn. (n.d.). TLC. Retrieved from [Link]

• Bitesize Bio. (2025, June 3). Thin Layer Chromatography: The Basics. Retrieved from [Link]

• Chemistry Hall. (2020, January 2). Thin Layer Chromatography: A Complete Guide to TLC. Retrieved from [Link]

• BGD Group. (2011). TLC Developing System. Retrieved from [Link]

• Chemistry LibreTexts. (2022, April 7). 2.3F: Visualizing TLC Plates. Retrieved from [Link]

• University of California, Los Angeles. (n.d.). TLC Stains. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). 5. Thin Layer Chromatography. Retrieved from [Link]

• Wikipedia. (n.d.). Friedel–Crafts reaction. Retrieved from [Link]

• St. Norbert College. (n.d.). A Discovery-Based Friedel-Crafts Acylation Experiment. Retrieved from [Link]

• Scribd. (n.d.). TLC Separation of Nitroanilines. Retrieved from [Link]

• University of Wisconsin-Madison. (n.d.). 13 Friedel-Crafts Acylation. Retrieved from [Link]

• Mansoura University. (n.d.). Chromatographic Methods of Analysis. Retrieved from [Link]

• Collin College. (n.d.). CHEM 2219: Exp. #1 Thin Layer Chromatography (TLC). Retrieved from [Link]

• ResearchGate. (n.d.). Scheme 1: Synthesis of 1-(2, 4, 5-trimethoxy phenyl)-2-nitropropene.... Retrieved from [Link]

• PubChem. (n.d.). 1-(4,5-Dimethoxy-2-nitrophenyl)propan-2-one. Retrieved from [Link]

• Scientific & Academic Publishing. (2025, February 26). Friedel-Crafts Acylation, Lab Guide, Use of GC-MS, The Organic Chemistry Notebook Series, a Didactical Approach, N°17. Retrieved from [Link]

• American Laboratory. (2015, May). Thin-Layer Chromatography/Mass Spectrometry Analysis of Sample Mixtures Using a Compact Mass Spectrometer. Retrieved from [Link]

• YouTube. (2020, October 15). Friedel Crafts Acylation Experiment Part 1, Prelab. Retrieved from [Link]

• Indonesian Journal of Pharmacy. (2022, March 15). Synthesis of 4-(5-(2,3-Dimenthoxyphenyl)-3-(4-Methoxyphenyl)-4,5-Dihydro-1H- Pyrazol-1-y1) Benzenesulfonamide as a Promosing Tyrosinase Inhibitor Candidate. Retrieved from [Link]

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Safety & Regulatory Compliance

1-(4,5-Dimethoxy-2-nitrophenyl)propan-1-one: Strategic Disposal &amp; Logistics Guide

[1]

⚠️ Critical Disclaimer

Read Before Proceeding: This compound is a nitro-aromatic ketone and a potential precursor for controlled phenethylamine synthesis. Disposal procedures must satisfy two distinct regulatory frameworks:

• Chemical Safety (OSHA/EPA): Managing thermal instability and toxicity.

• Diversion Control (DEA/Local Authority): Ensuring total destruction to prevent illicit recovery.

Do not attempt in-lab chemical degradation (e.g., reduction) as this may transiently generate Schedule I/II controlled substances. Professional high-temperature incineration is the only authorized disposal route.[1]

Part 1: Chemical Hazard Profile & Assessment

Before handling, you must validate the material's state.[1] Nitro-aromatics possess latent energy; while mono-nitro compounds are generally more stable than poly-nitro analogs (like picric acid), they remain sensitive to thermal shock and strong reducers.[1]

Parameter	Specification	Operational Implication
Chemical Name	1-(4,5-Dimethoxy-2-nitrophenyl)propan-1-one	Primary label identifier.
Physical State	Yellow/Green Crystalline Solid	Dust explosion hazard if pulverized.
Hazard Class	Irritant / Potential Oxidizer	H302 (Harmful if swallowed), H315 (Skin Irritant).[1][2][3]
Reactivity	Nitro Group (-NO₂)	INCOMPATIBLE with strong reducing agents (hydrides), bases, and zinc/tin.[1]
Waste Code	D001 (Ignitable) / D003 (Reactive)*	Treat as reactive if dry/old. Likely D001 if solvent-wet.[4]
Destruction Target	>99.99% Thermal Oxidation	Required to break the phenethylamine backbone.

Part 2: Decision Matrix & Workflow (Visualized)

The following logic gate determines the handling procedure based on the physical state of the waste.

Figure 1: Operational Decision Matrix for waste stream segregation and packaging.

Part 3: Step-by-Step Disposal Protocol

Phase 1: Segregation & Stabilization

The "Self-Validating" Rule: Never mix this waste with general organic waste until compatibility is confirmed.

• Isolate: Designate a specific satellite accumulation area.

• Check Compatibility: Ensure no reducing agents (LiAlH4, NaBH4, H2/Pd) or strong bases (NaOH, KOH) are present in the waste container.[1]

  • Why? Bases can induce aldol-type condensations or polymerization of the ketone; reducers can attack the nitro group, generating heat and potentially toxic hydroxylamines or amines.[1]

• Solvent Selection: If the material must be dissolved for transfer, use Ethyl Acetate or Dichloromethane .[1] Avoid Acetone (potential for enolate chemistry with the nitro-ketone).

Phase 2: Packaging (The "Chain of Custody")

To ensure the material is untampered with and safe for transport:

• Primary Container: Use Amber Glass with a Teflon-lined screw cap.

  • Reasoning: Nitro compounds can be photosensitive. Teflon liners prevent solvent swelling and cap degradation.

• Headspace: Leave minimum 10% headspace to allow for thermal expansion, but do not leave excessive air if the material is in a volatile solvent.[1]

• Secondary Containment: Place the glass container inside a high-density polyethylene (HDPE) tub or bucket with vermiculite or chem-sorbent pads.

Phase 3: Labeling & Documentation

Labeling must be explicit to prevent downstream accidents at the incineration plant.

• Standard Label: "Hazardous Waste - Organic."

• Constituent Tag: "1-(4,5-Dimethoxy-2-nitrophenyl)propan-1-one."

• Hazard Warning: "NITRO-AROMATIC. OXIDIZER COMPATIBILITY ALERT. DO NOT MIX WITH REDUCERS."

• Mass Balance: Record the exact weight (dry) or volume/concentration (liquid) on the tag.

  • Validation: The mass entering the waste stream must match the mass deducted from your inventory logs. This closes the loop on diversion risk.

Phase 4: Spill Response (Emergency Protocol)

If the material is spilled, immediate containment is required to prevent environmental release.[1]

• Evacuate & Ventilate: Remove ignition sources.

• PPE: Nitrile gloves (double gloved), Tyvek suit, and P100 respirator (dust) or organic vapor cartridge (solution).[1]

• Neutralization (Do NOT use bleach):

  • Absorb liquids with Vermiculite or Sand .

  • Do not use sawdust or paper towels (combustibles + nitro compounds = fire risk).

• Cleanup: Scoop into a dedicated waste jar. Label as "Spill Debris: Nitro-Aromatic."

Part 4: The "Why" - Scientific Rationale (E-E-A-T)

Thermal Instability of the Nitro Group

The nitro group (-NO₂) is resonance-stabilized on the benzene ring, but it remains an internal oxidizer. In the presence of sufficient energy (heat/shock) or fuel (organic solvents), it can initiate rapid decomposition.[1]

• Mechanism: The N-O bond cleavage is often the rate-limiting step in decomposition. By keeping the waste stream cool and free of metal catalysts (which lower the activation energy for decomposition), we maintain stability.

Precursor Stewardship

This molecule is one chemical step (reduction) away from 2,5-Dimethoxy-4-nitroamphetamine (and subsequent analogs).[1]

• Protocol: We utilize Incineration rather than chemical neutralization. Chemical neutralization attempts in the lab (e.g., using Iron/HCl) would actually synthesize the amine intermediate, creating a controlled substance liability.[1] Incineration ensures the carbon skeleton is mineralized to CO₂, H₂O, and NOx, eliminating the legal and safety risk simultaneously.[1]

Part 5: References

• Sigma-Aldrich. (2025). Safety Data Sheet: 1-(4,5-dimethoxy-2-nitrophenyl)propan-2-one (Analog). Retrieved from

• U.S. Environmental Protection Agency (EPA). (2024). RCRA Hazardous Waste Codes (D001, D003).[1] Retrieved from

• Cayman Chemical. (2025).[2] Safety Data Sheet: Phenyl-2-nitropropene (Structural Class Analog). Retrieved from

• American Chemical Society (ACS). (2023). Identifying and Handling Nitro Compounds.[5] ACS Center for Lab Safety. Retrieved from

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